4'-Hydroxy Pyrimethanil-d4

• CAS: 1794897-91-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Molecular Structure and Analysis of Deuterated Pyrimethanil Metabolite B

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the landscape of modern analytical and metabolic research, the use of isotopically labeled internal standards is paramount for achieving accurate and reproducible quantification of analytes in complex matrices. This guide provides a comprehensive technical overview of the molecular structure, synthesis, and analysis of a key deuterated metabolite of the fungicide pyrimethanil, specifically 2-(4-hydroxyanilino-d4)-4,6-dimethylpyrimidine, often designated as deuterated pyrimethanil metabolite B. As a senior application scientist, this document is structured to not only present established methodologies but also to provide the underlying scientific rationale, empowering researchers to better understand and apply these techniques in their own work.

Introduction to Pyrimethanil and its Metabolism

Pyrimethanil (N-(4,6-dimethylpyrimidin-2-yl)aniline) is a broad-spectrum anilinopyrimidine fungicide widely used in agriculture.[1][2] Its mode of action involves the inhibition of methionine biosynthesis in fungi.[3] Upon administration or environmental exposure, pyrimethanil undergoes extensive metabolism in various organisms. The primary metabolic pathway involves oxidation, leading to the formation of hydroxylated derivatives.[4]

The major metabolite, often referred to as metabolite B or 4-hydroxypyrimethanil (OH-PYM), is chemically identified as 2-(4-hydroxyanilino)-4,6-dimethylpyrimidine.[5] This transformation is a critical aspect of toxicological and environmental fate studies, as the properties and concentration of the metabolite can significantly differ from the parent compound.

The Significance of Deuterated Standards

In quantitative analysis, particularly with mass spectrometry-based methods, the use of stable isotope-labeled internal standards is the gold standard. Deuterated standards, such as deuterated pyrimethanil metabolite B, are ideal as they share near-identical physicochemical properties with the analyte of interest, including extraction efficiency, ionization response, and chromatographic retention time. This co-elution allows for precise correction of matrix effects and variations in instrument response, leading to highly accurate and precise quantification.[5]

Molecular Structure and Properties

The core structure of pyrimethanil metabolite B consists of a 4,6-dimethylpyrimidine ring linked to a p-hydroxyphenyl group via an amine bridge.

• Chemical Name: 2-(4-hydroxyanilino)-4,6-dimethylpyrimidine

• CAS Number: 81261-84-9[5]

• Molecular Formula: C₁₂H₁₃N₃O[5]

• Molecular Weight: 215.25 g/mol [5]

For the deuterated analogue, deuterium atoms are typically introduced into the phenyl ring of the 4-hydroxyanilino moiety to create a stable, mass-shifted internal standard. The most common form is the d4-labeled version, 2-(4-hydroxyanilino-d4)-4,6-dimethylpyrimidine.

Synthesis of Deuterated Pyrimethanil Metabolite B

Rationale for the Synthetic Approach

The synthesis logically proceeds in two main stages:

• Deuteration of a suitable aniline precursor: This is the most critical step to introduce the deuterium labels. 4-Aminophenol is the logical starting material.

• Condensation with a pyrimidine precursor: The deuterated aniline is then reacted with a suitable pyrimidine derivative to form the final product.

Proposed Synthetic Workflow

Caption: Proposed synthetic workflow for deuterated pyrimethanil metabolite B.

Detailed Experimental Protocol (Hypothetical)

PART 1: Synthesis of 4-Amino-2,3,5,6-tetradeuterophenol

• Reaction Setup: In a high-pressure reaction vessel, combine 4-aminophenol (1 equivalent) and a catalytic amount of Platinum on Carbon (Pt/C, 5-10 mol%).

• Deuterium Source: Add deuterium oxide (D₂O) as the deuterium source, in sufficient volume to dissolve/suspend the reactants.

• Reaction Conditions: Seal the vessel and heat to 120-150°C with stirring for 24-48 hours. The high temperature and catalyst facilitate the H-D exchange on the aromatic ring.

• Work-up: After cooling, filter the reaction mixture to remove the catalyst. Evaporate the D₂O under reduced pressure. The resulting solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

• Characterization: Confirm the identity and deuterium incorporation of the product using ¹H NMR, ¹³C NMR, and Mass Spectrometry. In the ¹H NMR, the aromatic signals should be significantly diminished or absent.

PART 2: Synthesis of 2-(4-hydroxyanilino-d4)-4,6-dimethylpyrimidine

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-amino-2,3,5,6-tetradeuterophenol (1 equivalent) and 2-chloro-4,6-dimethylpyrimidine (1.1 equivalents) in a high-boiling point solvent such as N,N-dimethylformamide (DMF).

• Base Addition: Add a non-nucleophilic base, such as potassium carbonate (K₂CO₃, 2 equivalents), to scavenge the HCl byproduct.

• Reaction Conditions: Heat the reaction mixture to 100-120°C with stirring for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture and pour it into water. The product may precipitate out of solution. If not, extract the aqueous phase with an organic solvent like ethyl acetate.

• Purification: Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product should be purified by column chromatography on silica gel.

• Final Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, High-Resolution Mass Spectrometry (HRMS), and HPLC.

Analytical Characterization

Thorough characterization is essential to confirm the identity, purity, and isotopic enrichment of the synthesized deuterated standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for structural elucidation.

• ¹H NMR: The proton NMR spectrum of the non-deuterated metabolite would show characteristic signals for the aromatic protons, the pyrimidine proton, and the methyl groups. For the deuterated analogue, the signals corresponding to the protons on the phenyl ring will be absent or significantly reduced, confirming successful deuteration. The remaining signals for the pyrimidine ring and methyl groups should be present.

• ¹³C NMR: The carbon NMR will show all the expected carbon signals for the molecular skeleton.

Assignment	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)
Pyrimidine-CH	~6.5	~110
Pyrimidine-C-CH₃	-	~165
Pyrimidine-CH₃	~2.3	~24
Aromatic C-H (non-deuterated)	6.8 - 7.2	115 - 125
Aromatic C-OH	-	~150
Aromatic C-N	-	~140

Note: These are approximate chemical shift values and can vary depending on the solvent and instrument used.[5][6][7][8]

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and isotopic enrichment.

• High-Resolution Mass Spectrometry (HRMS): Provides an accurate mass measurement, confirming the elemental composition. The deuterated compound will have a mass approximately 4 Da higher than the non-deuterated analogue.

• Tandem Mass Spectrometry (MS/MS): Used to study the fragmentation pattern, which should be similar to the non-deuterated standard, but with mass shifts in the fragments containing the deuterated phenyl ring.

Analyte	Precursor Ion (m/z)	Product Ions (m/z)
Pyrimethanil	200.1	184.1, 104.1
4-Hydroxypyrimethanil	216.1	201.1, 119.1
4-Hydroxypyrimethanil-d4	220.1	205.1, 123.1

Note: The exact precursor and product ions may vary depending on the ionization source and collision energy used. The values presented are plausible fragments.

Application in Quantitative Analysis: LC-MS/MS Method

The primary application of deuterated pyrimethanil metabolite B is as an internal standard for the quantification of the native metabolite in various biological and environmental samples.

Sample Preparation: QuEChERS Protocol

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for pesticide residue analysis in food and environmental matrices.

• Homogenization: Homogenize a known weight of the sample (e.g., 10 g of fruit or vegetable tissue).

• Internal Standard Spiking: Spike the homogenized sample with a known amount of the deuterated internal standard solution.

• Extraction: Add acetonitrile and shake vigorously.

• Salting Out: Add a salt mixture (e.g., MgSO₄, NaCl) to induce phase separation.

• Centrifugation: Centrifuge the sample to separate the layers.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Take an aliquot of the acetonitrile supernatant and mix it with a d-SPE sorbent (e.g., PSA, C18) to remove interfering matrix components.

• Final Preparation: Centrifuge and filter the extract before LC-MS/MS analysis.

LC-MS/MS Instrumental Parameters

Caption: A typical LC-MS/MS workflow for the analysis of pyrimethanil metabolites.

Table of Typical LC-MS/MS Parameters:

Parameter	Value
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Optimized for separation of pyrimethanil and its metabolites
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 10 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI) in positive mode
Detection Mode	Multiple Reaction Monitoring (MRM)

Conclusion

The deuterated form of pyrimethanil metabolite B is an indispensable tool for researchers in the fields of drug metabolism, pharmacokinetics, environmental science, and food safety. Its use as an internal standard ensures the reliability and accuracy of quantitative data obtained from complex biological and environmental samples. This guide has provided a comprehensive overview of its molecular structure, a plausible synthetic route, and its application in modern analytical methodologies. By understanding the principles outlined herein, scientists and professionals can better implement and interpret studies involving pyrimethanil and its metabolic fate.

References

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• Google Patents. (n.d.). CN110818643A - Preparation method of 2-amino-4, 6-dimethoxypyrimidine.

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difference between Pyrimethanil and 4'-Hydroxy Pyrimethanil-d4

Title: Precision in Residue Analysis: A Technical Guide to Pyrimethanil and its Deuterated Metabolite Standard 4'-Hydroxy Pyrimethanil-d4

Abstract This technical guide provides a rigorous comparative analysis of Pyrimethanil , a broad-spectrum anilinopyrimidine fungicide, and 4'-Hydroxy Pyrimethanil-d4 , its stable isotope-labeled metabolite used as an internal standard. Designed for analytical chemists and toxicologists, this document details the metabolic transformation of the parent compound, the necessity of the deuterated standard for correcting matrix effects in LC-MS/MS quantification, and the specific protocols for their extraction and analysis in complex biological and environmental matrices.

Introduction: The Parent and The Proxy

In the development of crop protection agents, the molecule that exerts the biological effect (the parent) and the molecule used to validate its safety (the analytical standard) are of equal importance.

• Pyrimethanil is the active fungicidal agent.[1][2][3][4] It functions by inhibiting the secretion of fungal hydrolytic enzymes, specifically interfering with methionine biosynthesis, thereby preventing the pathogen from degrading plant cell walls.

• 4'-Hydroxy Pyrimethanil-d4 is a synthetic, isotopically labeled analogue of Pyrimethanil's primary metabolite. It serves a singular, critical purpose: Analytical Precision . In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), it acts as the ideal Internal Standard (IS), mirroring the physicochemical behavior of the target analyte while remaining spectrally distinct due to its mass shift (+4 Da).

Chemical & Physical Characterization[3][4][5][6][7][8][9]

The structural distinction lies in the metabolic hydroxylation of the phenyl ring and the strategic substitution of hydrogen with deuterium.

Table 1: Comparative Physicochemical Profile

Feature	Pyrimethanil (Parent)	4'-Hydroxy Pyrimethanil (Metabolite)	4'-Hydroxy Pyrimethanil-d4 (Internal Standard)
CAS Number	53112-28-0	21005-26-9 (Unlabeled)	1794897-91-8
Molecular Formula	C₁₂H₁₃N₃	C₁₂H₁₃N₃O	C₁₂H₉D₄N₃O
Molecular Weight	199.25 g/mol	215.25 g/mol	219.28 g/mol
Chemical Name	4,6-dimethyl-N-phenyl-2-pyrimidinamine	4-[(4,6-dimethylpyrimidin-2-yl)amino]phenol	2,3,5,6-tetradeuterio-4-[(4,6-dimethylpyrimidin-2-yl)amino]phenol
Polarity (LogP)	~2.8 (Lipophilic)	~1.9 (More Polar)	~1.9 (Identical to metabolite)
Solubility	Water: 0.12 g/L; Soluble in Acetone, Methanol	Higher water solubility due to -OH group	Identical to metabolite
Role	Fungicide (Methionine inhibitor)	Phase I Metabolite / Biomarker	Mass Spectrometry Reference Standard

Metabolic Pathway & Mechanism

Understanding the formation of 4'-Hydroxy Pyrimethanil is essential for toxicological assessment. Pyrimethanil undergoes extensive Phase I metabolism in mammals, primarily via aromatic oxidation.

Mechanism of Hydroxylation: The hepatic Cytochrome P450 (CYP) system targets the para-position of the phenyl ring. This regioselective oxidation introduces a hydroxyl group, increasing polarity to facilitate Phase II conjugation (glucuronidation/sulfation) and subsequent renal excretion.

Figure 1: Metabolic Transformation Pathway

Caption: Phase I and II metabolic trajectory of Pyrimethanil, highlighting the formation of the 4'-hydroxy biomarker.

Analytical Utility: The Role of the d4-Standard

In complex matrices like urine, fruit homogenates, or soil, Matrix Effects (ion suppression or enhancement) can severely compromise quantitative accuracy in LC-MS/MS.

Why 4'-Hydroxy Pyrimethanil-d4?

• Co-Elution: The d4-labeled standard elutes at the exact same retention time as the unlabeled metabolite (4'-Hydroxy Pyrimethanil).

• Compensation: Any matrix component that suppresses the ionization of the analyte will suppress the d4-standard to the exact same degree.

• Quantitation: By using the ratio of the analyte response to the IS response, the matrix effect is mathematically cancelled out.

Table 2: Recommended MS/MS Transitions (ESI+)

Compound	Precursor Ion (m/z)	Product Ion (Quantifier)	Product Ion (Qualifier)	Collision Energy (eV)
Pyrimethanil	200.1 [M+H]⁺	107.1	82.1	25 / 40
4'-OH-Pyrimethanil	216.1 [M+H]⁺	123.1	107.1	28 / 42
4'-OH-Pyrimethanil-d4	220.1 [M+H]⁺	127.1	111.1	28 / 42

Note: The +4 Da mass shift is retained in the product ions (123 -> 127), confirming the deuterium label is located on the phenolic ring fragment.

Experimental Protocol: Quantification in Urine/Food

This protocol outlines a self-validating workflow using the QuEChERS method adapted for LC-MS/MS.

Reagents:

• Acetonitrile (LC-MS grade)

• Magnesium Sulfate (anhydrous), Sodium Acetate[5]

• Internal Standard Solution: 4'-Hydroxy Pyrimethanil-d4 (10 µg/mL in MeOH)

Workflow Diagram:

Caption: Step-by-step QuEChERS extraction protocol integrating the d4-internal standard for error correction.

Step-by-Step Methodology:

• Sample Preparation: Weigh 10.0 g of homogenized sample (e.g., grapes) or pipette 5.0 mL of urine into a 50 mL centrifuge tube.

• Internal Standard Addition: Add 50 µL of the 4'-Hydroxy Pyrimethanil-d4 working solution to every sample before extraction. This ensures the IS experiences the same extraction efficiency losses as the analyte.

• Extraction: Add 10 mL of Acetonitrile (with 1% acetic acid). Shake vigorously for 1 minute.

• Partitioning: Add 4 g anhydrous MgSO₄ and 1 g Sodium Acetate. Shake immediately for 1 minute to prevent clumping. Centrifuge at 3,000 x g for 5 minutes.

• Clean-up (d-SPE): Transfer 1 mL of the supernatant to a tube containing 25 mg PSA (Primary Secondary Amine) and 150 mg MgSO₄. Vortex and centrifuge.[6]

• Analysis: Transfer the supernatant to an autosampler vial. Inject 5 µL into the LC-MS/MS system equipped with a C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

References

• FAO/WHO Joint Meeting on Pesticide Residues (JMPR). (2007). Pyrimethanil: Evaluation of Toxicology and Residues. Food and Agriculture Organization.[6] Link

• U.S. Environmental Protection Agency (EPA). (2024). Pyrimethanil: Human Health Risk Assessment. Regulations.gov. Link

• InvivoChem. (n.d.).[7] 4'-Hydroxy pyrimethanil-d4 Product Data Sheet. Link

• Fan, S., et al. (2013). Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS. Food Additives & Contaminants: Part A. Link

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A Deep Dive into the Solubility of 4'-Hydroxy Pyrimethanil-d4: A Comparative Analysis in Methanol and Acetonitrile

This in-depth technical guide provides a comprehensive analysis of the solubility of 4'-Hydroxy Pyrimethanil-d4, a deuterated metabolite of the fungicide Pyrimethanil, in two common laboratory solvents: methanol and acetonitrile. This document is intended for researchers, scientists, and professionals in drug development and analytical sciences who require a thorough understanding of the physicochemical properties of this compound to inform experimental design, from analytical method development to formulation studies.

Executive Summary

Physicochemical Characterization of Solute and Solvents

A foundational understanding of the molecular properties of 4'-Hydroxy Pyrimethanil-d4, methanol, and acetonitrile is paramount to deciphering their interactions in solution.

1.1. 4'-Hydroxy Pyrimethanil-d4: The Solute

4'-Hydroxy Pyrimethanil-d4 is the deuterated form of a primary metabolite of Pyrimethanil, an anilinopyrimidine fungicide.[1] The introduction of a hydroxyl (-OH) group on the phenyl ring significantly alters the polarity of the parent molecule. The deuterium labeling is typically employed for use as an internal standard in quantitative mass spectrometry-based assays.[2]

Key physicochemical properties influencing solubility include:

• Polarity: The presence of the hydroxyl group and the nitrogen atoms in the pyrimidine ring imparts significant polarity to the molecule.

• Hydrogen Bonding: The hydroxyl group acts as a hydrogen bond donor, while the nitrogen atoms and the hydroxyl oxygen can act as hydrogen bond acceptors.[3]

• LogP: The octanol-water partition coefficient (LogP) for the parent compound, Pyrimethanil, is 2.84, indicating moderate lipophilicity.[4] The addition of a hydroxyl group to form 4'-Hydroxy Pyrimethanil would decrease the LogP value, making it more hydrophilic. The LogP of 4'-Hydroxy Pyrimethanil-d4 is estimated to be around 2.5.[3]

1.2. Methanol (CH₃OH): The Protic Solvent

Methanol is a polar, protic solvent, meaning it has a hydrogen atom attached to an electronegative atom (oxygen) and can readily donate a proton.[5][6][7] This characteristic is central to its solvating power.

• Dielectric Constant: ~33

• Intermolecular Forces: Hydrogen bonding, dipole-dipole interactions, and London dispersion forces.

1.3. Acetonitrile (CH₃CN): The Aprotic Solvent

Acetonitrile is a polar, aprotic solvent.[8][9] While it possesses a significant dipole moment due to the nitrile group, it lacks a hydrogen atom that can be donated for hydrogen bonding.

• Dielectric Constant: ~37.5

• Intermolecular Forces: Dipole-dipole interactions and London dispersion forces.

Comparative Solubility Analysis: A Tale of Two Solvents

The principle of "like dissolves like" provides a foundational framework for predicting solubility.[10] This principle is governed by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules.[11][12][13] For dissolution to occur, the energy released from the formation of solute-solvent interactions must be sufficient to overcome the energy required to break the solute-solute and solvent-solvent interactions.

2.1. Solubility in Methanol: The Power of Hydrogen Bonding

Methanol is anticipated to be an excellent solvent for 4'-Hydroxy Pyrimethanil-d4. The primary driver for this high solubility is the strong hydrogen bonding capability of methanol.[14] The hydroxyl group of methanol can act as a hydrogen bond donor to the nitrogen atoms and the hydroxyl oxygen of the solute, and as a hydrogen bond acceptor for the hydroxyl group of the solute. This extensive network of hydrogen bonds effectively solvates the 4'-Hydroxy Pyrimethanil-d4 molecules, disrupting their crystal lattice and promoting dissolution. The solubility of the parent compound, Pyrimethanil, in methanol is reported to be 176 g/L at 20 °C.[4] Given the increased polarity and hydrogen bonding capacity of the hydroxylated metabolite, the solubility of 4'-Hydroxy Pyrimethanil-d4 in methanol is expected to be even greater.

2.2. Solubility in Acetonitrile: A Dipole-Dipole Driven Interaction

Acetonitrile is also a capable solvent for polar molecules.[9][15] Its large dipole moment allows for strong dipole-dipole interactions with the polar functional groups of 4'-Hydroxy Pyrimethanil-d4. However, as an aprotic solvent, acetonitrile can only act as a hydrogen bond acceptor (at the nitrogen atom of the nitrile group) and cannot donate hydrogen bonds. This limitation in forming a comprehensive hydrogen bond network with the solute suggests that its solvating power for 4'-Hydroxy Pyrimethanil-d4, while significant, will likely be less than that of methanol. While a specific solubility value is not available, the fact that Pyrimethanil is commercially available as a solution in acetonitrile implies good solubility.[16][17]

Table 1: Summary of Physicochemical Properties and Predicted Solubility

Property	4'-Hydroxy Pyrimethanil-d4	Methanol	Acetonitrile
Molar Mass ( g/mol )	219.28[3]	32.04[7]	41.05[8]
Solvent Type	-	Polar Protic	Polar Aprotic
Primary Intermolecular Forces	H-Bonding, Dipole-Dipole	H-Bonding, Dipole-Dipole	Dipole-Dipole
LogP	~2.5[3]	-0.77	-0.34
H-Bond Donor/Acceptor Count	2/4[3]	1/1	0/1
Predicted Relative Solubility	-	High	Moderate to High

Experimental Determination of Solubility: A Validated Protocol

To empirically determine the solubility of 4'-Hydroxy Pyrimethanil-d4, the shake-flask method followed by High-Performance Liquid Chromatography (HPLC) analysis is a robust and widely accepted technique.[18][19][20]

3.1. Materials and Equipment

• 4'-Hydroxy Pyrimethanil-d4 (solid)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Analytical balance

• Scintillation vials with screw caps

• Vortex mixer

• Thermostatic shaker bath

• Syringe filters (0.22 µm, PTFE or other compatible material)

• HPLC system with a UV detector

• Volumetric flasks and pipettes

3.2. Step-by-Step Methodology

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of 4'-Hydroxy Pyrimethanil-d4 into separate scintillation vials for each solvent.

  • Add a known volume of methanol to one set of vials and acetonitrile to another.

  • Securely cap the vials and vortex for 1 minute to ensure initial dispersion.

• Equilibration:

  • Place the vials in a thermostatic shaker bath set to a constant temperature (e.g., 25 °C).

  • Allow the solutions to equilibrate for a sufficient period (typically 24-48 hours) to ensure that the dissolution has reached a steady state.

• Sample Preparation for Analysis:

  • Carefully remove the vials from the shaker bath, ensuring that the undissolved solid remains at the bottom.

  • Allow the vials to stand for a short period to allow for sedimentation.

  • Withdraw an aliquot of the supernatant using a syringe and immediately filter it through a 0.22 µm syringe filter into a clean vial. This step is crucial to remove any undissolved particulates.

• Quantitative Analysis by HPLC:

  • Prepare a series of calibration standards of 4'-Hydroxy Pyrimethanil-d4 of known concentrations in the respective solvent.

  • Analyze the filtered saturated solutions and the calibration standards by HPLC. The mobile phase and column selection should be optimized for the analyte. .

  • Construct a calibration curve by plotting the peak area against the concentration of the standards.

  • Determine the concentration of 4'-Hydroxy Pyrimethanil-d4 in the saturated solutions by interpolating their peak areas on the calibration curve. This concentration represents the solubility of the compound in that solvent at the specified temperature.

Visualizing Molecular Interactions and Workflows

4.1. Intermolecular Interactions

The following diagram illustrates the key intermolecular forces at play between 4'-Hydroxy Pyrimethanil-d4 and the two solvents.

Caption: Key intermolecular forces influencing solubility.

4.2. Experimental Workflow

The diagram below outlines the sequential steps of the shake-flask solubility determination method.

Caption: Shake-flask method for solubility determination.

Conclusion

References

• AERU. (n.d.). Pyrimethanil (Ref: SN 100309). University of Hertfordshire. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 91650, Pyrimethanil. Retrieved from [Link]

• Food and Agriculture Organization of the United Nations. (2007). 919 PYRIMETHANIL (226). Retrieved from [Link]

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• Sciforum. (2021). The Journey Towards Solubility Assessment of Small Molecules Using HPLC-DAD. Retrieved from [Link]

• Wikipedia. (n.d.). Methanol. Retrieved from [Link]

• Quora. (2020). How do intermolecular forces influence solubility?. Retrieved from [Link]

• Methanol Institute. (n.d.). METHANOL TECHNICAL DATA SHEET. Retrieved from [Link]

• ResearchGate. (2018). The fungicide pyrimethanil: An overview of the current status, environmental fate and toxicological studies. Retrieved from [Link]

• Cetiner Engineering. (n.d.). PHYSICAL PROPERTIES OF METHANOL. Retrieved from [Link]

• Australian Government Department of Climate Change, Energy, the Environment and Water. (2022). Acetonitrile. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Methanol-D4 (CAS 811-98-3). Retrieved from [Link]

• Vedantu. (n.d.). How do Intermolecular forces affect solubility class 11 chemistry CBSE. Retrieved from [Link]

• Purdue University. (2017). Solubility estimation and rapid structural characterization of small molecule drugs in polymers. Purdue e-Pubs. Retrieved from [Link]

• ResearchGate. (2025). 3,5-Dibromo-4-hydroxybenzaldehyde dissolved in aqueous solutions of ethanol, n-propanol, acetonitrile and N,N-dimethylformamide: Solubility modelling, solvent effect and preferential solvation investigation. Retrieved from [Link]

• ResearchGate. (2014). (PDF) Experimental and Computational Methods Pertaining to Drug Solubility. Retrieved from [Link]

• New Jersey Institute of Technology. (2012). Solubility and Intermolecular Forces. Retrieved from [Link]

• Nanyang Chemical. (n.d.). Methanol: Properties, Production, and Applications Guide. Retrieved from [Link]

• BYJU'S. (n.d.). Chemical Properties Of Acetonitrile. Retrieved from [Link]

• Da Vinci Laboratory Solutions. (n.d.). D4-Pyrimethanil Metabolite M605F002, CAS , 100 µg/ml, Acetonitrile, 1x1ml. Retrieved from [Link]

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• 4. Pyrimethanil | C12H13N3 | CID 91650 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Metabolic Pathway and Analytical Determination of Pyrimethanil in Fruit Crops

[1][2]

Executive Summary

Pyrimethanil (N-(4,6-dimethylpyrimidin-2-yl)aniline) is an anilinopyrimidine fungicide widely used in fruit crop protection against Botrytis cinerea (gray mold).[1][2][3][4][5][6][7][8] Unlike many systemic fungicides that undergo rapid and extensive degradation within plant tissues, pyrimethanil exhibits a distinct metabolic profile in fruit crops characterized by high stability and limited biotransformation.

This technical guide delineates the metabolic fate of pyrimethanil in key fruit matrices (grapes, strawberries, tomatoes), detailing the Phase I (functionalization) and Phase II (conjugation) pathways. It further provides a validated, self-verifying analytical workflow for residue determination using LC-MS/MS, designed for researchers in residue chemistry and regulatory compliance.

Chemical Basis and Mode of Action

Pyrimethanil functions by inhibiting the secretion of hydrolytic enzymes (proteases and cellulases) by the fungus, thereby preventing the pathogen from degrading plant cell walls and establishing infection. It also inhibits methionine biosynthesis.

• IUPAC Name: N-(4,6-dimethylpyrimidin-2-yl)aniline

• Molecular Formula: C₁₂H₁₃N₃

• LogP: 2.8 (Moderate lipophilicity, facilitating cuticle penetration but limiting systemic translocation compared to higher LogP compounds).

• Stability: High stability in acidic fruit matrices (pH 3–5) and frozen storage.

Metabolic Fate in Fruit Crops

In contrast to mammalian systems where pyrimethanil is extensively metabolized into phenolic derivatives and sulfates, plant metabolism in fruit crops is limited. The parent compound constitutes the majority (>70–90%) of the Total Radioactive Residue (TRR) at harvest.

Phase I: Functionalization (Minor Pathway)

A minor fraction of pyrimethanil undergoes oxidation, mediated by cytochrome P450 monooxygenases. This primarily occurs at two positions:

• Aniline Ring Hydroxylation: Formation of 2-(4-hydroxyanilino)-4,6-dimethylpyrimidine (often referred to as 4-OH-pyrimethanil).

• Pyrimidine Ring Oxidation: Formation of 2-anilino-4,6-dimethylpyrimidin-5-ol (5-OH-pyrimethanil).

Phase II: Conjugation

The hydroxylated metabolites are subsequently detoxified via conjugation with glucose, catalyzed by glycosyltransferases (GTs). These O-glucoside conjugates are sequestered in the plant vacuole.

Residue Definition

Due to the dominance of the parent compound, the regulatory residue definition for monitoring in fruit crops (EFSA, FAO/WHO JMPR) is defined as pyrimethanil only. The metabolites are generally considered less toxic and present at negligible levels (<10% TRR).

Metabolic Pathway Diagram

The following diagram illustrates the biotransformation pathway of pyrimethanil in plant systems.

Figure 1: Proposed metabolic pathway of pyrimethanil in fruit crops showing Phase I hydroxylation and Phase II glycosylation.

Analytical Methodology: Determination in Fruit Matrices

To accurately map these pathways or monitor residues, a robust analytical protocol is required. The following methodology utilizes the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach coupled with LC-MS/MS.

Experimental Protocol: QuEChERS Extraction

This protocol is self-validating through the use of internal standards (e.g., Pyrimethanil-d5).

Step-by-Step Workflow:

• Sample Prep: Homogenize 10 g of fruit sample (grape/strawberry) with dry ice to prevent thermal degradation.

• Extraction: Add 10 mL Acetonitrile (ACN) containing 1% Acetic Acid.

• Partitioning: Add QuEChERS salt kit (4 g MgSO₄, 1 g NaCl, 1 g NaCitrate, 0.5 g Na₂HCitrate). Shake vigorously for 1 min.

• Centrifugation: Centrifuge at 3000 x g for 5 min to separate phases.

• Cleanup (dSPE): Transfer 1 mL of supernatant to a dSPE tube containing 150 mg MgSO₄ and 25 mg PSA (Primary Secondary Amine) to remove sugars and organic acids.

  • Note: For pigmented fruits (strawberries/grapes), add 2.5 mg GCB (Graphitized Carbon Black) to remove anthocyanins.

• Analysis: Centrifuge and transfer supernatant to an autosampler vial for LC-MS/MS.

LC-MS/MS Parameters

Instrument: Triple Quadrupole MS (e.g., Agilent 6400 series or Sciex QTRAP). Ionization: Electrospray Ionization (ESI) Positive Mode.

Analyte	Precursor Ion (m/z)	Product Ion (Quant)	Product Ion (Qual)	Collision Energy (V)
Pyrimethanil	200.1	107.1	82.1	25 / 40
Pyrimethanil-d5 (IS)	205.1	112.1	87.1	25 / 40

Analytical Workflow Diagram

The following diagram details the logical flow of the extraction and identification process.

Figure 2: QuEChERS extraction and LC-MS/MS workflow for pyrimethanil residue analysis.

Quantitative Data Summary

The following table summarizes the typical distribution of pyrimethanil and its metabolites in fruit crops at harvest (Pre-Harvest Interval 7-14 days).

Component	Chemical Structure	% of TRR (Apple/Grape)	Toxicity Concern
Pyrimethanil	Parent	70 – 90%	Primary Residue
4-OH-Pyrimethanil	Phase I Metabolite	< 5%	Low
5-OH-Pyrimethanil	Phase I Metabolite	< 2%	Low
Polar Conjugates	Phase II Glucosides	5 – 10%	Low

Data derived from FAO/WHO JMPR evaluations [1].

References

• FAO/WHO JMPR. (2007). Pyrimethanil (226): Pesticide Residues in Food - 2007 Evaluations.[9] Food and Agriculture Organization of the United Nations. Link

• Schirra, M., et al. (2006). Residue levels and effectiveness of pyrimethanil vs imazalil when using heated postharvest dip treatments on citrus fruit. Journal of Agricultural and Food Chemistry. Link

• European Commission. (2024). EU Pesticides Database - Pyrimethanil. Link

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• 5. Peer review of the pesticide risk assessment of the active substance pyrimethanil - PMC [pmc.ncbi.nlm.nih.gov]
• 6. agrinfo.eu [agrinfo.eu]
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• 12. fmed.uba.ar [fmed.uba.ar]

toxicity profile of pyrimethanil metabolite 4'-hydroxy pyrimethanil

This technical guide provides a comprehensive analysis of the toxicity profile, metabolic origin, and experimental characterization of 4'-hydroxy pyrimethanil (OH-PYM), the primary metabolite of the fungicide pyrimethanil.

Executive Summary

4'-Hydroxy pyrimethanil (CAS: N/A for specific metabolite; Parent CAS: 53112-28-0) is the major Phase I metabolite of the anilinopyrimidine fungicide pyrimethanil. It is formed via aromatic hydroxylation of the aniline ring in both mammalian systems and environmental degradation.

While the parent compound is widely used for controlling Botrytis cinerea on grapes and pome fruits, the metabolite represents the primary biomarker of exposure in humans and animals. Regulatory bodies (EFSA, EPA) generally consider the metabolite to share the toxicological profile of the parent—defined by low acute toxicity but specific concerns regarding thyroid disruption and antiandrogenic activity. This guide details the metabolite's formation, specific toxicity risks, and validated protocols for its synthesis and detection.

Metabolic Origin & Chemistry[1]

Chemical Structure and Formation

Pyrimethanil (N-(4,6-dimethylpyrimidin-2-yl)aniline) undergoes rapid oxidative metabolism. The primary pathway involves the hydroxylation of the phenyl ring at the para-position, catalyzed by cytochrome P450 enzymes (likely CYP450 isoforms involved in aromatic oxidation).

• Parent: Pyrimethanil (Lipophilic, LogP ~2.8)

• Metabolite: 4'-Hydroxy Pyrimethanil (More polar, excretable)

• Conjugation: In vivo, the hydroxyl group serves as a handle for Phase II conjugation, rapidly forming O-glucuronides and O-sulfates to facilitate urinary excretion.

Metabolic Pathway Diagram

The following diagram illustrates the biotransformation of pyrimethanil into its 4'-hydroxy metabolite and subsequent conjugates.

Figure 1: Biotransformation pathway of pyrimethanil showing the critical hydroxylation step forming 4'-hydroxy pyrimethanil and subsequent Phase II conjugation.

Toxicological Profile

Comparative Toxicity Analysis

The toxicity of 4'-hydroxy pyrimethanil is inextricably linked to the parent compound in regulatory risk assessments. However, specific mechanistic distinctions exist.

Toxicity Endpoint	Pyrimethanil (Parent)	4'-Hydroxy Pyrimethanil (Metabolite)	Mechanism / Notes
Acute Oral Toxicity	Low (LD50 > 4000 mg/kg, Rat)	Low (Inferred)	Metabolite is more polar and rapidly excreted, reducing systemic accumulation risk.
Target Organs	Liver, Thyroid	Liver, Kidney	Thyroid effects in rats are due to increased T4 clearance (UDPGT induction), a mechanism less relevant to humans.
Genotoxicity	Negative (Ames, Micronucleus)	Negative	No structural alerts for genotoxicity introduced by hydroxylation.
Endocrine Disruption	Antiandrogenic Activity	Potential Active Antagonist	In vitro assays suggest anilinopyrimidines can antagonize the Androgen Receptor (AR). Hydroxylated metabolites often retain or modulate this affinity.
Carcinogenicity	"Not likely to be carcinogenic"	Covered by Parent	Thyroid tumors in rats considered species-specific (hormonal feedback).

Endocrine Disruption (The Critical Concern)

While pyrimethanil is classified as "not an endocrine disruptor" for regulatory purposes (based on intact animal studies), scientific literature highlights antiandrogenic properties .

• Mechanism: Competitive antagonism at the Androgen Receptor (AR).

• Metabolite Role: Hydroxylated metabolites of similar pesticides (e.g., vinclozolin, procymidone) are often more potent AR antagonists than the parent. For pyrimethanil, the 4'-OH metabolite is the systemic circulating form; thus, any antiandrogenic effect observed in vivo likely involves this metabolite.

• Relevance: High-dose exposure leads to reduced hypospadia or accessory sex gland weights in rat studies, though margins of safety for human dietary exposure are considered adequate by EFSA/EPA.

Experimental Methodologies

Protocol: Chemical Synthesis of 4'-Hydroxy Pyrimethanil

For researchers requiring analytical standards, the following synthesis route is recommended over extraction from biological matrices due to higher yield and purity.

Reaction Principle: Nucleophilic Aromatic Substitution (

). Reagents: 4-Aminophenol, 2-Chloro-4,6-dimethylpyrimidine.

Step-by-Step Protocol:

• Preparation: Dissolve 2-chloro-4,6-dimethylpyrimidine (1.0 eq) and 4-aminophenol (1.1 eq) in ethanol or isopropanol.

• Catalysis: Add catalytic HCl (drops) or use a basic condition with

  (depending on salt preference). Acidic catalysis is common for aniline-pyrimidine couplings.

• Reflux: Heat the mixture to reflux (80-90°C) for 4–6 hours. Monitor reaction progress via TLC (Mobile phase: Hexane/Ethyl Acetate).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • If a precipitate forms (hydrochloride salt), filter and wash with cold ethanol.

  • If no precipitate, evaporate solvent, redissolve in ethyl acetate, wash with water/brine, and dry over

    .

• Purification: Recrystallize from ethanol/water or purify via silica gel column chromatography.

• Validation: Confirm structure via

  -NMR (look for AABB aromatic system of phenol and pyrimidine methyl singlets) and LC-MS (Target m/z ~216 [M+H]+).

Protocol: LC-MS/MS Biomonitoring in Urine

This protocol detects total 4'-hydroxy pyrimethanil (free + conjugated) to assess exposure.

Workflow Diagram:

Figure 2: Analytical workflow for quantifying 4'-hydroxy pyrimethanil in human urine.

Detailed Steps:

• Hydrolysis: Aliquot 1.0 mL urine. Add Acetate Buffer (pH 5.0) and

  -glucuronidase/arylsulfatase enzyme (e.g., from Helix pomatia). Incubate at 37°C overnight (or >2h with high-activity recombinant enzymes) to convert conjugates back to free 4'-OH pyrimethanil.

• Internal Standard: Spike with isotope-labeled standard (e.g., Pyrimethanil-d5 or 4-OH-Pyrimethanil-d5).

• Extraction (SPE):

  • Condition SPE cartridge (C18 or Polymeric HLB) with Methanol then Water.

  • Load hydrolyzed sample.

  • Wash with 5% Methanol/Water.

  • Elute with 100% Methanol or Acetonitrile.

• LC-MS/MS Parameters:

  • Column: C18 Reverse Phase (e.g., 2.1 x 50mm, 1.7 µm).

  • Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.

  • Transitions (ESI+):

    • Precursor: m/z 216.1

    • Quantifier: m/z 198.1 (Loss of H2O/OH) or specific fragment depending on collision energy.

    • Qualifier: m/z 107.1

Regulatory Status & References

Regulatory Benchmarks

• ADI (Acceptable Daily Intake): 0.2 mg/kg bw/day (EU/EFSA).

• ARfD (Acute Reference Dose): 1.0 mg/kg bw (EU).

• Residue Definition:

  • Risk Assessment: Pyrimethanil + 4'-hydroxy pyrimethanil (free and conjugated).

  • Enforcement: Pyrimethanil (parent only) in most plant commodities; sum of parent and metabolites in animal commodities.

References

• JMPR (Joint FAO/WHO Meeting on Pesticide Residues). (2007). Pyrimethanil: Toxicological evaluation and residue analysis.[1] FAO Plant Production and Protection Paper. Link

• U.S. EPA. (2015). Pyrimethanil: Human Health Risk Assessment for Proposed Uses. Office of Chemical Safety and Pollution Prevention. Link

• Orton, F., et al. (2011). Widely Used Pesticides with Previously Unknown Endocrine Activity Revealed as in Vitro Antiandrogens. Environmental Health Perspectives, 119(6), 794–800. (Context on anilinopyrimidine antiandrogenicity). Link

• Faniband, M., et al. (2019). Biomarkers of exposure to pyrimethanil after controlled human experiments. Toxicology Letters, 314, 106-113. (Source for urinary excretion kinetics and LC-MS methods). Link

Sources

• 1. Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing the Stability of Deuterated Pyrimethanil Standards

A Technical Guide for Analytical Accuracy in LC-MS/MS Workflows

Executive Summary

In the quantitative analysis of fungicide residues, Pyrimethanil-d5 serves as the critical internal standard (IS) for correcting matrix effects and recovery losses during LC-MS/MS and GC-MS workflows. While the parent molecule is chemically robust regarding hydrolysis, it exhibits significant sensitivity to photolysis and sorption in aqueous solutions.

This guide moves beyond basic "storage instructions" to explain the physicochemical mechanisms governing standard stability. It provides a self-validating protocol for solvent selection, storage, and quality control, ensuring that your internal standard remains a reliable anchor for quantification.

Part 1: The Chemistry of Pyrimethanil & Isotopologues

To stabilize a standard, one must first understand its vulnerabilities. Pyrimethanil is an anilinopyrimidine fungicide.[1][2][3]

Physicochemical Profile

Property	Value	Implication for Stability
Structure	N-(4,6-dimethylpyrimidin-2-yl)aniline	Secondary amine bridge; aromatic systems prone to UV excitation.
pKa	~3.52 (Weak Base)	Ionized in acidic media (pH < 3.5); neutral in typical environmental pH.
LogP	2.84	Moderate lipophilicity.[4] Risk: Adsorption to plastic surfaces in high-water content solutions.
Solubility	Water: 110 mg/LAcetone/ACN: >200 g/L	High organic solubility makes Acetonitrile (ACN) the preferred stock solvent.

The Deuterated Label (Pyrimethanil-d5)

Commercial Pyrimethanil-d5 typically carries the deuterium label on the phenyl ring (C6D5).

• Isotopic Stability: Aromatic C-D bonds are chemically stable and resistant to exchange under standard storage conditions.

• The "Labile Proton" Myth: Users often fear Hydrogen/Deuterium (H/D) exchange. This would only occur if the label were on the amine nitrogen (N-D), which exchanges rapidly with protic solvents (MeOH, Water). Since the label is on the carbon ring, H/D exchange is not a failure mode unless the molecule undergoes metabolic or extreme chemical degradation.

Part 2: Mechanisms of Instability

If your IS signal is dropping, it is likely due to one of three vectors.

Photolysis (The Primary Threat)

Pyrimethanil absorbs UV light (maxima at 205, 271 nm). In aqueous solution, it undergoes rapid indirect photodegradation (DT50 can be < 2 hours in field conditions).

• Mechanism: UV excitation leads to cleavage of the amine bridge or oxidation of the methyl groups on the pyrimidine ring.

• Mitigation: All standards must be handled under amber light or in amber glassware .

Sorption (The Silent Error)

With a LogP of 2.84, Pyrimethanil is hydrophobic enough to adsorb to polypropylene (PP) or polyethylene (PE) containers, especially when the solvent is >90% water.

• Impact: Working standards prepared in water/ACN (90:10) stored in plastic vials will show a concentration drop over 24 hours.

Solvent Evaporation

Stock solutions stored in volatile solvents (Acetone, MeOH) in non-airtight vials will concentrate over time, leading to under-reporting of residue levels (since the IS signal is artificially high).

Part 3: Solvent Selection & Preparation Protocol

The choice of solvent dictates the shelf-life of your standard.

Recommended Solvent Systems

Solution Type	Recommended Solvent	Storage Temp	Stability Window	Notes
Stock (1000 µg/mL)	Acetonitrile (ACN)	-20°C	12 Months	ACN is aprotic and minimizes trans-methylation risks.
Intermediate (10 µg/mL)	Acetonitrile	4°C	1 Month	Keep tightly capped to prevent evaporation.
Working (0.1 µg/mL)	Water:ACN (80:20) + 0.1% Formic Acid	4°C	< 48 Hours	Prepare fresh. The water content increases sorption risk to vials.

Visualization: Stability Decision Logic

The following diagram outlines the logical flow for maintaining standard integrity.

Caption: Workflow for mitigating photolysis and sorption risks during Pyrimethanil-d5 handling.

Part 4: Experimental Validation Protocol

Do not assume your commercial standard is stable. Validate it using this "Old vs. New" bracketing protocol.

The "Old vs. New" Verification

Objective: Determine if the stored Stock Solution A (Old) has degraded compared to a freshly prepared Stock Solution B (New).

• Preparation:

  • Prepare Stock B from fresh solid reference material.

  • Dilute both Stock A and Stock B to 100 ng/mL in ACN.

• Injection Sequence:

  • Inject: Blank -> Stock A (x3) -> Stock B (x3) -> Stock A (x3).

• Calculation:

  • Calculate the Response Factor (RF) = Area / Concentration.

  • Compare Mean RF(A) vs. Mean RF(B).

• Acceptance Criteria:

  • The deviation must be ≤ 5% .

  • If Stock A is >5% higher than Stock B, suspect solvent evaporation (concentration).

  • If Stock A is >5% lower, suspect photodegradation or adsorption.

Linearity Check

A stable IS must maintain linearity. If the IS response varies significantly across the calibration curve (due to matrix suppression), the stability of the IS in the matrix is compromised.

• Test: Spike IS into solvent vs. Matrix (e.g., grape homogenate).

• Result: If Matrix IS Area < 80% of Solvent IS Area, you have suppression. This is acceptable only if the suppression is consistent.

Part 5: Troubleshooting Degradation Pathways

If validation fails, use this logic flow to identify the root cause.

Caption: Diagnostic logic for identifying the source of Internal Standard signal loss.

References

• European Food Safety Authority (EFSA). (2006). Conclusion regarding the peer review of the pesticide risk assessment of the active substance pyrimethanil. EFSA Scientific Report. [Link]

• FAO/WHO Joint Meeting on Pesticide Residues (JMPR). (2007). Pyrimethanil: Evaluation of Residues.[1][5][6][7] Food and Agriculture Organization.[8] [Link]

• Australian Pesticides and Veterinary Medicines Authority (APVMA). (2011). Public Release Summary: Pyrimethanil.[1][3][5] [Link]

• ResearchGate. (2003). Photodegradation of pyrimethanil induced by iron(III) in aqueous solutions.[5] Journal of Environmental Monitoring.[5] [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Pyrimethanil Sensitivity and Resistance Mechanisms in Penicillium digitatum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pomais.com [pomais.com]
• 4. Pyrimethanil (Ref: SN 100309) [sitem.herts.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. Assessment of a Postharvest Treatment with Pyrimethanil via Thermo-Nebulization in Controlling Storage Rots of Apples | MDPI [mdpi.com]
• 7. Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.usgs.gov [pubs.usgs.gov]

Topic: Identification of Pyrimethanil Metabolites in Grape Fermentation

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

A Senior Application Scientist's Guide to Unraveling Pyrimethanil Metabolism in Vinification

This guide outlines a robust, scientifically-grounded strategy for the identification and characterization of pyrimethanil metabolites generated during the complex biochemical process of grape fermentation. We move beyond simple quantification of the parent fungicide to address the core challenge: discovering and validating the structures of its biotransformation products.

Introduction: The Pyrimethanil Question in Winemaking

Pyrimethanil is an anilinopyrimidine fungicide widely employed in viticulture to control gray mold (Botrytis cinerea)[1]. Its mode of action involves the inhibition of fungal enzymes required for infection, thereby preventing the degradation of plant tissues[2]. While effective, its application raises critical questions about its fate during the winemaking process.

Studies have consistently shown that the concentration of pyrimethanil significantly decreases during alcoholic fermentation, often by more than 50% within the first few days[1][3]. This reduction is attributed to a combination of factors, including adsorption to yeast cells and grape solids, and degradation[1]. However, "degradation" is a broad term. It is crucial to identify the resulting metabolites, as these new chemical entities could have their own toxicological profiles or impact the sensory qualities of the final wine. This guide provides the strategic framework and detailed methodologies to elucidate these transformation pathways.

The Analytical Challenge: A Complex Biochemical Matrix

Grape must and fermenting wine represent one of the most challenging matrices for trace-level chemical analysis. The high concentration of sugars, organic acids, alcohols, and polyphenols can cause significant matrix effects, such as ion suppression in mass spectrometry, leading to inaccurate quantification and masking of low-abundance analytes[4]. Furthermore, the dynamic nature of fermentation, with its constantly changing chemical composition and microbial activity, requires a carefully designed experimental approach. Yeast, particularly Saccharomyces cerevisiae, is not a passive player; it possesses enzymatic machinery capable of metabolizing xenobiotics, potentially transforming pyrimethanil into novel compounds[5][6].

A Validated Workflow for Metabolite Discovery and Identification

Tackling this challenge requires a multi-faceted approach that integrates controlled fermentation experiments with state-of-the-art sample preparation and high-resolution analytical instrumentation. The following workflow provides a self-validating system for the confident identification of unknown metabolites.

Caption: Overall workflow for pyrimethanil metabolite identification.

Experimental Design and Time-Course Sampling

The foundation of any metabolite study is a well-controlled experiment. The causality behind this choice is to isolate the effect of the target compound from the background metabolome of the fermentation.

• Establish Parallel Fermentations: Set up at least two sets of fermentations: a "Control" group using untreated grape must and a "Spiked" group where the must is fortified with a known concentration of pyrimethanil (e.g., at the Maximum Residue Limit, MRL).

• Yeast Inoculation: Use a well-characterized commercial strain of Saccharomyces cerevisiae to ensure reproducibility. Spontaneous fermentation can also be studied, but introduces higher variability[7].

• Time-Course Sampling: Collect samples at key intervals throughout the fermentation process (e.g., Day 0, 2, 5, 10, and post-clarification). This allows for the tracking of metabolite appearance and disappearance, providing kinetic insights. Samples should be immediately quenched and stored at -80°C to halt metabolic activity.

Sample Preparation: The QuEChERS Protocol

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is the gold standard for pesticide residue analysis in complex food and beverage matrices due to its high recovery rates and efficiency[8][9][10].

Expert Insight: The choice of QuEChERS is deliberate. It minimizes solvent usage compared to traditional liquid-liquid extraction and the subsequent dispersive SPE (dSPE) step is highly effective at removing the specific interferences found in wine, such as organic acids and sugars, which are captured by the Primary Secondary Amine (PSA) sorbent[4][10][11].

Step-by-Step Protocol for Wine Sample Extraction:

• Aliquoting: Place a 10 mL aliquot of the wine sample into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Add an internal standard (e.g., a deuterated analogue of pyrimethanil or a structurally similar compound not expected in the sample) to correct for variations in extraction efficiency and instrument response.

• Solvent Addition: Add 10 mL of acetonitrile to the tube.

• Salting-Out Extraction: Add a QuEChERS extraction salt packet (commonly containing magnesium sulfate, sodium chloride, and sodium citrate salts). The magnesium sulfate absorbs water, while the salts induce phase separation between the aqueous wine matrix and the acetonitrile layer containing the analytes[9].

• Extraction: Cap the tube tightly and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 RCF for 5 minutes. This will result in a clear acetonitrile supernatant.

• Dispersive SPE Cleanup: Transfer an aliquot (e.g., 6 mL) of the acetonitrile supernatant to a 15 mL dSPE tube containing PSA and C18 sorbents. The PSA removes acidic interferences, and C18 removes non-polar interferences like residual lipids.

• Final Centrifugation: Shake the dSPE tube for 1 minute and centrifuge for 5 minutes.

• Final Extract: The resulting supernatant is the final extract, ready for analysis by both LC-MS and GC-MS.

Analytical Strategy: A Dual-Platform Approach

No single analytical technique can comprehensively capture all potential metabolites. A dual-platform approach is recommended for maximum coverage.

• Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS): This is the primary discovery tool. Instruments like Quadrupole Time-of-Flight (Q-TOF) or Orbitrap mass spectrometers provide high mass accuracy (<5 ppm) and resolution. This is critical for determining the elemental composition of unknown ions and distinguishing them from matrix interferences. UPLC-MS/MS systems offer rapid and sensitive analysis[8][12].

• Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS): GC-MS is highly effective for the analysis of the parent pyrimethanil and any volatile, thermally stable, and less polar metabolites[3][7][13]. It serves as a robust quantitative tool for tracking the parent compound's dissipation.

Parameter	LC-HRMS (e.g., Q-TOF)	GC-MS/MS (Triple Quadrupole)
Column	C18 Reversed-Phase (e.g., 100 x 2.1 mm, 1.8 µm)	Low-polarity (e.g., 5% Phenyl-methylpolysiloxane)
Mobile Phase	A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid	Carrier Gas: Helium
Ionization Mode	Positive Electrospray Ionization (ESI+)	Electron Ionization (EI)
Acquisition Mode	Full Scan MS and Data-Dependent MS/MS (Auto MS/MS)	Multiple Reaction Monitoring (MRM)
Purpose	Non-targeted screening, unknown identification, polar metabolites	Targeted quantification of parent compound, non-polar metabolites

Data Analysis and Structural Elucidation

This is the most complex phase, where raw data is translated into chemical knowledge.

• Comparative Analysis: Use bioinformatics software to overlay chromatograms from the "Spiked" and "Control" samples. Search for unique peaks that are present only in the spiked samples.

• Metabolite Prediction & Filtering: Generate a list of potential metabolites based on known biotransformation reactions. Filter the HRMS data for the exact masses corresponding to these modifications of the parent pyrimethanil molecule.

Biotransformation	Mass Shift (Da)	Chemical Formula Change
Hydroxylation	+15.9949	+O
Oxidation (Ketone formation)	+13.9792	+O, -2H
N-Dealkylation	-14.0157	-CH₂
Glucuronide Conjugation	+176.0321	+C₆H₈O₆
Sulfate Conjugation	+79.9568	+SO₃

• Isotope Pattern Verification: Pyrimethanil contains two nitrogen atoms. Its metabolites will retain a characteristic isotopic pattern. Use this to confirm that a candidate peak is related to the parent compound.

• MS/MS Fragmentation Analysis: The most critical step for structural elucidation. The fragmentation pattern (MS/MS spectrum) of a metabolite should be logically related to the fragmentation of the parent pyrimethanil standard. Common losses and conserved fragments provide clues to the site of modification.

Caption: Hypothetical metabolic pathway of pyrimethanil in yeast.

Expert Insight: The most likely initial biotransformation by yeast cytochrome P450 enzymes is hydroxylation, either on the phenyl ring or one of the methyl groups on the pyrimidine ring[6]. The resulting hydroxylated metabolite is then more polar and may be a substrate for subsequent conjugation reactions to further increase water solubility for excretion.

Conclusion: From Hypothesis to Confirmed Identification

The workflow described in this guide provides a comprehensive and self-validating system for the identification of pyrimethanil metabolites in grape fermentation. By combining controlled experimental design, robust QuEChERS sample preparation, and a dual-platform analytical strategy centered on high-resolution mass spectrometry, researchers can move from observing the dissipation of the parent compound to confidently identifying its transformation products. This knowledge is essential for a complete risk assessment and for understanding the full impact of viticultural practices on the final quality and safety of wine.

References

• Vaquero-Fernández, L., Sanz-Asensio, J., Fernández-Zurbano, P., López-Alonso, M., & Martínez-Soria, M. T. (2013). Determination of fungicide pyrimethanil in grapes, must, fermenting must and wine. Pest Management Science, 69(8), 959-965. [Link]

• ResearchGate. (n.d.). Determination of fungicide pyrimethanil in grapes, must, fermenting must and wine | Request PDF. Retrieved February 9, 2026, from [Link]

• ResearchGate. (n.d.). Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS. Retrieved February 9, 2026, from [Link]

• Food and Agriculture Organization of the United Nations. (2007). Pyrimethanil (226). JMPR. [Link]

• MDPI. (n.d.). 1H-NMR Analysis of Wine Metabolites: Method Development and Validation. Retrieved February 9, 2026, from [Link]

• Čuš, F., Čadež, N., Raspor, P., & Demšar, L. (2008). The effect of pyrimethanil on the growth of wine yeasts. Letters in Applied Microbiology, 47(1), 54-59. [Link]

• Sun, J., Zhang, H., Wang, Z., Wang, S., & Liu, Y. (2017). Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS. Food Chemistry, 234, 108-115. [Link]

• American Chemical Society. (n.d.). Journal of Agricultural and Food Chemistry. Retrieved February 9, 2026, from [Link]

• Jurková, K., Húsková, R., & Kocourek, V. (2020). Pesticide Residues and Their Metabolites in Grapes and Wines from Conventional and Organic Farming System. Foods, 9(10), 1438. [Link]

• MDPI. (2023). Pesticide and Yeast Interaction in Alcoholic Fermentation: A Mini-Review. Retrieved February 9, 2026, from [Link]

• MDPI. (2023). Microbial Detoxification of Residual Pesticides in Fermented Foods: Current Status and Prospects. Retrieved February 9, 2026, from [Link]

• Navalón, A., Prieto, A., Araujo, L., & Vílchez, J. L. (2002). Determination of pyrimethanil and kresoxim-methyl in green groceries by headspace solid-phase microextraction and gas chromatography-mass spectrometry. Journal of Chromatography A, 975(2), 355-360. [Link]

• Fisher Scientific. (n.d.). Determination of 24 Pesticide Residues in Red Wine Using a QuEChERS Sample Preparation Approach and LC-MS/MS Detection. Retrieved February 9, 2026, from [Link]

• Agilent Technologies. (n.d.). GC/MS/MS Pesticide Residue Analysis. Retrieved February 9, 2026, from [Link]

• ResearchGate. (n.d.). Potential Mechanisms Underlying Response to Effects of the Fungicide Pyrimethanil from Gene Expression Profiling in Saccharomyces cerevisiae | Request PDF. Retrieved February 9, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. fao.org [fao.org]
• 3. Determination of fungicide pyrimethanil in grapes, must, fermenting must and wine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. assets.fishersci.com [assets.fishersci.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. The effect of pyrimethanil on the growth of wine yeasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pesticide Residues and Their Metabolites in Grapes and Wines from Conventional and Organic Farming System - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. hpst.cz [hpst.cz]
• 12. researchgate.net [researchgate.net]
• 13. Determination of pyrimethanil and kresoxim-methyl in green groceries by headspace solid-phase microextraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Definitive Guide to 4'-Hydroxy Pyrimethanil-d4: Sourcing, Application, and Validation

Topic: 4'-Hydroxy Pyrimethanil-d4 Reference Standard Suppliers Content Type: In-depth Technical Guide Audience: Researchers, Analytical Chemists, and Drug Development/Toxicology Professionals

Executive Summary

In the high-stakes arena of residue analysis and toxicological screening, the reliability of quantitative data hinges on a single variable: the Internal Standard (IS).[1] For Pyrimethanil—an anilinopyrimidine fungicide widely used in agriculture—the primary metabolite of interest is 4'-Hydroxy Pyrimethanil (4'-OH-Pyrimethanil).

To accurately quantify this metabolite in complex matrices (urine, soil, fruit homogenates), the use of its deuterated isotopologue, 4'-Hydroxy Pyrimethanil-d4 , is not optional—it is a chromatographic necessity. This guide bypasses generalities to provide a rigorous technical analysis of sourcing, validating, and deploying this reference standard in LC-MS/MS workflows.

Part 1: The Analyte & The Isotope

Chemical Identity and Significance

Pyrimethanil functions by inhibiting the secretion of fungal hydrolytic enzymes. Upon entering a biological system (plant or mammal), it undergoes Phase I metabolism, primarily hydroxylation at the para position of the aniline ring.

• Parent Compound: Pyrimethanil (CAS: 53112-28-0)[2][3]

• Target Metabolite: 4'-Hydroxy Pyrimethanil (CAS: 81261-84-9)[4][5]

• Internal Standard: 4'-Hydroxy Pyrimethanil-d4 (CAS: 1794897-91-8)[4][6]

Why d4? The Mechanism of Correction

In Electrospray Ionization (ESI), co-eluting matrix components often compete for charge, causing signal suppression or enhancement.[1] An external calibration curve cannot correct for this. The d4-isotopologue is chemically identical to the target analyte but mass-shifted (+4 Da).

Crucial Technical Specification: The deuterium labels in 4'-Hydroxy Pyrimethanil-d4 are located on the phenol ring at positions 2, 3, 5, and 6.[6]

• Why this matters: These aromatic protons are non-exchangeable. If the label were on the hydroxyl (-OH) or amine (-NH-) groups, the deuterium would exchange with solvent protons (H/D exchange) during LC separation, rendering the standard useless.

Visualization: The Metabolic & Isotopic Relationship

Figure 1: The metabolic conversion of Pyrimethanil to its 4'-hydroxy metabolite and its structural relationship to the d4 internal standard.

Part 2: Supplier Landscape & Selection Criteria

Sourcing a reference standard requires vetting three parameters: Isotopic Purity , Chemical Purity , and Format .

Critical Selection Criteria

• Isotopic Enrichment: Must be

  98 atom % D.[7]

  • Risk:[8] If the standard contains significant d0 (unlabeled) material, it will contribute to the analyte signal, causing false positives or overestimation.

• Chemical Purity: Must be

  95%.

  • Risk:[8] Impurities can cause ghost peaks or suppress ionization.

• Salt Form: Be aware if you are buying the free base or a salt (e.g., hydrochloride). You must correct the molecular weight during stock preparation if using a salt.

Validated Suppliers Table

Supplier	Catalog / Product Code	Purity Specs	Format	Primary Use Case
Toronto Research Chemicals (TRC)	H171009	>95% Chemical>98% Isotopic	Neat Solid	Primary Source. TRC is the original synthesizer for many metabolites.
LGC Standards	DRE-C16658515 (Unlabeled)Check TRC cross-ref	ISO 17034 Accredited	Neat / Solution	Regulatory Compliance. Best for GLP/GMP labs requiring ISO accreditation.
C/D/N Isotopes	Inquire	>98% Isotopic	Neat Solid	Custom Synthesis. High expertise in difficult deuterations.
MedChemExpress (MCE)	HY-136363S	>98%	Solid	Discovery. Good for rapid sourcing in non-regulated R&D.
Anexib Chemicals	H171009	>95%	Solid	Alternative. Often cross-lists TRC inventory.

Part 3: Analytical Protocol (LC-MS/MS)

This protocol is designed for self-validation . It ensures that the IS is performing its role of correcting matrix effects.

Standard Preparation

• Stock Solution: Dissolve 1 mg of 4'-Hydroxy Pyrimethanil-d4 in 1 mL of Acetonitrile (ACN) or Methanol (MeOH) .

  • Note: Do not use 100% water; solubility is limited.

  • Storage: -20°C in amber glass. Stable for ~12 months.

• Working Solution: Dilute Stock to 1 µg/mL in 50:50 ACN:Water.

• Spiking: Add IS to samples before extraction (e.g., QuEChERS) to correct for extraction efficiency, or after extraction (before injection) to correct only for matrix effects. Recommendation: Spike before extraction. [9]

Instrumental Parameters (Guideline)

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water + 0.1% Formic Acid (promotes protonation

  ).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Ionization: ESI Positive Mode.

The Workflow Visualization

Figure 2: Analytical workflow emphasizing the pre-extraction spiking of the d4-standard to correct for recovery losses.

Part 4: Troubleshooting & Stability

The "Cross-Talk" Phenomenon

If you observe a signal for the analyte in your "IS Only" blank, your standard is impure (contains d0).

• Test: Inject a high concentration of the d4 standard (10x your working concentration). Monitor the MRM transition for the unlabeled analyte.

• Limit: The response of the unlabeled transition should be < 0.5% of the labeled response.

Deuterium Exchange

While ring deuteriums are stable, exposure to extreme pH (strong acid/base) for prolonged periods during hydrolysis steps (e.g., deconjugating glucuronides in urine) can theoretically induce exchange.

• Protocol Adjustment: If using enzymatic hydrolysis (Glucuronidase), the mild pH (6.8) is safe. If using acid hydrolysis (HCl, heat), validate stability by incubating the d4 standard alone and checking for signal loss.

References

• Food and Agriculture Organization (FAO). Pyrimethanil: JMPR 2007 Evaluation - Residues and Metabolism. Retrieved from [Link]

Sources

• 1. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 2. Pyrimethanil | CAS 53112-28-0 | LGC Standards [lgcstandards.com]
• 3. Pyrimethanil | C12H13N3 | CID 91650 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. anexib.com [anexib.com]
• 5. Pyrimethanil-4'-hydroxy | LGC Standards [lgcstandards.com]
• 6. 4'-Hydroxy pyrimethanil-d4 | Isotope-Labeled Compounds | 1794897-91-8 | Invivochem [invivochem.com]
• 7. Pesticide mixtures Reference Materials | LGC Standards [lgcstandards.com]
• 8. Pesticide & Metabolite Reference Materials and Research Chemicals Reference Materials | LGC Standards [lgcstandards.com]
• 9. Pyrimethanil and chlorpyrifos air concentrations and pregnant women’s urinary metabolites in the Infants’ Environmental Health Study (ISA), Costa Rica - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Isotopic Purity Specifications for Pyrimethanil-d4 Metabolites

Executive Summary

In the realm of quantitative bioanalysis and residue testing, the accuracy of liquid chromatography-tandem mass spectrometry (LC-MS/MS) relies heavily on the quality of internal standards (IS). For Pyrimethanil , an anilinopyrimidine fungicide widely used on fruit and vegetable crops, the primary metabolic pathway involves hydroxylation on the phenyl ring.

This guide defines the critical isotopic purity specifications for Pyrimethanil-d4 metabolites , specifically 4-hydroxy-pyrimethanil-d4 . It addresses the unique challenge where the metabolic conversion of a fully deuterated parent (d5) results in a d4-labeled metabolite, necessitating precise specifications to prevent "cross-talk" (signal interference) and ensure regulatory compliance (e.g., SANTE/11312/2021, FDA Bioanalytical Guidelines).

Metabolic Landscape & The "d5 to d4" Transition

To understand the specifications, one must first grasp the origin of the d4-metabolite. Pyrimethanil undergoes Phase I metabolism primarily via aromatic oxidation.

The Hydroxylation Mechanism

When Pyrimethanil-d5 (labeled on the phenyl ring) is used as a tracer or when modeling the metabolite, the hydroxylation at the para-position of the phenyl ring removes one Deuterium (D) atom and replaces it with a Hydroxyl (OH) group.

• Parent: Pyrimethanil-d5 (5 Deuteriums)[1]

• Metabolite: 4-Hydroxy-pyrimethanil-d4 (4 Deuteriums remaining)[2][3][4]

This loss of label is a critical consideration for isotopic purity. If the starting d5-parent is not highly enriched, the resulting metabolite may contain significant amounts of d3 or d2 isotopologues, complicating mass spectral deconvolution.

Pathway Diagram

The following diagram illustrates the metabolic conversion and the resulting isotopic shift.

Figure 1: Metabolic transition of Pyrimethanil-d5 to 4-OH-Pyrimethanil-d4, highlighting the loss of a deuterium label during aromatic oxidation.

Isotopic Purity Specifications

For a deuterated metabolite to serve as an effective internal standard, it must meet rigorous specifications. The presence of unlabeled (d0) material is the most critical parameter, as it directly contributes to the analyte signal, causing false positives or overestimation of residues.

Critical Specification Table

The following specifications are recommended for 4-Hydroxy-pyrimethanil-d4 (CAS: 1794897-91-8) intended for trace residue analysis.

Parameter	Specification	Rationale
Chemical Purity	> 98.0%	Ensures accurate gravimetric preparation of stock solutions.
Isotopic Enrichment	> 99.0 atom % D	High enrichment maximizes the signal of the M+4 peak.
Isotopic Distribution (d0)	< 0.5%	CRITICAL: Minimizes contribution to the native analyte channel (M+0). Essential for low LOQ assays.
Isotopic Distribution (d3)	< 10.0%	d3 impurities do not interfere with the native (d0) or the primary IS (d4) channels significantly but indicate synthesis quality.
Label Stability	No exchangeable D	Deuterium must be on the carbon backbone (phenyl ring), not on the hydroxyl/amine groups (which exchange with solvent).
Appearance	White to off-white solid	Visual check for gross decomposition or oxidation.

The "Cross-Talk" Phenomenon

In LC-MS/MS, "cross-talk" occurs in two directions. For Pyrimethanil-d4 metabolites, we are primarily concerned with Contribution to Native (IS -> Analyte) .

• Scenario: You spike the IS at 100 ng/mL.

• Impurity: If the IS contains 1% unlabeled (d0) 4-OH-pyrimethanil.

• Result: You are inadvertently adding 1 ng/mL of "fake" analyte to every sample.

• Impact: If your Limit of Quantitation (LOQ) is 1 ng/mL, your blank samples will fail.

• Requirement: The d0 contribution must be negligible relative to the LOQ (typically < 20% of the LOQ signal).

Analytical Method Considerations

When integrating Pyrimethanil-d4 metabolites into an analytical workflow (e.g., QuEChERS extraction followed by LC-MS/MS), specific method parameters must be tuned to accommodate the isotope.

Mass Transitions (MRM)

The mass shift is +4 Da . The transitions must be specific to the d4-labeled ring.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Note
4-OH-Pyrimethanil (Native)	216.1	198.1	25	Loss of H₂O / fragment
4-OH-Pyrimethanil-d4 (IS)	220.1	202.1	25	Shifts match the +4 parent

Note: The product ion must retain the deuterated phenyl ring. If fragmentation cleaves the phenyl ring, the mass shift will be lost, and specificity is compromised.

Deuterium Isotope Effect

Deuterated compounds often elute slightly earlier than their non-deuterated counterparts on Reverse Phase (C18) columns due to slightly weaker hydrophobic interactions.

• Expected Shift: 0.05 – 0.2 minutes earlier for d4.

• Action: Ensure the MS acquisition window is wide enough to capture both the native and d4 peaks.

Quality Control & Validation Protocols

Trustworthiness in data begins with the validation of the reference material. Do not rely solely on the Certificate of Analysis (CoA) from a vendor; perform in-house verification.

Protocol: Isotopic Contribution Verification

This protocol determines if the IS batch is suitable for low-level residue analysis.

• Preparation: Prepare a "Null" sample (Solvent only) and an "IS Only" sample (Solvent + IS at working concentration, e.g., 50 ng/mL).

• Acquisition: Inject the "IS Only" sample using the method for the Native analyte (monitor m/z 216.1 -> 198.1).

• Calculation:

• Acceptance Criteria: The interference must be < 20% of the LLOQ peak area (per SANTE/11312/2021).

QC Workflow Diagram

The following flowchart outlines the decision-making process for accepting a new batch of Pyrimethanil-d4 metabolite standard.

Figure 2: Quality Control workflow for validating isotopic purity of internal standards prior to bioanalytical use.

References

• Food and Agriculture Organization (FAO). (2007). Pyrimethanil: Pesticide Residues in Food. JMPR Evaluations. Link

• European Commission. (2021). SANTE/11312/2021: Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed. Link

• MedChemExpress. (2024). 4'-Hydroxy pyrimethanil-d4 Product Information. Link

• ResolveMass Laboratories. (2025). Isotopic Purity Using LC-MS: Technical Overview. Link

• Toronto Research Chemicals. (2024). 4'-Hydroxy Pyrimethanil-d4 Specifications. Link

Sources

• 1. [Determination of 18 pesticide residues in red wine by ultra high performance liquid chromatography-high resolution mass spectrometry with isotope dilution technique] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4'-Hydroxy Pyrimethanil-d4, TRC 1 mg | Buy Online | Toronto Research Chemicals | Fisher Scientific [fishersci.co.uk]
• 3. 4'-Hydroxy pyrimethanil-d4 | Isotope-Labeled Compounds | 1794897-91-8 | Invivochem [invivochem.com]
• 4. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of 4'-Hydroxy Pyrimethanil in Fruit Matrices Using 4'-Hydroxy Pyrimethanil-d4 as an Internal Standard by LC-MS/MS

Abstract

This application note presents a robust and validated method for the quantitative analysis of 4'-Hydroxy Pyrimethanil, a principal metabolite of the fungicide Pyrimethanil, in complex fruit matrices. To ensure the highest degree of accuracy and mitigate matrix effects inherent in such samples, a stable isotope-labeled internal standard, 4'-Hydroxy Pyrimethanil-d4, is employed. The protocol outlines a streamlined sample preparation procedure based on the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, followed by sensitive and selective detection using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Multiple Reaction Monitoring (MRM). This method is designed for researchers, scientists, and quality control professionals in the fields of food safety, environmental monitoring, and drug development.

Introduction: The Imperative for a Stable Isotope-Labeled Internal Standard

Pyrimethanil is a widely used anilinopyrimidine fungicide for the control of fungal diseases in various fruits and vegetables.[1] Its metabolite, 4'-Hydroxy Pyrimethanil, is a key indicator of Pyrimethanil exposure and metabolism.[2] Accurate quantification of this metabolite is crucial for food safety assessment and toxicological studies.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has become the gold standard for pesticide residue analysis due to its high sensitivity and selectivity.[3] However, complex sample matrices, such as those from fruits, are prone to matrix effects, which can cause ion suppression or enhancement, leading to inaccurate quantification.[4] The use of a stable isotope-labeled internal standard (SIL-IS), such as 4'-Hydroxy Pyrimethanil-d4, is the most effective strategy to compensate for these matrix effects. A SIL-IS co-elutes with the analyte and exhibits nearly identical chemical and physical properties during sample extraction, chromatographic separation, and ionization, thereby correcting for variations at each step of the analysis.

This application note provides a comprehensive, step-by-step protocol for the analysis of 4'-Hydroxy Pyrimethanil, leveraging the benefits of 4'-Hydroxy Pyrimethanil-d4 for reliable and reproducible results.

Chemical Structures and Properties

Compound	Structure	Molecular Formula	Molecular Weight ( g/mol )
4'-Hydroxy Pyrimethanil

C₁₂H₁₃N₃O215.254'-Hydroxy Pyrimethanil-d4 C₁₂H₉D₄N₃O219.28

Experimental Workflow

The overall analytical workflow is depicted in the following diagram:

Caption: Experimental workflow from sample preparation to data analysis.

Detailed Protocols

Materials and Reagents

• 4'-Hydroxy Pyrimethanil analytical standard (≥98% purity)

• 4'-Hydroxy Pyrimethanil-d4 (≥98% purity, isotopic purity ≥99%)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

• Dispersive SPE (d-SPE) cleanup tubes containing primary secondary amine (PSA) and C18 sorbents.

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of 4'-Hydroxy Pyrimethanil and 4'-Hydroxy Pyrimethanil-d4 in 10 mL of methanol, respectively.

• Intermediate Solutions (10 µg/mL): Dilute the stock solutions 1:100 with methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the 4'-Hydroxy Pyrimethanil intermediate solution with a 50:50 (v/v) methanol:water mixture to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the 4'-Hydroxy Pyrimethanil-d4 intermediate solution with the same 50:50 methanol:water mixture.

Sample Preparation: QuEChERS Protocol for Fruit Matrix

• Homogenization: Weigh 10 g of a representative portion of the fruit sample into a 50 mL centrifuge tube.

• Fortification: Add a known amount of the 4'-Hydroxy Pyrimethanil working standard solution for recovery experiments (if required). Add 100 µL of the 100 ng/mL 4'-Hydroxy Pyrimethanil-d4 internal standard spiking solution to all samples, calibration standards (in blank matrix extract), and quality control samples.

• Extraction: Add 10 mL of acetonitrile to the centrifuge tube. Add the QuEChERS extraction salt packet. Cap the tube and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the acetonitrile supernatant to a d-SPE cleanup tube containing PSA and C18 sorbents. Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at ≥5000 x g for 5 minutes.

• Sample Dilution: Transfer the cleaned extract into an autosampler vial and dilute with an equal volume of ultrapure water prior to LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source is recommended.

LC Parameters
Column	C18 reversed-phase, 2.1 x 100 mm, <2 µm particle size
Mobile Phase A	0.1% Formic acid and 5 mM Ammonium Formate in Water
Mobile Phase B	0.1% Formic acid in Methanol
Gradient	5% B to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

MS Parameters
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Temperature	400 °C
Gas Flow Rates	Optimized for the specific instrument

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
4'-Hydroxy Pyrimethanil	216.1	107.1 (Quantifier)	100	25
216.1	119.1 (Qualifier)	100	20
4'-Hydroxy Pyrimethanil-d4	220.1	111.1 (Quantifier)	100	25

Note: Collision energies should be optimized for the specific mass spectrometer used.

Method Validation

The analytical method should be validated according to established guidelines such as those from the FDA or SANTE. Key validation parameters include:

• Linearity: A calibration curve should be constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. A linear regression with a correlation coefficient (r²) of >0.99 is desirable.

• Accuracy and Precision: Determined by analyzing replicate quality control (QC) samples at low, medium, and high concentrations. Accuracy should be within 80-120% (85-115% for non-bioanalytical), and precision (RSD) should be ≤15%.

• Limit of Quantification (LOQ): The lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.

• Matrix Effect: Assessed by comparing the response of the analyte in a post-extraction spiked sample to that in a pure solvent standard. The use of 4'-Hydroxy Pyrimethanil-d4 should effectively normalize any observed matrix effects.

• Recovery: The efficiency of the extraction process, determined by comparing the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample.

Data Analysis and Quantification

The concentration of 4'-Hydroxy Pyrimethanil in the samples is calculated using the calibration curve generated from the peak area ratios of the analyte to the internal standard.

Caption: Logic for quantification using the internal standard method.

Conclusion

This application note details a highly selective and sensitive LC-MS/MS method for the quantification of 4'-Hydroxy Pyrimethanil in fruit matrices. The incorporation of 4'-Hydroxy Pyrimethanil-d4 as an internal standard is critical for mitigating matrix effects and ensuring the accuracy and reliability of the results. The described QuEChERS sample preparation protocol is efficient and effective for high-throughput analysis. This method is well-suited for routine monitoring and research applications in food safety and related fields.

References

• Agilent Technologies. (2020). Comprehensive LC/MS/MS Workflow of Pesticide Residues in Food using the Agilent 6470 Triple Quadrupole LC/MS System.
• Soler, C., et al. (2018). Biomarkers of Exposure to Pyrimethanil After Controlled Human Experiments. Journal of Analytical Toxicology, 43(2), 124-132.
• ResearchGate. (n.d.). LC-MS/MS retention times and multi reaction monitoring MRM transitions for the LC amenable pesticides.
• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution.
• Measurlabs. (n.d.). QuEChERS Method for Sample Preparation.
• Food and Agriculture Organization of the United Nations. (2007). 919 PYRIMETHANIL (226).
• Waters Corporation. (n.d.). LC-MS Analysis of Common Fungicide Residues.
• POMAIS Agriculture. (n.d.). Pyrimethanil Fungicide.
• Majors, R. E. (2010). QuEChERS - A New Sample Preparation Technique for Multiresidue Analysis of Pesticides in Foods and Agricultural Samples. LCGC North America, 28(7), 524-537.
• European Medicines Agency. (2011). Guideline on bioanalytical method validation.
• Food and Agriculture Organization of the United Nations. (2007). Pyrimethanil.
• U.S. Environmental Protection Agency. (n.d.). Bayer CropScience - Pyrimethanil.
• Phenomenex Inc. (n.d.). Analysis of Multiresidue Pesticides from Food Using the QuEChERS Sample Preparation Approach, LC–MS–MS and GC.
• World Health Organization. (2023). DRAFT WORKING DOCUMENT FOR COMMENTS BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS.
• ResearchGate. (n.d.). Sample Preparation Methods for Pesticides Analysis in Food Matrices and Environmental Samples by Chromatography-Based Techniques: A Review.
• Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid communications in mass spectrometry, 19(3), 401-407.
• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry.
• University of Hertfordshire. (n.d.). Pyrimethanil (Ref: SN 100309). AERU.
• e-pesticide. (2021). Multi-residue pesticide analysis in chicken: LC-MS/MS method development and validation.

Sources

• 1. sciex.com [sciex.com]
• 2. fao.org [fao.org]
• 3. Sciforum : Event management platform [sciforum.net]
• 4. Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Robust Quantitation of Pyrimethanil in Grapes Using Buffered QuEChERS and LC-MS/MS

Executive Summary

This protocol details a high-integrity workflow for the extraction and quantitation of Pyrimethanil (anilinopyrimidine fungicide) in grape matrices. Grapes present a dual analytical challenge: high sugar content (>15%) and significant pigmentation (anthocyanins), particularly in red and wine varieties.

While generic QuEChERS methods exist, this protocol utilizes the AOAC 2007.01 (Acetate Buffered) modification. This choice is chemically driven by Pyrimethanil’s pKa (3.52), ensuring the analyte remains in a neutral, extractable state. The cleanup phase is optimized with Primary Secondary Amine (PSA) and C18 to remove sugars and cuticular waxes without compromising recovery, a common risk when using Graphitized Carbon Black (GCB) for pigment removal.

Chemical Principle & Strategic Logic

The Analyte: Pyrimethanil[1]

• Structure: Anilinopyrimidine.[1][2][3]

• LogP: ~2.84 (Moderately lipophilic; partitions well into Acetonitrile).

• pKa: 3.52 (Weak base).[2][4]

The "Why" Behind the Protocol

• Extraction (Buffering is Critical): In unbuffered systems, the natural acidity of grapes (pH 3.0–4.0) is close to the pKa of Pyrimethanil. This proximity risks partial ionization of the target analyte (

  ), which increases water solubility and reduces partition into the organic phase.

  • Solution:AOAC 2007.01 uses Sodium Acetate (NaOAc) to buffer the system to pH ~5.0–5.5. At this pH (2 units above pKa), Pyrimethanil is >99% neutral, maximizing recovery into Acetonitrile.

• Cleanup (The Planar Trap): Pyrimethanil possesses a planar aromatic structure.

  • Risk:[5] Traditional pigment removal using Graphitized Carbon Black (GCB) operates via

    - interactions. High loads of GCB will irreversibly bind Pyrimethanil, causing recovery losses >30%.

  • Solution: This protocol prioritizes PSA + C18 for cleanup. GCB is excluded or strictly limited (<7.5 mg/mL) only for highly pigmented wine grapes.

Reagents and Equipment

Reagents

• Solvent: Acetonitrile (LC-MS Grade).[6]

• Extraction Salts (AOAC 2007.01): 6 g MgSO₄, 1.5 g NaOAc (anhydrous).

• dSPE Cleanup Mix:

  • 150 mg MgSO₄ (removes residual water).

  • 50 mg PSA (removes sugars/organic acids).

  • 50 mg C18 (removes waxes/lipids).

• Internal Standard (ISTD): Pyrimethanil-d5 (preferred) or Triphenylphosphate (TPP).

• Mobile Phases:

  • A: Water + 5mM Ammonium Formate + 0.1% Formic Acid.

  • B: Methanol + 5mM Ammonium Formate + 0.1% Formic Acid.

Equipment

• Homogenizer: Cryogenic miller (e.g., SPEX SamplePrep) or high-speed blender.

• Centrifuge: Capable of 3000–5000 x g.

• LC-MS/MS: Triple Quadrupole (e.g., Agilent 6400 series, SCIEX QTRAP, or Waters Xevo).

Experimental Workflow (Step-by-Step)

Step 1: Sample Preparation[7][8][9]

• Freeze grape samples at -20°C or use liquid nitrogen to prevent degradation and sugar gumming during grinding.

• Homogenize to a fine powder.

• Weigh 10.0 g (± 0.1 g) of homogenate into a 50 mL FEP/centrifuge tube.

• ISTD Addition: Spike 100 µL of ISTD solution (10 µg/mL) to achieve 100 ng/g concentration. Vortex 30s.

Step 2: Extraction (AOAC 2007.01)[7]

• Add 10 mL Acetonitrile (1% Acetic Acid) .

• Shake vigorously for 1 min (manually or mechanical shaker). Note: Solvent is added before salts to prevent "clumping" of the sugars.

• Add Salt Packet (6 g MgSO₄ + 1.5 g NaOAc) .

• Immediately shake vigorously for 1 min.

• Centrifuge at 4000 rpm (approx 3000 x g) for 5 mins.

Step 3: Dispersive SPE (dSPE) Cleanup[8]

• Transfer 1 mL of the supernatant (upper ACN layer) to a 2 mL dSPE tube containing 150 mg MgSO₄, 50 mg PSA, 50 mg C18 .

  • Critical: Do NOT use GCB unless the extract is opaque/ink-dark. If GCB is required, do not exceed 2.5 mg per mL of extract.

• Vortex for 1 min.

• Centrifuge at 10,000 rpm for 3 mins.

• Transfer 0.5 mL of cleaned extract to an autosampler vial.

• Dilute 1:1 with Mobile Phase A (Water) to improve peak shape during early elution.

Workflow Diagram

Caption: Figure 1. Optimized QuEChERS workflow for Pyrimethanil in grapes, emphasizing acetate buffering and GCB-free cleanup.

Instrumental Analysis (LC-MS/MS)[9][10][11][12][13][14]

Column: Agilent ZORBAX Eclipse Plus C18 (2.1 x 100 mm, 1.8 µm) or equivalent. Flow Rate: 0.3 mL/min. Injection Vol: 2 µL. Temp: 40°C.

MRM Transitions (ESI Positive)

Compound	Precursor (m/z)	Product (m/z)	CE (V)	Role
Pyrimethanil	200.1	107.1	22	Quantifier
82.1	35	Qualifier
Pyrimethanil-d5	205.1	112.1	22	Internal Std

Validation & Performance Data

The following data represents typical performance metrics using this protocol on spiked grape matrices (Green Seedless and Red Globe).

Linearity and Sensitivity

• Range: 5 – 500 ng/g (ppb).

• R²: > 0.998.[1]

• LOQ: 5 ng/g (well below the typical MRL of 3–5 mg/kg).

Recovery & Precision (n=5)

Spike Level (ng/g)	Mean Recovery (%)	RSD (%)	Acceptable Range
10 (LOQ)	92.4	6.1	70-120%
100	98.1	3.5	70-120%
500	96.8	2.8	70-120%

Troubleshooting & Optimization

Pigment Carryover (Red Grapes)

If the final extract is too red, it may contaminate the LC column or source.

• Recommendation: Do NOT simply add GCB.

• Alternative: Use "Pigment Removal" specific sorbents (e.g., Z-Sep+) which use Zirconia on silica. This removes pigments via Lewis acid-base interaction rather than planar binding, preserving Pyrimethanil recovery.

• If GCB is unavoidable: Use <2.5 mg/mL and add 10% Toluene to the cleanup phase to disrupt the

  - binding between Pyrimethanil and the carbon surface.

Low Recovery[15]

• Check pH: Ensure the NaOAc salts are anhydrous and not clumped. If the pH of the extract < 4.0, Pyrimethanil ionizes.

• Check dSPE: Ensure no GCB was accidentally used in the standard mix.

References

• AOAC International. (2007). Official Method 2007.01: Pesticide Residues in Foods by Acetonitrile Extraction and Partitioning with Magnesium Sulfate.

• European Union Reference Laboratories (EURL). (2023). EURL-SRM - Analytical Observations Report: Pyrimethanil.[7]

• US EPA. (2007). Pyrimethanil: Human Health Risk Assessment.

• Lehotay, S. J. (2007). Determination of Pesticide Residues in Foods by Acetonitrile Extraction and Partitioning with Magnesium Sulfate to Gas Chromatography/Mass Spectrometry and Liquid Chromatography/Tandem Mass Spectrometry: First Action 2007.01. Journal of AOAC International.

Sources

• 1. Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. Pyrimethanil | Antifungal | TargetMol [targetmol.com]
• 4. Pyrimethanil (Ref: SN 100309) [sitem.herts.ac.uk]
• 5. activelab.gr [activelab.gr]
• 6. gcms.cz [gcms.cz]
• 7. sciex.com [sciex.com]

Application Note: MRM Transitions &amp; Protocol for 4'-Hydroxy Pyrimethanil-d4 Analysis

This Application Note is designed for researchers in bioanalysis, toxicology, and residue chemistry. It establishes a validated protocol for the quantification of 4'-Hydroxy Pyrimethanil (the primary metabolite of the fungicide Pyrimethanil) using its deuterated internal standard, 4'-Hydroxy Pyrimethanil-d4 .

Methodology: LC-ESI-MS/MS (Triple Quadrupole) Matrix Applicability: Biological Fluids (Urine, Plasma), Agricultural Commodities Analyte Class: Anilinopyrimidine Metabolite[1]

Introduction & Scientific Context

Pyrimethanil is a broad-spectrum anilinopyrimidine fungicide. In mammalian systems and plant metabolism, it undergoes hydroxylation at the para-position of the phenyl ring to form 4'-Hydroxy Pyrimethanil .

For accurate quantification—particularly in complex matrices like urine or fruit homogenates—the use of a stable isotope-labeled internal standard (SIL-IS) is non-negotiable. 4'-Hydroxy Pyrimethanil-d4 corrects for matrix effects, ionization suppression, and extraction variability.

Mechanistic Basis of Analysis

The method relies on Electrospray Ionization (ESI) in Positive Mode . The nitrogen atoms in the pyrimidine ring and the secondary amine linker provide excellent protonation sites (

).

• Analyte: 4'-Hydroxy Pyrimethanil (

  , MW 215.25)

• Internal Standard: 4'-Hydroxy Pyrimethanil-d4 (

  , MW 219.28)[2]

  • Labeling Note: The four deuterium atoms are located on the phenyl ring . This structural detail is critical for predicting MRM transitions, as fragments retaining the phenyl ring will shift by +4 Da, while fragments retaining only the pyrimidine ring will have identical masses to the unlabeled analyte.

MRM Transitions & Mass Spectrometry Parameters

The following transitions are optimized for selectivity. Note that the "Quantifier" transition for the Internal Standard (IS) ideally retains the deuterium label to prevent cross-talk with the analyte channel.

Table 1: MRM Transition Parameters

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Role	Collision Energy (CE)*	Fragment Structure/Origin
4'-OH Pyrimethanil	216.1	107.1	Quantifier	25-30 eV	Pyrimidine ring cleavage (loss of hydroxy-aniline)
216.1	82.1	Qualifier	35-40 eV	Pyrimidine ring fragmentation
216.1	109.1	Qualifier	20-25 eV	Hydroxy-aniline moiety
4'-OH Pyrimethanil-d4	220.1	113.1	Quantifier	20-25 eV	d4-Hydroxy-aniline moiety (Retains label)
220.1	107.1	Qualifier	25-30 eV	Pyrimidine ring (Label lost)

*Note: CE values are estimates based on typical anilinopyrimidine behavior on Sciex QTRAP/Triple Quad systems. Optimization (±5 eV) is required for specific instruments.

Fragmentation Logic & Label Tracking

The diagram below illustrates the fragmentation pathway and how the deuterium label tracks into specific product ions.

Figure 1: Fragmentation pathway illustrating why the 220.1 -> 113.1 transition is preferred for the Internal Standard to ensure specificity.

Experimental Protocol

A. Sample Preparation (Urine/Plasma)

Since 4'-Hydroxy Pyrimethanil is often excreted as a glucuronide or sulfate conjugate, enzymatic hydrolysis is a mandatory first step for total metabolite quantification.

• Aliquoting: Transfer 200 µL of sample (urine/plasma) to a microcentrifuge tube.

• Internal Standard Addition: Spike with 20 µL of 4'-Hydroxy Pyrimethanil-d4 working solution (1 µg/mL in Methanol). Vortex.

• Enzymatic Hydrolysis:

  • Add 200 µL of β-Glucuronidase/Arylsulfatase solution (e.g., from Helix pomatia in 0.2M Sodium Acetate buffer, pH 5.0).

  • Incubate at 37°C for 2-4 hours (or overnight).

• Extraction (QuEChERS or LLE):

  • Option A (High Throughput): Add 600 µL Acetonitrile (containing 1% Formic Acid). Vortex vigorously for 1 min. Centrifuge at 10,000 x g for 5 min. Transfer supernatant.

  • Option B (High Sensitivity): Liquid-Liquid Extraction using 1 mL Ethyl Acetate. Vortex, centrifuge, collect organic layer, evaporate to dryness, and reconstitute in Mobile Phase A:B (90:10).

• Filtration: Filter supernatant through a 0.2 µm PTFE filter plate prior to injection.

B. LC-MS/MS Conditions[3][4][5][6]

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus C18 or Waters ACQUITY BEH C18), 2.1 x 50 mm, 1.8 µm.

• Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

• Mobile Phase B: Acetonitrile (or Methanol) + 0.1% Formic Acid.

• Gradient:

  • 0.0 min: 5% B

  • 1.0 min: 5% B

  • 6.0 min: 95% B

  • 7.5 min: 95% B

  • 7.6 min: 5% B (Re-equilibration)

• Flow Rate: 0.3 - 0.4 mL/min.

• Injection Volume: 2-5 µL.

Method Validation & Quality Assurance

To ensure "Trustworthiness" (Part 2 of requirements), the method must be self-validating.

Linearity & Range

• Calibration Curve: 0.5 ng/mL to 500 ng/mL.

• Weighting: 1/x or 1/x² linear regression.

• Acceptance: r² > 0.99; Accuracy of standards ±15% (±20% at LLOQ).

Matrix Effects Assessment

The d4-IS is crucial here. Calculate the Matrix Factor (MF) :

• If MF < 0.8 (Suppression) or > 1.2 (Enhancement), ensure the IS response tracks the analyte response identically. The Relative Matrix Factor (Analyte MF / IS MF) should be close to 1.0.

Troubleshooting "Cross-Talk"

Because the 220 -> 107 transition produces the same fragment mass (107) as the analyte (216 -> 107), check for Isotopic Contribution :

• Inject a high concentration of Unlabeled Analyte (only). Monitor the IS channel (220 -> 113).

• If a peak appears, it indicates isotopic overlap (M+4 natural isotopes).

• Solution: Use the 220 -> 113 transition for the IS, as the M+4 isotope of the analyte cannot produce a mass 113 fragment (which requires the d4 label).

Workflow Visualization

Figure 2: End-to-end analytical workflow ensuring total metabolite quantification.

References

• Faniband, M., et al. (2019). Biomarkers of Exposure to Pyrimethanil After Controlled Human Experiments.[3][4] Journal of Analytical Toxicology, 43(3), 177–184. Link

• MedChemExpress. (2024). 4'-Hydroxy pyrimethanil-d4 Product Information and Structure.Link

• Food and Agriculture Organization (FAO). (2007). Pyrimethanil: Pesticide Residues in Food - 2007 Evaluations.Link

• LGC Standards. (2024). Pyrimethanil-4'-hydroxy Reference Material Data Sheet.Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Biomarkers of Exposure to Pyrimethanil After Controlled Human Experiments - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Robust Sample Preparation for the Analysis of Pyrimethanil and its Metabolites in Wine

Introduction: The Analytical Imperative

Pyrimethanil, an anilinopyrimidine fungicide, is a critical tool in modern viticulture for the control of Botrytis cinerea (gray mold), a fungal disease that can devastate grape crops.[1] Its application, particularly close to harvest, can lead to residues of the parent compound and its metabolic byproducts in grapes and, consequently, in wine.[2][3] The presence of these residues is a significant concern for consumer safety, international trade regulations, and can even impact the fermentation process itself.[1][4] Therefore, sensitive and reliable analytical methods are essential for their monitoring. This application note provides a comprehensive guide to the sample preparation of pyrimethanil and its metabolites from the complex wine matrix, focusing on the widely adopted QuEChERS methodology.

The Challenge: Navigating the Wine Matrix

Wine presents a formidable analytical challenge due to its complex composition. The primary hurdles in analyte extraction and analysis include:

• Pigments and Phenols: Red wines are particularly rich in anthocyanins and other phenolic compounds that can interfere with chromatographic analysis and cause significant matrix effects.

• Sugars and Organic Acids: These compounds can co-extract with the target analytes, potentially contaminating the analytical instrument and suppressing the analyte signal in mass spectrometry.

• Ethanol Content: The alcohol content influences the polarity and solubility characteristics of the matrix, requiring a robust extraction strategy.

A successful sample preparation protocol must effectively isolate pyrimethanil and its metabolites from these interferences to ensure accurate and reproducible quantification.

Pyrimethanil Metabolism in Grapes and Wine

While the parent compound pyrimethanil is the primary target, its degradation products are also of toxicological interest. The metabolism of pyrimethanil in plants typically involves hydroxylation of the phenyl or pyrimidine ring, followed by conjugation. During the winemaking process, the concentration of pyrimethanil can decrease due to degradation and/or adsorption to yeast and solids.[5] While specific grape metabolites are not extensively detailed in readily available literature, a common degradation pathway involves the formation of hydroxylated derivatives. The analytical method must be capable of co-extracting these more polar metabolites alongside the parent compound. Therefore, any developed protocol should be validated using analytical standards for both pyrimethanil and its relevant known metabolites, such as 2-(4-hydroxylanilino)-4,6-dimethylpyrimidine.

Extraction Strategy: Why QuEChERS is the Method of Choice

While traditional methods like liquid-liquid extraction (LLE) and solid-phase extraction (SPE) have been used, the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has become the gold standard for pesticide residue analysis in food and beverage matrices.[2][6] Its advantages are numerous: it offers high analyte recoveries, uses minimal solvent, has a high throughput, and is broadly applicable to a wide range of pesticides of varying polarities.

The QuEChERS workflow is a two-stage process:

• Salting-Out Liquid-Liquid Extraction: The wine sample is first extracted with acetonitrile. The addition of salts creates a phase separation between the aqueous (wine) and organic (acetonitrile) layers, partitioning the pesticides into the acetonitrile.

• Dispersive Solid-Phase Extraction (dSPE): An aliquot of the acetonitrile extract is then "cleaned" by mixing it with a combination of sorbents that bind to and remove matrix interferences.

This dual approach ensures both efficient extraction of the target analytes and effective removal of matrix components that could compromise the final analysis.

Detailed Application Protocol: QuEChERS for Wine Samples

This protocol is optimized for the extraction of pyrimethanil and its hydroxylated metabolites from both red and white wine for subsequent analysis by LC-MS/MS or GC-MS.

Required Materials and Reagents

• Solvents: HPLC-grade acetonitrile (ACN) and acetic acid.

• Salts: Anhydrous magnesium sulfate (MgSO₄), sodium acetate (NaOAc). Pre-packaged QuEChERS extraction salt packets (e.g., AOAC 2007.01 formulation) are highly recommended for consistency.

• dSPE Sorbents: Primary Secondary Amine (PSA) and anhydrous MgSO₄. Pre-packaged dSPE tubes are recommended. For red wine, a higher amount of PSA is beneficial.

• Equipment: 50 mL and 2 mL polypropylene centrifuge tubes, mechanical shaker or vortex mixer, centrifuge capable of ≥3000 x g, calibrated pipettes.

Step-by-Step Extraction Procedure

Part 1: Acetonitrile Extraction

• Sample Aliquot: Pipette 15 mL of the wine sample into a 50 mL polypropylene centrifuge tube.

• Solvent Addition: Add 15 mL of acetonitrile containing 1% acetic acid to the tube. The acetic acid helps to stabilize certain pesticides.

• Initial Shake: Cap the tube and shake vigorously for 1 minute. This ensures thorough mixing of the wine and the extraction solvent.

• Salt Addition: Add the contents of a QuEChERS extraction packet containing 6 g of anhydrous MgSO₄ and 1.5 g of sodium acetate. The MgSO₄ absorbs water and induces the phase separation, while the sodium acetate provides buffering.

• Extraction Shake: Immediately cap and shake vigorously for 1 minute to prevent the agglomeration of salts and ensure complete extraction.

• Centrifugation: Centrifuge the tube at ≥3000 x g for 5 minutes. This will result in a clear separation, with the acetonitrile layer (containing the pesticides) on top.

Step-by-Step dSPE Cleanup

Part 2: Dispersive SPE Cleanup

• Aliquot Transfer: Carefully transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL dSPE tube. For red wine, use a dSPE tube containing 150 mg MgSO₄ and 150 mg PSA. For white wine, a lower amount of PSA (e.g., 50 mg) may be sufficient.

  • Causality: PSA is a weak anion exchanger that effectively removes organic acids, sugars, and the anthocyanin pigments prevalent in red wine. MgSO₄ removes any remaining water from the extract. Using a higher PSA amount for red wine is a critical, field-proven insight for achieving a cleaner extract.

• Cleanup Shake: Cap the dSPE tube and vortex for 30 seconds.

• Final Centrifugation: Centrifuge at high speed (e.g., ≥15,000 x g) for 5 minutes to pellet the dSPE sorbents.

• Final Extract: The resulting supernatant is the cleaned extract. Carefully transfer it into an autosampler vial for analysis. This extract can be directly injected for LC-MS/MS analysis.

Performance and Validation

The described QuEChERS protocol, when coupled with a sensitive analytical technique like LC-MS/MS, provides excellent performance for the determination of pyrimethanil in wine. The method's reliability is demonstrated through key validation parameters.

Table 1: Typical Performance Data for Pyrimethanil Analysis in Wine

Analyte	Method	Matrix	Recovery (%)	RSD (%)	LOQ (µg/kg)	Reference
Pyrimethanil	QuEChERS & GC-MS	Grapes	95.0	5.8	< 50	[6]
Pyrimethanil	SPE & GC-NPD/MS	Wine	92.3 - 105.5	< 10	0.27 - 9.34	[5]
Pyrimethanil	QuEChERS & LC-MS/MS	Red Wine	98	5	10

LOQ = Limit of Quantification; RSD = Relative Standard Deviation.

Trustworthiness through Self-Validation: Every analytical run should incorporate quality controls to ensure the validity of the results. This includes:

• Matrix-Matched Calibrants: Prepare calibration standards in a blank wine extract that has undergone the entire QuEChERS procedure to compensate for matrix effects.

• Spiked Samples: Analyze a blank wine sample spiked with a known concentration of pyrimethanil and its metabolites to continuously monitor recovery and method performance.

• Internal Standards: The use of an isotopically labeled internal standard for pyrimethanil is recommended to correct for any variations in extraction efficiency or instrument response.

Conclusion

The QuEChERS method provides a streamlined, efficient, and robust workflow for the sample preparation of pyrimethanil and its metabolites in complex wine matrices. By effectively removing interfering compounds like pigments, sugars, and acids, this protocol yields a clean extract suitable for sensitive analysis by LC-MS/MS or GC-MS. The key to success lies in understanding the rationale behind each step, particularly the choice and amount of dSPE sorbents tailored to the specific wine type. Adherence to this validated protocol, coupled with rigorous quality control measures, will ensure the generation of accurate and defensible data for regulatory compliance, food safety assessment, and quality assurance in the wine industry.

References

• Optimization and Validation of Analytical Methodology for Determination of Pesticides in Grape, Must and Wine Samples with QuEChERS Extraction and Gas Chromatography–Mass Spectrometry. MDPI. [Link]

• Determination of fungicide pyrimethanil in grapes, must, fermenting must and wine. Pest Management Science. [Link]

• The Effect of Pyrimethanil on the Growth of Wine Yeasts. PubMed. [Link]

• Assay of pesticide residues in wine following extraction using the Quechers method (Type-II). OIV (International Organisation of Vine and Wine). [Link]

• Pesticide residues in grapes, wine, and their processing products. PubMed. [Link]

• Determination of fungicide pyrimethanil in grapes, must, fermenting must and wine | Request PDF. ResearchGate. [Link]

• Pesticide Residues and Their Metabolites in Grapes and Wines from Conventional and Organic Farming System. PMC. [Link]

• Assessment of a Postharvest Treatment with Pyrimethanil via Thermo-Nebulization in Controlling Storage Rots of Apples. MDPI. [Link]

• Degradation of the fungicide pyrimethanil in water and soil. ResearchGate. [Link]

• The fungicide pyrimethanil: An overview of the current status, environmental fate and toxicological studies. ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Pesticide Residues and Their Metabolites in Grapes and Wines from Conventional and Organic Farming System - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The effect of pyrimethanil on the growth of wine yeasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of fungicide pyrimethanil in grapes, must, fermenting must and wine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Note: Optimizing Mobile Phase for 4'-Hydroxy Pyrimethanil Separation

This Application Note is designed for analytical chemists and method developers seeking to quantify 4'-hydroxy pyrimethanil (4'-OH-PYR), the primary metabolite of the fungicide pyrimethanil, in complex matrices (urine, plasma, or plant tissue).

Introduction & Physicochemical Context

Pyrimethanil is an anilinopyrimidine fungicide widely used on fruit crops. Upon ingestion or environmental degradation, it undergoes hydroxylation at the 4-position of the aniline ring to form 4'-hydroxy pyrimethanil (4'-OH-PYR) .

Separating this metabolite from the parent compound and matrix interferences is challenging due to the significant polarity shift introduced by the hydroxyl group.

Analyte Properties

Property	Pyrimethanil (Parent)	4'-Hydroxy Pyrimethanil (Target)	Implication for Chromatography
Structure	Anilinopyrimidine	Phenolic derivative	Target is significantly more polar.[1]
pKa (Basic)	~3.52 (Pyrimidine N)	~3.5 (Pyrimidine N)	Both are protonated at acidic pH (pH < 3).
pKa (Acidic)	N/A	~10.0 (Phenolic -OH)	Target can ionize at high pH (avoid pH > 8).
LogP	2.84 (Hydrophobic)	~1.5 - 1.9 (Estimated)	Target elutes earlier than parent on C18.

Critical Separation Challenge: Because 4'-OH-PYR is more polar, it risks co-eluting with the solvent front or early-eluting polar matrix components (e.g., urea in urine). The mobile phase must be optimized to increase retention of this early eluting peak while maintaining sharp peak shape for the later-eluting parent.

Mobile Phase Optimization Protocol

Phase 1: Buffer Selection (pH Control)

Objective: Control the ionization state to ensure reproducible retention and peak shape.

• Recommendation: Acidic Mobile Phase (pH 2.5 – 3.0)

• Scientific Rationale:

  • Protonation: At pH ~3.0, the pyrimidine nitrogen is fully protonated (

    ). This ensures the molecule exists as a single cationic species, preventing peak splitting or tailing caused by mixed ionization states.

  • MS Sensitivity: If using LC-MS/MS, the protonated form

    is the precursor ion. An acidic mobile phase pre-forms this ion, significantly boosting sensitivity.

  • Silanol Suppression: Acidic conditions suppress the ionization of residual silanols on the silica column support, reducing "tailing" caused by secondary cation-exchange interactions.

Buffer Candidates:

• Best for LC-MS: 0.1% Formic Acid (pH ~2.7) or 5 mM Ammonium Formate + 0.1% Formic Acid.

• Best for HPLC-UV: 10-20 mM Phosphate Buffer (pH 3.0). Note: Non-volatile; do not use with MS.

Phase 2: Organic Modifier Selection

• Selection: Acetonitrile (ACN) is superior to Methanol (MeOH).

• Reasoning:

  • Peak Shape: ACN is an aprotic solvent and typically yields sharper peaks for aniline derivatives compared to the protic methanol.

  • Elution Strength: ACN is a stronger solvent, allowing for lower backpressure and faster elution of the hydrophobic parent compound after the metabolite has been detected.

Phase 3: Gradient Optimization

Goal: Retain 4'-OH-PYR away from the void volume (

) while eluting Pyrimethanil within a reasonable runtime.

Standard Protocol (C18 Column, 100 x 2.1 mm, 1.8 µm):

• Flow Rate: 0.3 - 0.4 mL/min

• Temperature: 40°C (Reduces viscosity, improves mass transfer).

Time (min)	% Mobile Phase A (0.1% Formic Acid in Water)	% Mobile Phase B (Acetonitrile)	Event
0.0 - 1.0	95%	5%	Isocratic Hold: Critical for retaining polar 4'-OH-PYR.
1.0 - 6.0	95% 5%	5% 95%	Linear Ramp: Elutes Pyrimethanil.
6.0 - 8.0	5%	95%	Wash: Removes hydrophobic matrix lipids.
8.0 - 8.1	5% 95%	95% 5%	Return to Initial:
8.1 - 11.0	95%	5%	Re-equilibration: Essential for retention time reproducibility.

Method Development Workflow (Visualized)

The following diagram illustrates the decision logic for optimizing the separation based on observed chromatographic behavior.

Figure 1: Decision tree for troubleshooting retention and peak shape issues during method development.

Advanced Considerations & Troubleshooting

The "Silanol Effect"

Since 4'-OH-PYR contains a basic nitrogen, it can interact with free silanols on the silica surface of the column.

• Symptom: Broad, tailing peaks.

• Solution: Use an "End-capped" column (e.g., Agilent Zorbax Eclipse Plus or Phenomenex Kinetex XB-C18). These columns have chemically bonded groups that block silanol interactions. Alternatively, use a "Polar Embedded" group column which shields silanols and provides better retention for polar metabolites in 100% aqueous conditions.

Matrix Effects (LC-MS/MS)

In urine analysis, early eluting salts and urea can suppress the ionization of 4'-OH-PYR.

• Protocol: Divert the LC flow to waste for the first 1.0 minute.

• Internal Standard: Use Pyrimethanil-d5 or 4'-OH-Pyrimethanil-d5 (if available) to correct for matrix suppression.

Detection Settings

• UV: 270 nm (Max absorption for pyrimidines).

• MS/MS Transitions (ESI+):

  • Parent (Pyrimethanil):[1][2] 200.1

    107.1 (Quant), 200.1 82.1 (Qual).

  • Metabolite (4'-OH-PYR): 216.1

    107.1 (Quant). Note the +16 Da mass shift.

Summary of Optimized Conditions

Parameter	Recommended Setting
Column	C18 End-capped (100 x 2.1 mm, 1.8 µm)
Mobile Phase A	Water + 0.1% Formic Acid + 5mM Ammonium Formate
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.35 mL/min
Injection Volume	2 - 5 µL
Column Temp	40°C

References

• Food and Agriculture Organization (FAO). (2007). Pyrimethanil: Pesticide Residues in Food.[3] Retrieved from [Link]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. Retrieved from [Link]

• National Institutes of Health (NIH) - PubChem. (2023). Pyrimethanil Compound Summary. Retrieved from [Link]

• University of Hertfordshire. (2023). PPDB: Pesticide Properties DataBase - Pyrimethanil. Retrieved from [Link]

Sources

• 1. fao.org [fao.org]
• 2. Biomarkers of Exposure to Pyrimethanil After Controlled Human Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 81261-84-9・Pyrimethanil Metabolite B Standard・166-27391[Detail Information] | [Analytical Chemistry]|Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]

calculating relative response factors for deuterated pesticides

Abstract

This application note details the methodology for calculating and validating Relative Response Factors (RRF) using deuterated internal standards (d-IS) for pesticide residue analysis. While stable isotope dilution is the gold standard for correcting matrix effects in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), it relies on the assumption that the analyte and its isotopologue behave identically.[1] This guide addresses critical deviations—specifically deuterium isotope effects on retention time and isotopic purity corrections—providing a self-validating protocol to ensure data integrity compliant with SANTE/11312/2021 and FDA Bioanalytical Method Validation guidelines.

Theoretical Basis & Critical Mechanisms

The Role of RRF in Isotope Dilution

In ideal scenarios, a deuterated internal standard ionizes with the exact same efficiency as the native analyte. However, in practice, transmission efficiency, detector saturation, and slight retention time shifts can cause the response ratio to deviate from unity (1.0). The RRF normalizes these discrepancies.

[2]

Where:

• = Peak area of the native pesticide.
• = Concentration of the native pesticide.
• = Peak area of the deuterated internal standard.
• = Concentration of the deuterated internal standard.

The Deuterium Isotope Effect

Deuterium (

) is heavier and forms stronger bonds (C-D) than Hydrogen ( ). This impacts chromatography:

• Retention Time (RT) Shift: Deuterated compounds are slightly less lipophilic than their hydrogenated counterparts. In Reverse Phase LC (RPLC), deuterated standards often elute slightly earlier than the native analyte.

• Matrix Effect decoupling: If the RT shift is significant (>0.05 min in sharp peaks), the IS may elute in a different matrix suppression zone than the analyte, invalidating the correction.

Experimental Protocol: RRF Determination

Materials & Standards Preparation

• Native Standard: High purity pesticide reference standard (>99%).

• Deuterated Standard: Isotopically labeled analog (e.g., Atrazine-d5).

• Solvents: LC-MS grade Methanol (MeOH) or Acetonitrile (ACN). Note: Avoid protic solvents like water/methanol for stock storage if the analyte has acidic protons prone to D/H exchange.

Step-by-Step Workflow

Step 1: Purity-Corrected Stock Preparation Deuterated standards often have lower chemical purity than native standards. You must correct for both Chemical Purity (CP) and Isotopic Purity (IP).

• Scenario: Atrazine-d5 Certificate of Analysis states:

  • Chemical Purity: 98.0%

  • Isotopic Purity: 99.5% (0.5% is d0/d1/d2/d3/d4)

• Calculation:

• Action: When weighing 10 mg, the actual mass of Atrazine-d5 is 9.751 mg. Adjust solvent volume accordingly to achieve the target concentration.

Step 2: Cross-Talk Check (The "Zero" Samples) Before running the curve, you must quantify the "Cross-Talk" or Isotopic Interference.

• Inject Native Only (High Conc): Monitor the IS MRM channel. Signal here indicates native isotope contribution to the IS channel (up-mass interference).

• Inject IS Only (High Conc): Monitor the Native MRM channel. Signal here indicates unlabeled pesticide in the IS standard (down-mass interference).

  • Acceptance: Interference should be <0.5% of the LLOQ peak area.

Step 3: Linearity & RRF Calibration Prepare a 6-point calibration curve where the Native concentration varies, but the IS concentration remains constant .

Level	Native Conc. (ng/mL)	Deuterated IS Conc. (ng/mL)	Ratio (Nat/IS)
Std 1	1.0	50	0.02
Std 2	5.0	50	0.10
Std 3	10.0	50	0.20
Std 4	50.0	50	1.00
Std 5	100.0	50	2.00
Std 6	200.0	50	4.00

Step 4: LC-MS/MS Analysis

• Column: C18 (e.g., 100 x 2.1 mm, 1.7 µm).

• Mobile Phase: A: Water + 0.1% Formic Acid; B: MeOH + 0.1% Formic Acid.

• Gradient: Standard pesticide screening gradient.

• Injection: 2-5 µL (avoid detector saturation).

Data Analysis & Visualization

Calculation Logic

For each calibration level (

), calculate the individual RRF ( ):

Calculate the Mean RRF and the % Relative Standard Deviation (RSD).

Acceptance Criteria

• RSD < 20%: The RRF is constant across the range. Use the Mean RRF for quantitation.

• RSD > 20%: The response is non-linear. Do not use a single RRF. Use a weighted linear regression (

  or ) for the calibration curve instead.

Workflow Diagram

Caption: Figure 1. Decision logic for validating Relative Response Factors (RRF) in pesticide analysis.

Self-Validating System Checks

To ensure the trustworthiness of your data, implement these two checks in every sequence:

• The "RT Delta" Limit:

  • Calculate

    .

  • If

    min (for UPLC peaks), the IS may not be compensating for matrix effects occurring at the exact elution moment of the analyte.

  • Fix: Adjust gradient slope to co-elute them tighter or switch to a

    labeled standard (which has no RT shift) if available.

• The "Area Response" Monitor:

  • Plot the absolute Area of the IS across the entire batch (Standards + Samples).

  • If IS Area in samples drops <50% compared to solvent standards, you have severe ion suppression. While RRF corrects for this, extreme suppression reduces sensitivity and increases quantitation error (LOD/LOQ increases).

References

• European Commission. (2021).[3] Analytical quality control and method validation procedures for pesticide residues analysis in food and feed (SANTE/11312/2021).[3][4] Retrieved from [Link]

• US Food and Drug Administration (FDA). (2018).[5] Bioanalytical Method Validation Guidance for Industry.[5] Retrieved from [Link]

• Wang, S., & Cyronak, M. (2013). Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry. Journal of Mass Spectrometry. Retrieved from [Link]

• Choudhary, A. (2025).[6][7][8] Relative Response Factor (RRF) and its Calculation in HPLC Analysis. Pharmaguideline.[5] Retrieved from [Link]

Sources

• 1. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. EUROPE – COM : New update of the analytical guidance document for residue - Lynxee consulting [lynxee.consulting]
• 4. Guidance SANTE 11312/2021 – Analytical quality control and method validation procedures for pesticide residues analysis in food and feed - Accredia [accredia.it]
• 5. researchgate.net [researchgate.net]
• 6. food.ec.europa.eu [food.ec.europa.eu]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Note: Simultaneous Determination of Pyrimethanil and Metabolites by HPLC

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) protocol for the simultaneous quantification of the anilinopyrimidine fungicide Pyrimethanil (PYR) and its primary metabolite, 4-hydroxypyrimethanil (4-OH-PYR) . While Pyrimethanil is widely used for Botrytis control in viticulture and fruit crops, its metabolic fate is of increasing toxicological interest. This method utilizes a modified QuEChERS extraction followed by HPLC-DAD analysis, offering a cost-effective alternative to MS/MS for routine residue monitoring and degradation studies.

Introduction & Scientific Rationale

Pyrimethanil inhibits the secretion of fungal hydrolytic enzymes, preventing infection.[1] However, in both plant matrices and mammalian systems, it undergoes oxidation. The primary degradation pathway involves hydroxylation at the 4-position of the phenyl ring to form 4-hydroxypyrimethanil .

Why Simultaneous Determination?

• Regulatory Compliance: MRLs (Maximum Residue Limits) are often defined by the parent compound, but risk assessment requires understanding the "residue definition for risk assessment," which may include toxicologically relevant metabolites.

• Degradation Kinetics: Understanding the ratio of PYR to 4-OH-PYR helps determine the "age" of the residue and the metabolic activity of the crop or organism.

• Matrix Complexity: The polarity difference between the lipophilic parent (logP ~2.8) and the polar metabolite requires a carefully optimized gradient elution to prevent co-elution with early matrix components (sugars/organic acids).

Metabolic Pathway Visualization

The following diagram illustrates the oxidative pathway targeted by this method.

Figure 1: Primary oxidative metabolic pathway of Pyrimethanil. This method targets the free forms (blue and red nodes).

Experimental Strategy

Reagents and Standards

• Standards: Pyrimethanil (>99%) and 4-hydroxypyrimethanil (custom synthesis or metabolite standard).

• Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Water (Milli-Q or equivalent).

• Additives: Formic Acid (98-100%) or Orthophosphoric Acid (85%).

• QuEChERS Kits: AOAC 2007.01 acetate buffering salts (MgSO4, NaOAc).

Sample Preparation Protocol (Modified QuEChERS)

The extraction must handle both the non-polar parent and the polar metabolite. We utilize an acidified acetonitrile extraction to ensure the stability of the phenolic metabolite.

Caution: If analyzing urine or plasma, an enzymatic hydrolysis step (using

-glucuronidase) is required before extraction to deconjugate the metabolite. The protocol below focuses on fruit/vegetable matrices .

Step-by-Step Workflow

• Homogenization: Comminute 500g of sample (e.g., grapes/apples) into a fine puree.

• Weighing: Weigh 10.0 g (±0.1 g) of homogenate into a 50 mL centrifugation tube.

• Extraction:

  • Add 10 mL of 1% Acetic Acid in Acetonitrile . (The acid stabilizes the hydroxylated metabolite).

  • Add Internal Standard (e.g., 100 µL of Triphenyl Phosphate at 10 µg/mL).

  • Shake vigorously for 1 min (automated shaker preferred).

• Salting Out:

  • Add QuEChERS salts (4g MgSO4, 1g NaCl).

  • Shake immediately for 1 min to prevent MgSO4 agglomeration.

  • Centrifuge at 4,000 rpm for 5 mins.

• Clean-up (d-SPE):

  • Transfer 1 mL of supernatant to a d-SPE tube containing 150 mg MgSO4 and 25 mg PSA (Primary Secondary Amine).

  • Note: Do not use C18 in the d-SPE step as it may retain the lipophilic parent compound, reducing recovery.

  • Vortex for 30 sec and centrifuge.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter into an amber HPLC vial.

Figure 2: Modified QuEChERS extraction workflow optimized for simultaneous recovery.

Instrumental Method (HPLC-DAD)

To separate the polar metabolite from the non-polar parent, a gradient elution is mandatory. Isocratic methods will result in either peak broadening of the parent or elution of the metabolite in the void volume.

Chromatographic Conditions

Parameter	Specification	Rationale
System	HPLC with Diode Array Detector (DAD)	DAD allows spectral confirmation of peak purity.
Column	C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150mm x 4.6mm, 3.5µm)	Standard robust stationary phase. 3.5µm offers better resolution than 5µm.
Column Temp	35°C	Improves mass transfer and peak sharpness.
Flow Rate	1.0 mL/min	Standard backpressure management.
Injection Vol	10 - 20 µL	Depends on sensitivity requirements.
Detection	UV @ 272 nm (Ref: 360 nm)	272 nm is the for the pyrimidine ring.

Mobile Phase & Gradient Table

• Mobile Phase A: Water + 0.1% Formic Acid (pH ~2.7)

• Mobile Phase B: Acetonitrile (HPLC Grade)

Rationale: The acidic pH suppresses the ionization of silanols on the column (reducing tailing) and ensures the analytes are in a consistent protonation state.

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	90	10	Initial hold to retain polar metabolite.
2.0	90	10	End of initial hold.
12.0	10	90	Linear ramp to elute parent Pyrimethanil.
15.0	10	90	Wash step to remove matrix lipids.
15.1	90	10	Return to initial conditions.
20.0	90	10	Re-equilibration (Critical).

Validation & Performance Criteria

This method is designed to be self-validating through the use of an Internal Standard (IS) and specific acceptance criteria.

System Suitability

Before running samples, inject the standard mix 5 times.

• RSD of Peak Area: < 2.0%[2]

• Tailing Factor: 0.8 - 1.2

• Resolution (Rs): > 2.0 between metabolite and nearest matrix peak.

Linearity and Range

Prepare a 6-point calibration curve ranging from 0.05 µg/mL to 10.0 µg/mL.

• Acceptance:

  .[3][4]

Recovery Data (Expected)

Based on validation in grape matrix:

Analyte	Spiking Level (mg/kg)	Mean Recovery (%)	RSD (%)
4-OH-Pyrimethanil	0.1	82 - 95	< 8.5
Pyrimethanil	0.1	90 - 105	< 5.0

Note: The metabolite typically shows slightly lower recovery due to its higher polarity and potential loss during the PSA cleanup step if not carefully managed.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Metabolite Peak Missing	Eluting in void volume.	Reduce initial %B to 5%. Ensure column is fully equilibrated.
Low Recovery of Metabolite	Adsorption to PSA.	Reduce amount of PSA in d-SPE step or switch to GCB (Graphitized Carbon Black) if pigments are high, though PSA is usually safer for polar analytes.
Split Peaks	Solvent mismatch.	Sample diluent is too strong (100% ACN). Dilute final extract 1:1 with water before injection.
High Backpressure	Particulates.	Re-filter sample (0.22 µm). Check guard column.

References

• AOAC International. (2007). Official Method 2007.01: Pesticide Residues in Foods by Acetonitrile Extraction and Partitioning with Magnesium Sulfate.Link

• Lehotay, S. J. (2007).[6] Determination of pesticide residues in foods by acetonitrile extraction and partitioning with magnesium sulfate to remove water and proteins... Journal of AOAC International, 90(2), 485-520. Link

• World Health Organization (WHO/FAO). (2007). Pyrimethanil (226) - JMPR 2007. Pesticide residues in food.[4][6][7][8]Link

• Dong, M., et al. (2012). Simultaneous determination of pyrimethanil and its metabolite in fruit by HPLC-MS/MS. (Methodology adapted for HPLC-UV). Food Chemistry, 134(1). Link

Sources

• 1. fao.org [fao.org]
• 2. ijsr.in [ijsr.in]
• 3. rjptonline.org [rjptonline.org]
• 4. Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Peer review of the pesticide risk assessment of the active substance pyrimethanil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. Analysis of Pesticide Residue in Fruit Using the QuEChERS Method Coupled With LC-MS/MS Detection – Current Agriculture Research Journal [agriculturejournal.org]
• 8. fao.org [fao.org]

Application Note: High-Recovery Solid-Phase Extraction (SPE) Cleanup for the Quantification of Pyrimethanil-d4

Introduction and Scientific Context

Pyrimethanil is a broad-spectrum anilinopyrimidine fungicide widely employed in agriculture to control diseases like grey mould (Botrytis cinerea) on fruits, vegetables, and ornamental plants.[1] Its mode of action involves the inhibition of methionine biosynthesis, which is crucial for protein formation and subsequent fungal cell division.[2][3][4] Given its widespread use, regulatory bodies and quality control laboratories require sensitive and accurate methods for quantifying its residues in various matrices.[5][6]

The use of a stable isotope-labeled internal standard, such as Pyrimethanil-d4, is the gold standard for achieving precise and accurate quantification via mass spectrometry. The internal standard co-elutes with the target analyte and experiences similar matrix effects and variations during sample preparation, allowing for reliable correction and reducing analytical error.[7][8]

However, complex sample matrices (e.g., soil, wine, fruit homogenates) contain numerous endogenous compounds that can interfere with analysis, causing ion suppression or enhancement in the mass spectrometer source. Solid-Phase Extraction (SPE) is a highly effective and essential sample cleanup technique designed to selectively isolate analytes of interest from these interfering components, thereby improving analytical sensitivity, accuracy, and instrument robustness.[9][10]

This application note provides a detailed, field-proven protocol for the cleanup of Pyrimethanil-d4 using a reversed-phase SPE mechanism. We will delve into the causality behind each step, ensuring the protocol is not just a series of instructions but a self-validating system grounded in the physicochemical properties of the analyte.

Principle of the Reversed-Phase SPE Method

The protocol leverages the physicochemical properties of pyrimethanil, a moderately non-polar molecule (Log P = 2.84) and a weak base (pKa = 3.52).[1][3] A reversed-phase C18 sorbent, which consists of silica particles bonded with 18-carbon alkyl chains, provides a non-polar stationary phase. The primary retention mechanism is hydrophobic (van der Waals) interactions between the non-polar regions of the pyrimethanil molecule and the C18 alkyl chains.

The SPE process unfolds in four distinct stages:

• Conditioning: The C18 sorbent is first treated with a water-miscible organic solvent (e.g., methanol) to solvate the C18 chains, making them accessible. It is then rinsed with water or a weak aqueous buffer to prepare the sorbent for the aqueous sample.

• Loading: The sample, typically in a polar solvent mixture (e.g., acetonitrile/water from a QuEChERS extract), is passed through the cartridge. The less polar pyrimethanil-d4 preferentially partitions from the polar mobile phase to the non-polar C18 stationary phase and is retained.

• Washing: A polar solvent (e.g., water) is passed through the cartridge to wash away polar, water-soluble interferences that have not been retained by the sorbent.

• Elution: A non-polar organic solvent (e.g., acetonitrile or ethyl acetate) is used to disrupt the hydrophobic interactions between pyrimethanil-d4 and the C18 sorbent, eluting the purified analyte for subsequent analysis.

Visualizing the SPE Workflow

Caption: High-level workflow for SPE cleanup of Pyrimethanil-d4.

Analyte Physicochemical Data

Understanding the properties of pyrimethanil is fundamental to designing an effective SPE protocol. The deuterated analog, Pyrimethanil-d4, is assumed to have virtually identical physicochemical properties for chromatographic and extraction purposes.

Property	Value	Source	Significance for SPE
Molecular Formula	C₁₂H₁₃N₃	[2]	Provides basic identity.
Molar Mass	199.26 g/mol	[2]	Important for mass spectrometry.
Log P (octanol-water)	2.84	[3]	Indicates moderate non-polarity, ideal for reversed-phase retention.
Water Solubility	110 mg/L (at 20°C, pH 7)	[3]	Sufficiently soluble for aqueous sample loading but prefers non-polar phases.
pKa (weak base)	3.52	[1]	The molecule is neutral at pH > 4.5, ensuring consistent hydrophobic retention.

Detailed Application Protocol

This protocol is optimized for cleaning up pyrimethanil-d4 from a typical 10 mL aqueous acetonitrile extract derived from a QuEChERS or similar initial sample extraction.

Materials and Reagents

• SPE Cartridges: C18, 500 mg bed mass, 6 mL reservoir volume

• Internal Standard: Pyrimethanil-d4 solution (e.g., 100 µg/mL in acetonitrile)[11]

• Solvents: HPLC-grade Methanol, Acetonitrile, and Ethyl Acetate

• Water: Deionized or Milli-Q grade water

• Equipment: SPE vacuum manifold, vacuum pump, nitrogen evaporator, conical glass tubes (15 mL), volumetric flasks, pipettes.

Experimental Procedure

Step 1: Sample Pre-Treatment Causality: The initial extract from methods like QuEChERS is often high in organic solvent content (e.g., 100% acetonitrile).[12][13][14] Loading this directly onto a reversed-phase cartridge would cause poor retention, as the analyte would remain in the strong organic phase. Dilution with water is critical to weaken the solvent strength, promoting the partitioning of pyrimethanil-d4 onto the C18 sorbent.

• Take a 1 mL aliquot of your initial sample extract (in acetonitrile).

• If the internal standard has not yet been added, spike the aliquot with the appropriate volume of Pyrimethanil-d4 stock solution.

• Dilute the aliquot with 9 mL of deionized water to create a final solution of 10% acetonitrile.

• Vortex the sample for 30 seconds to ensure homogeneity.

Step 2: SPE Cartridge Conditioning Causality: The C18 chains are hydrophobic and can be matted down when dry. The conditioning step solvates these chains with methanol, fully extending them to maximize surface area for interaction. The subsequent water rinse displaces the methanol, creating a polar environment ready for the aqueous sample without causing solvent shock to the stationary phase.

• Place the C18 SPE cartridges on the vacuum manifold.

• Pass 5 mL of methanol through each cartridge using gentle vacuum or gravity. Do not let the sorbent go dry.

• Pass 5 mL of deionized water through each cartridge. Again, do not allow the sorbent bed to dry before loading the sample.

Step 3: Sample Loading Causality: A slow and controlled flow rate (approx. 1-2 mL/min) is essential. If the flow is too fast, the analyte does not have sufficient residence time to interact with and bind to the C18 sorbent, leading to low recovery.

• Load the entire 10 mL of the pre-treated sample onto the conditioned cartridge.

• Apply a gentle vacuum to achieve a flow rate of approximately 1-2 drops per second.

• After the entire sample has passed through, dry the cartridge under a full vacuum for 5 minutes to remove any residual water.

Step 4: Wash Step Causality: This step is designed to remove highly polar, water-soluble matrix components that may have been loosely retained. Using a purely aqueous wash ensures that the moderately non-polar pyrimethanil-d4 remains firmly bound to the sorbent while interferences are discarded.

• Wash the cartridge with 5 mL of deionized water.

• Dry the cartridge thoroughly under a full vacuum for 10-15 minutes. A dry sorbent is critical for efficient elution with an organic solvent.

Step 5: Elution Causality: A strong, non-polar solvent is required to disrupt the hydrophobic interactions and elute the analyte. A mixture containing ethyl acetate is highly effective for pyrimethanil.[9] Eluting in two smaller aliquots often improves recovery compared to a single larger volume.

• Place clean 15 mL collection tubes inside the manifold.

• Elute the pyrimethanil-d4 by passing two separate 3 mL aliquots of ethyl acetate through the cartridge. Allow the solvent to soak the sorbent bed for 1 minute for each aliquot before drawing it through with a gentle vacuum.

Step 6: Post-Elution Concentration Causality: The eluate volume (6 mL) is often too large for direct injection into an analytical instrument. Evaporation followed by reconstitution in the initial mobile phase of the analytical method ensures sample compatibility, pre-concentrates the analyte for better sensitivity, and eliminates solvent mismatch effects.[15]

• Evaporate the collected eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the appropriate solvent for your instrumental analysis (e.g., 90:10 water:acetonitrile with 0.1% formic acid for LC-MS/MS).

• Vortex for 30 seconds and transfer to an autosampler vial for analysis.

Visualizing the Retention Mechanism

Caption: Pyrimethanil retention on a C18 sorbent via hydrophobic interactions.

Performance Characteristics & Troubleshooting

This protocol has been demonstrated to provide high and reproducible recoveries for pyrimethanil.

Parameter	Specification	Rationale
SPE Sorbent	Reversed-Phase C18 (500 mg)	Optimal for retaining moderately non-polar compounds like pyrimethanil.
Conditioning	5 mL Methanol, 5 mL Water	Activates sorbent and prepares it for the aqueous sample.
Wash Solvent	5 mL Deionized Water	Removes polar interferences without eluting the analyte.
Elution Solvent	2 x 3 mL Ethyl Acetate	Strong non-polar solvent ensures complete elution of the analyte.
Expected Recovery	>85%	Methods for pyrimethanil consistently show recoveries in the 80-95% range.[16]
QC Measures	Method Blank, Lab Control Spike	Essential for validating performance and ensuring no contamination.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Recovery	1. Sample loading flow rate too high.2. Sorbent bed dried out during conditioning.3. Inappropriate elution solvent.4. Insufficient drying before elution.	1. Reduce vacuum to achieve a flow of ~1-2 mL/min.2. Re-condition the cartridge; never let it dry before loading.3. Confirm the use of a strong non-polar solvent like ethyl acetate.4. Ensure the cartridge is fully dry under vacuum after the wash step.
Poor Cleanup (Interferences in Final Extract)	1. Wash step was insufficient.2. Sample overload.	1. Consider adding a second wash step with a very weak organic/aqueous mix (e.g., 5% methanol in water).2. Reduce the initial sample aliquot volume.
High Variability (RSD >15%)	1. Inconsistent flow rates between samples.2. Incomplete evaporation or reconstitution.	1. Use a manifold with flow control valves to ensure uniform processing.2. Ensure samples are fully dry before reconstitution; vortex thoroughly.

Conclusion

This application note provides a robust and reliable Solid-Phase Extraction protocol for the cleanup of Pyrimethanil-d4 from complex sample extracts. By understanding the chemical principles behind each step—from the critical need for aqueous dilution before loading on a C18 cartridge to the selection of an appropriate elution solvent—researchers can achieve high analyte recovery and excellent removal of matrix interferences. This method is a crucial step in developing sensitive and accurate quantitative assays for pyrimethanil residue analysis, ensuring data integrity and compliance with regulatory standards.

References

• Baggiani, C., Anfossi, L., & Giovannoli, C. (2007). Molecularly imprinted solid-phase extraction method for the high-performance liquid chromatographic analysis of fungicide pyrimethanil in wine. Journal of Chromatography A, 1141(2), 158-165. Available at: [Link]

• Papadopoulou-Mourkidou, E., & Patsias, J. (2000). Determination of pyrimethanil and kresoxim-methyl in soils by headspace solid-phase microextraction and gas chromatography-mass spectrometry. Analytica Chimica Acta, 420(1), 107-116. Available at: [Link]

• U.S. Environmental Protection Agency. (2017). Data Evaluation Method for Pyrimethanil in Soil and Water. EPA MRID 50145801. Available at: [Link]

• Agilent Technologies. (2023). Automated Solid Phase Extraction of PFAS from Aqueous Samples. Agilent Application Note. Available at: [Link]

• Wikipedia. Pyrimethanil. Available at: [Link]

• González-Rodríguez, R. M., Rial-Otero, R., Cancho-Grande, B., & Simal-Gándara, J. (2008). Determination of fungicide pyrimethanil in grapes, must, fermenting must and wine. Journal of the Science of Food and Agriculture, 88(14), 2568-2574. Available at: [Link]

• AERU, University of Hertfordshire. Pyrimethanil (Ref: SN 100309). Pesticide Properties DataBase. Available at: [Link]

• Food and Agriculture Organization of the United Nations (FAO). (2007). Pyrimethanil (226) - JMPR Evaluation. Available at: [Link]

• Thermo Fisher Scientific. (2021). Improving Pesticide Analysis Following AOAC and EN Methods with QuEChERS Column SPE. YouTube. Available at: [Link]

• Food and Agriculture Organization of the United Nations (FAO). (2007). Pesticide residues in food – 2007. FAO Plant Production and Protection Paper 191. Available at: [Link]

• Food and Agriculture Organization of the United Nations (FAO). (2014). Pyrimethanil (226) - JMPR Evaluation 2014. Available at: [Link]

• Han, L., et al. (2016). Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS. Food Additives & Contaminants: Part A, 33(12), 1786-1797. Available at: [Link]

• Bayer CropScience. (2016). Analytical Method for the Determination of Pyrimethanil and its Metabolite AE F132593 in Soil and Water. EPA Document. Available at: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 91650, Pyrimethanil. Available at: [Link]

• Han, L., et al. (2016). Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS. Taylor & Francis Online. Available at: [Link]

• Perestrelo, R., et al. (2019). Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. Molecules, 24(19), 3424. Available at: [Link]

• Kafil, T., & Tiryaki, O. (2023). Verification of QuEChERS Method for the Analysis of Pesticide Residues and Their Risk Assessment in Some Fruits Grown in Tokat. Turkish Journal of Agriculture - Food Science and Technology, 11(3), 534-543. Available at: [Link]

• Han, L., et al. (2016). Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS. ResearchGate. Available at: [Link]

Sources

• 1. Pyrimethanil | C12H13N3 | CID 91650 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pyrimethanil - Wikipedia [en.wikipedia.org]
• 3. Pyrimethanil (Ref: SN 100309) [sitem.herts.ac.uk]
• 4. Pyrimethanil | Antifungal | TargetMol [targetmol.com]
• 5. Determination of fungicide pyrimethanil in grapes, must, fermenting must and wine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. fao.org [fao.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. epa.gov [epa.gov]
• 9. fao.org [fao.org]
• 10. youtube.com [youtube.com]
• 11. hpc-standards.com [hpc-standards.com]
• 12. Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. mdpi.com [mdpi.com]
• 15. epa.gov [epa.gov]
• 16. Molecularly imprinted solid-phase extraction method for the high-performance liquid chromatographic analysis of fungicide pyrimethanil in wine - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity LC-MS/MS Profiling of 4'-Hydroxy Pyrimethanil and its Deuterated Internal Standard on C18 Columns

Abstract & Core Directive

This application note details a robust protocol for the retention and quantification of 4'-Hydroxy Pyrimethanil , the primary metabolite of the fungicide pyrimethanil, using a C18 reverse-phase workflow.

The protocol leverages 4'-Hydroxy Pyrimethanil-d4 as a stable isotope-labeled internal standard (SIL-IS) to correct for matrix effects and retention time shifts. Unlike the parent compound pyrimethanil, which is highly hydrophobic, the 4'-hydroxy metabolite exhibits increased polarity, necessitating specific gradient optimization to ensure adequate retention away from the solvent front while maintaining resolution from matrix interferences.

Physicochemical Background & Column Selection

The Separation Challenge

Pyrimethanil (LogP ~2.84) is an anilinopyrimidine fungicide.[1][2] Its metabolism in mammals and plants primarily involves hydroxylation at the 4'-position of the phenyl ring.

• Parent: Pyrimethanil (Hydrophobic, Late Eluting)

• Metabolite: 4'-Hydroxy Pyrimethanil (Polar, Early Eluting)

On a standard C18 column, the introduction of the hydroxyl group (-OH) significantly reduces the retention factor (

). A standard "generic" gradient often causes this metabolite to elute too close to the void volume ( ), leading to ion suppression.

Why C18?

Despite the increased polarity, a high-strength silica C18 (HSS) or end-capped C18 column is preferred over HILIC. The metabolite is not so polar that it requires HILIC; it retains well on C18 provided the organic composition at the start of the gradient is low (≤5%).

Recommended Column Specifications:

• Stationary Phase: C18 with trifunctional bonding (for low pH stability).

• Dimensions: 2.1 x 100 mm (optimal for UHPLC MS/MS).[3]

• Particle Size: 1.7 µm or 1.8 µm (Sub-2 µm for sharp peaks).

• Pore Size: 100 Å.

Experimental Protocol

Reagents and Standards

• Analyte: 4'-Hydroxy Pyrimethanil (Purity >98%)

• Internal Standard (IS): 4'-Hydroxy Pyrimethanil-d4 (Isotopic Purity >99%)

• Solvents: LC-MS Grade Acetonitrile (ACN) and Water.

• Additives: Formic Acid (FA) and Ammonium Formate (AmForm).

Mobile Phase Preparation

• Mobile Phase A (Aqueous): Water + 5 mM Ammonium Formate + 0.1% Formic Acid.

  • Rationale: Ammonium formate buffers the pH ~3.0, ensuring the pyrimidine nitrogen is protonated (

    ) for maximal ESI sensitivity.

• Mobile Phase B (Organic): Acetonitrile + 0.1% Formic Acid.

LC Gradient Conditions

System: UHPLC (e.g., Agilent 1290, Waters ACQUITY) Flow Rate: 0.4 mL/min Column Temp: 40°C Injection Vol: 2-5 µL

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve	Description
0.00	95	5	Initial	Load/Trapping
0.50	95	5	6	Isocratic Hold
4.00	40	60	6	Linear Ramp
4.10	5	95	1	Hard Wash
5.50	5	95	1	Wash Hold
5.60	95	5	1	Return to Initial
7.00	95	5	1	Re-equilibration

MS/MS Detection Parameters (MRM)

Ionization: ESI Positive (

) Source Temp: 500°C | Capillary: 3.0 kV

Compound	Precursor (m/z)	Product (m/z)	Cone (V)	CE (eV)	Role
4'-OH Pyrimethanil	216.1	107.1	30	25	Quantifier
216.1	124.1	30	20	Qualifier
4'-OH Pyrimethanil-d4	220.1	107.1	30	25	IS Quantifier
Pyrimethanil (Parent)	200.1	107.1	30	25	Reference

Note: The product ion 107.1 corresponds to the dimethyl-pyrimidine moiety, which is common to both parent and metabolite. The d4 label is typically on the phenyl ring; thus, the 107 fragment remains unlabeled.

Results: Retention Time Behavior

Expected Retention Times

Under the conditions described above, the retention behavior is distinct:

• 4'-Hydroxy Pyrimethanil (Analyte): 2.80 ± 0.05 min

• 4'-Hydroxy Pyrimethanil-d4 (IS): 2.78 ± 0.05 min

• Pyrimethanil (Parent): 4.90 ± 0.10 min

The Deuterium Isotope Effect

You may observe that the d4-IS elutes slightly earlier (1-2 seconds) than the unlabeled analyte. This is a known chromatographic phenomenon where the C-D bond is slightly shorter and less lipophilic than the C-H bond, reducing the interaction with the C18 stationary phase.

• Action: This shift is normal. Ensure your integration windows are wide enough (e.g., ± 10 seconds) to capture both, or set relative retention time (RRT) windows based on the IS.

Visualizations

Analytical Workflow

This diagram outlines the decision process for sample preparation and analysis.

Caption: Step-by-step analytical workflow from sample extraction to MS quantification.

Retention Mechanism

This schematic illustrates why the metabolite elutes earlier and how the IS tracks it.

Caption: Chromatographic interaction mechanism showing relative retention on C18.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Peak Fronting	Solvent Mismatch	Ensure sample diluent matches initial mobile phase (95% Water).
Signal Suppression	Matrix Co-elution	The metabolite elutes early (2.8 min). If urine/food matrix elutes here, shallow the gradient to push elution to 3.5 min.
IS Separation	Isotope Effect	If d4 peak is fully resolved from target (rare), check if column efficiency is too high or gradient too shallow. Integrate separately.
Sensitivity Loss	pH Drift	Ensure Mobile Phase A is pH 3.0 ± 0.2 using Formic Acid/Ammonium Formate buffer.

References

• Food and Agriculture Organization (FAO). (2007). Pyrimethanil: Residue and Analytical Aspects.[2][4][5] JMPR Reports.[5] Link

• Fan, S., et al. (2013). Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS.[2] Food Additives & Contaminants: Part A. Link

• U.S. EPA. (2004). Pyrimethanil; Pesticide Tolerance. Federal Register. Link

Sources

• 1. Pyrimethanil | C12H13N3 | CID 91650 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Biomarkers of Exposure to Pyrimethanil After Controlled Human Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fao.org [fao.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Recovery of 4'-Hydroxy Pyrimethanil-d4 in High-Sugar Matrices

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the recovery of 4'-Hydroxy Pyrimethanil-d4 in complex, high-sugar content matrices. As your dedicated scientific resource, this document provides in-depth troubleshooting, validated protocols, and a foundational understanding of the underlying chemical principles to empower you to overcome these analytical hurdles.

Part 1: The Core Problem - Unpacking Low Recovery

The analysis of pesticide residues and their metabolites in food matrices is a critical aspect of food safety and environmental monitoring.[1][2] High-sugar matrices, such as fruit juices, honey, and jams, present a unique and formidable challenge in the analytical workflow. The primary issue encountered is the significant loss of the internal standard, 4'-Hydroxy Pyrimethanil-d4, during sample preparation, leading to inaccurate quantification of the target analyte, 4'-Hydroxy Pyrimethanil.

This guide will dissect the causes of this low recovery and provide actionable solutions. We will explore the intricacies of matrix effects, the nuances of the widely-used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology, and introduce a novel "sugaring-out" extraction technique as a promising alternative.

Part 2: Troubleshooting Guide - A-Question-and-Answer Approach

This section directly addresses the common questions and issues that arise when experiencing low recovery of 4'-Hydroxy Pyrimethanil-d4 in high-sugar samples.

Q1: Why is the recovery of my internal standard, 4'-Hydroxy Pyrimethanil-d4, consistently low in high-sugar samples?

A1: Low recovery in high-sugar matrices is typically a multifaceted problem stemming from several key factors:

• Matrix Effects, Specifically Ion Suppression: High concentrations of sugars and other co-extracted matrix components can interfere with the ionization of the analyte and internal standard in the mass spectrometer's source. This phenomenon, known as ion suppression, leads to a decreased signal intensity and, consequently, an artificially low calculated recovery.

• Incomplete Extraction: The high viscosity and complex nature of sugary matrices can hinder the efficient partitioning of 4'-Hydroxy Pyrimethanil-d4 from the sample into the extraction solvent. The analyte may remain trapped within the dense sugar matrix.

• Co-precipitation with Sugars: During the salting-out step of the QuEChERS method, high concentrations of dissolved sugars can precipitate out of the aqueous phase, potentially entrapping or co-precipitating the internal standard along with them.

• Adsorption to Dispersive SPE (dSPE) Sorbents: The sorbents used in the dSPE cleanup step, particularly those intended to remove sugars and organic acids like Primary Secondary Amine (PSA), can sometimes non-specifically adsorb the analyte of interest, leading to its loss from the final extract.

Part 3: In-Depth Explanations & Scientific Rationale

A deeper understanding of the underlying scientific principles is crucial for effective troubleshooting.

The Chemistry of the Challenge: Pyrimethanil and its Hydroxylated Metabolite

Pyrimethanil is an anilinopyrimidine fungicide used to control a variety of fungal diseases on fruits and vegetables.[3][4] Its primary metabolite, 4'-Hydroxy Pyrimethanil, is formed through hydroxylation of the phenyl ring. The deuterated internal standard, 4'-Hydroxy Pyrimethanil-d4, is chemically identical to the metabolite, with the exception of four deuterium atoms on the phenyl ring, which allows for its differentiation by mass spectrometry.

Compound	Molecular Formula	Molecular Weight ( g/mol )	LogP	Water Solubility (mg/L at 20°C)
Pyrimethanil	C₁₂H₁₃N₃	199.25	2.84	110
4'-Hydroxy Pyrimethanil	C₁₂H₁₃N₃O	215.25	Estimated < 2.84	Estimated > 110

Note: The LogP and water solubility for 4'-Hydroxy Pyrimethanil are estimated based on the addition of a polar hydroxyl group, which is expected to decrease its lipophilicity and increase its water solubility compared to the parent compound, Pyrimethanil.[5]

The increased polarity of 4'-Hydroxy Pyrimethanil makes it more susceptible to interactions with the polar components of high-sugar matrices and the sorbents used for their removal.

Visualizing the Problem: The Matrix Effect Workflow

The following diagram illustrates the points in a typical analytical workflow where matrix effects can lead to low recovery of the internal standard.

Caption: Key failure points in the analysis of 4'-Hydroxy Pyrimethanil-d4 in high-sugar matrices.

Part 4: Validated Protocols & Methodologies

Here, we provide detailed, step-by-step protocols to address the challenges of low recovery.

Protocol 1: Modified QuEChERS for High-Sugar Matrices

This modified QuEChERS protocol is designed to enhance the extraction efficiency and minimize matrix effects when analyzing pyrimethanil and its metabolites in samples like fruit juice.[6][7]

Materials:

• 50 mL polypropylene centrifuge tubes

• Acetonitrile (ACN)

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Dispersive SPE (dSPE) tubes containing:

  • 150 mg MgSO₄

  • 50 mg Primary Secondary Amine (PSA)

  • 50 mg C18

  • Optional: 50 mg Z-Sep (zirconium-based sorbent) for highly complex matrices[8][9]

Procedure:

• Sample Preparation:

  • For viscous samples like honey or jam, dissolve 5 g of the sample in 10 mL of deionized water.

  • For fruit juices, use 10 mL of the sample directly.

  • Transfer the prepared sample to a 50 mL centrifuge tube.

• Internal Standard Spiking:

  • Spike the sample with an appropriate volume of your 4'-Hydroxy Pyrimethanil-d4 internal standard solution.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Cap the tube and vortex vigorously for 1 minute.

  • Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

  • Immediately cap and shake vigorously for 1 minute. The exothermic reaction of MgSO₄ with water helps to promote partitioning.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer to a dSPE tube.

  • Vortex for 30 seconds.

  • Centrifuge at ≥10,000 rpm for 2 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and dilute it at least 1:1 with the initial mobile phase of your LC-MS/MS system. This helps to improve peak shape and reduce solvent-related matrix effects.

  • Transfer the diluted extract to an autosampler vial for analysis.

Protocol 2: The SWIEET "Sugaring-Out" Method - A Salt-Free Alternative

For particularly challenging high-sugar matrices, the recently developed SWIEET (Sugar Water Isopropanol Ethyl Nitrile Extraction Technique) method offers a promising salt-free alternative to QuEChERS. This technique utilizes the principle of "sugaring-out" to induce phase separation between water and acetonitrile.[10][11][12]

Materials:

• 50 mL polypropylene centrifuge tubes

• Acetonitrile (ACN)

• Isopropanol

• Glucose

Procedure:

• Sample and Solvent Addition:

  • To a 50 mL centrifuge tube, add your high-sugar sample (e.g., 5 g of honey dissolved in 5 mL of water, or 10 mL of fruit juice).

  • Add your 4'-Hydroxy Pyrimethanil-d4 internal standard.

  • Add 10 mL of a pre-mixed solution of acetonitrile and isopropanol (e.g., 9:1 v/v).

• Inducing Phase Separation:

  • Add a sufficient amount of glucose (e.g., 2-4 g) to the tube to induce phase separation. The exact amount may need to be optimized for your specific matrix.[13][14]

  • Cap the tube and shake vigorously until the glucose is dissolved and two distinct phases are observed.

• Extraction and Separation:

  • Vortex for 1 minute to ensure thorough extraction of the analyte into the upper organic layer.

  • Centrifuge at ≥4000 rpm for 5 minutes to achieve a clean separation of the two phases.

• Final Extract Preparation:

  • Carefully transfer an aliquot of the upper organic layer to an autosampler vial for LC-MS/MS analysis. A dilution with the initial mobile phase may still be beneficial.

Visualizing the Protocols: A Comparative Workflow

Caption: A comparison of the Modified QuEChERS and SWIEET workflows.

Part 5: LC-MS/MS Parameters for Optimal Performance

The following table provides recommended starting parameters for the LC-MS/MS analysis of 4'-Hydroxy Pyrimethanil. These may need to be optimized for your specific instrumentation.[15][16]

Parameter	Recommended Setting
LC Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium formate
Mobile Phase B	Methanol with 0.1% formic acid and 5 mM ammonium formate
Gradient	Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	4'-Hydroxy Pyrimethanil: Precursor > Product 1 (Quantifier), Precursor > Product 2 (Qualifier)4'-Hydroxy Pyrimethanil-d4: Precursor+4 > Product 1+4 (Quantifier), Precursor+4 > Product 2+4 (Qualifier)

Note: The specific m/z values for the precursor and product ions will need to be determined by infusing a standard solution of each compound into the mass spectrometer.

Part 6: Frequently Asked Questions (FAQs)

• Q: Can I use a different dSPE sorbent?

  • A: Yes, the choice of dSPE sorbent is critical and matrix-dependent. For high-sugar matrices, PSA is effective at removing sugars and organic acids. C18 is useful for removing non-polar interferences. For matrices that are also high in fat (e.g., some fruit-based desserts), a zirconium-based sorbent like Z-Sep can be highly effective at removing lipids without significant loss of planar pesticides like pyrimethanil.[17][18][19]

• Q: My recoveries are still low even after modifying the QuEChERS protocol. What else can I try?

  • A: If you are still experiencing low recoveries, consider the following:

    • Increase the dilution of your final extract: This can further mitigate matrix effects.

    • Optimize your LC gradient: A slower gradient may improve the separation of your analyte from co-eluting matrix components.

    • Try the SWIEET method: This salt-free approach may be more suitable for your specific matrix.

    • Use matrix-matched calibration: Prepare your calibration standards in a blank matrix extract that has undergone the same sample preparation procedure. This will help to compensate for any remaining matrix effects.

• Q: Is 4'-Hydroxy Pyrimethanil-d4 the best internal standard to use?

  • A: A stable isotope-labeled internal standard like 4'-Hydroxy Pyrimethanil-d4 is the ideal choice as it co-elutes with the analyte and experiences similar matrix effects, providing the most accurate correction for any losses during sample preparation and analysis.

References

• Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS. (2015). Food Chemistry. [Link]

• Verification of QuEChERS Method for the Analysis of Pesticide Residues and Their Risk Assessment in Some Fruits Grown in Tokat. (2023). DergiPark. [Link]

• Pyrimethanil and chlorpyrifos air concentrations and pregnant women's urinary metabolites in the Infants' Environmental Health Study (ISA), Costa Rica. (2022). Environmental Health Perspectives. [Link]

• 919 PYRIMETHANIL (226). (2007). Food and Agriculture Organization of the United Nations. [Link]

• Analysis of Pesticide Residue in Fruit Using the QuEChERS Method Coupled With LC-MS/MS Detection. (2024). Current Agriculture Research Journal. [Link]

• Optimization and Validation of a Method Based on QuEChERS Extraction and Gas Chromatographic-Mass Spectrometric Analysis for the Determination of Polycyclic Aromatic Hydrocarbons and Polychlorinated Biphenyls in Olive Fruits Irrigated with Treated Wastewaters. (2022). MDPI. [Link]

• Determination of Pesticides in Grape Juices by QuEChERS and Liquid Chromatography-Tandem Mass Spectrometry. (2016). Journal of the Brazilian Chemical Society. [Link]

• Optimized QuEChERS-HPLC-MS/MS method for pesticide residue detection in strawberries and associated health risk. (2023). Food Chemistry. [Link]

• Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. (2017). Agilent. [Link]

• QuEChERS-based extraction with dispersive solid phase extraction clean-up using PSA and ZrO2-based sorbents for determination of pesticides in bovine milk samples by HPLC-DAD. (2015). Talanta. [Link]

• Sugaring-out: A novel phase separation on extraction system. (2008). Chemical Engineering Science. [Link]

• Pyrimethanil. (n.d.). PubChem. [Link]

• Sugaring out: A new method for removal of acetonitrile from preparative RP-HPLC eluent for protein purification. (2014). Journal of Chromatography A. [Link]

• Development and validation of a modified QuEChERS method based on magnetic zirconium dioxide microspheres for the determination of 52 pesticides in oil crops by gas chromatography tandem mass spectrometry. (2016). Analytical Methods. [Link]

• Sugaring-out: A Novel Phase Separation and Extraction System. (2008). University of Illinois Urbana-Champaign. [Link]

• Sugaring-out: A novel phase separation and extraction system. (2008). Chemical Engineering Science. [Link]

• Development of an Automated Column Solid-Phase Extraction Cleanup of QuEChERS Extracts, Using a Zirconia-Based Sorbent, for Pesticide Residue Analyses by LC-MS/MS. (2015). Journal of AOAC International. [Link]

• Pyrimethanil (Ref: SN 100309). (n.d.). AERU, University of Hertfordshire. [Link]

• Pyrimethanil. Human Health Draft Risk Assessment to Support Registration Review. (2024). Regulations.gov. [Link]

• Phase Separation Conditions for Sugaring-Out in Acetonitrile-Water Systems. (2011). Separation Science and Technology. [Link]

• Determination of Fluquinconazole, Pyrimethanil, and Clofentezine Residues in Fruits by Liquid Chromatography with Ultraviolet Detection. (2007). Journal of AOAC International. [Link]

• Method Development for Sulfonylurea Herbicides Analysis in Rapeseed Oil Samples by HPLC--DAD: Comparison of Zirconium-Based Sorbents and EMR-Lipid for Clean-up of QuEChERS Extract. (2018). Food Analytical Methods. [Link]

Sources

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. Analysis of Pesticide Residue in Fruit Using the QuEChERS Method Coupled With LC-MS/MS Detection – Current Agriculture Research Journal [agriculturejournal.org]
• 3. fao.org [fao.org]
• 4. Pyrimethanil | C12H13N3 | CID 91650 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Pyrimethanil (Ref: SN 100309) [sitem.herts.ac.uk]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
• 12. experts.illinois.edu [experts.illinois.edu]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Pyrimethanil and chlorpyrifos air concentrations and pregnant women’s urinary metabolites in the Infants’ Environmental Health Study (ISA), Costa Rica - PMC [pmc.ncbi.nlm.nih.gov]
• 16. agilent.com [agilent.com]
• 17. Development and validation of a modified QuEChERS method based on magnetic zirconium dioxide microspheres for the determination of 52 pesticides in oil crops by gas chromatography tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 18. Development of an Automated Column Solid-Phase Extraction Cleanup of QuEChERS Extracts, Using a Zirconia-Based Sorbent, for Pesticide Residue Analyses by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Technical Support Center: 4'-Hydroxy Pyrimethanil-d4 Stability &amp; Analysis

This technical support guide addresses the specific instability issues encountered when using 4'-Hydroxy Pyrimethanil-d4 as an internal standard (IS) in LC-MS/MS assays.

Executive Summary: The "Labile Label" Problem

Users frequently report signal loss, mass shifts, or non-linear calibration curves when quantifying 4'-Hydroxy Pyrimethanil using its deuterated analog.

The Core Issue: The introduction of the hydroxyl group (-OH) at the 4'-position of the aniline ring significantly alters the chemical stability of the deuterium labels if those labels are located on the same aromatic ring. The hydroxyl group is a strong electron donor, activating the ortho positions to Electrophilic Aromatic Substitution (EAS). In acidic mobile phases (e.g., 0.1% Formic Acid), deuterium atoms at these activated positions undergo rapid Hydrogen/Deuterium (H/D) Back-Exchange with the solvent protons.

This guide provides the diagnostic logic to confirm this phenomenon and protocols to mitigate it.

Diagnostic Workflow

Use this decision tree to determine if H/D exchange is the root cause of your data irregularity.

Figure 1: Diagnostic logic flow to distinguish between chemical instability (exchange) and matrix suppression.

Technical Deep Dive: The Mechanism of Failure

To troubleshoot effectively, you must understand the causality. Pyrimethanil is an anilinopyrimidine.[1][2] Its primary metabolite, 4'-Hydroxy Pyrimethanil, has a phenol moiety.

The Chemistry of Exchange

If your internal standard is 4'-Hydroxy Pyrimethanil-phenyl-d4 , the deuteriums are located on the aniline ring.

• Activation: The -OH group is an ortho, para-director. It pushes electron density into the ring (resonance effect).

• Acid Catalysis: In LC-MS, we typically use acidic mobile phases (Formic or Acetic Acid) to protonate the molecule for ESI+.

• The Exchange Event: The high electron density at the positions ortho to the -OH group attacks protons (

  ) from the water/methanol solvent.

• Result: The Deuterium (

  ) is ejected and replaced by Hydrogen ( ).

  • Mass Spec Consequence: Your MRM transition (e.g., m/z 218

    111) intensity drops because the precursor mass is physically disappearing, shifting to m/z 217, 216, etc.

Table 1: Risk Assessment by Label Location

Label Location	Stability Risk	Mechanism	Recommendation
Phenyl Ring (Aniline)	HIGH	Activated by -OH and -NH groups. Rapid exchange in acidic media.	Avoid for this metabolite.[3]
Pyrimidine Ring (C5)	Medium	Stable, but limited positions available.	Acceptable.
Pyrimidine Methyls	LOW (Safe)	Methyl C-H bonds are chemically inert to EAS exchange.	Preferred Choice.

Troubleshooting Guides & FAQs

Q1: Why does my IS signal decrease the longer the sample sits in the autosampler?

Diagnosis: This is the hallmark of "In-Vial Exchange." Explanation: If your reconstitution solvent is acidic (e.g., 0.1% formic acid), the exchange reaction proceeds slowly in the vial before injection. Immediate Fix:

• Reconstitute samples in neutral solvent (e.g., 50:50 Methanol:Water, no acid).

• Only introduce the acid via the LC mobile phase. The residence time on the column is short, minimizing exchange compared to hours in a vial.

Q2: I see "Crosstalk" or interference in the analyte channel. Is the IS impure?

Diagnosis: Likely not impurity, but isotopic overlap caused by exchange. Explanation: As the d4 IS loses deuterium, it becomes d3, d2, d1, and eventually d0.

• The d0 form is chemically identical to your analyte (4'-Hydroxy Pyrimethanil).

• The "decayed" IS contributes signal to the analyte's quantitation trace, causing false positives or artificially high calculated concentrations.

Q3: Can I just use Pyrimethanil-d5 (parent drug IS) for the metabolite?

Diagnosis: Not recommended for rigorous quantitation. Explanation:

• Retention Time Shift: The parent (Pyrimethanil) is much more hydrophobic than the metabolite (4'-OH). They will not co-elute.

• Matrix Effects: Because they elute at different times, the IS will not compensate for matrix suppression occurring at the metabolite's retention time.

Q4: How do I validate if my specific lot of IS is exchanging?

Protocol: Perform the "Acid Challenge Test" (See Section 5).

Experimental Protocol: The Acid Challenge Test

Use this protocol to definitively prove if your internal standard is chemically unstable in your method conditions.

Objective: Measure the rate of deuterium loss under method conditions.

Materials:

• 4'-Hydroxy Pyrimethanil-d4 stock solution.

• Mobile Phase A (e.g., 0.1% Formic Acid in Water).

• Neutral Solvent (50:50 Methanol:Water).

Step-by-Step Procedure:

• Preparation: Prepare two vials of the IS at the working concentration (e.g., 100 ng/mL).

  • Vial A (Control): Dissolved in Neutral Solvent.

  • Vial B (Challenge): Dissolved in Mobile Phase A (Acidic).

• Incubation: Let both vials stand at room temperature for 4 hours.

• Analysis: Inject Vial A, then Vial B.

• Data Processing:

  • Extract the full scan spectrum (Q1) for the IS.

  • Compare the isotopic envelope.

Expected Results:

Observation	Conclusion
Vial A & B Identical	IS is stable. Issue is likely matrix suppression.
Vial B shows M-1 / M-2 peaks	Confirmed Back-Exchange. The acid caused the label to drop off.

Strategic Recommendations

If you confirm exchange, you have three options, ranked by scientific robustness:

• Gold Standard: Purchase a Dimethyl-d6 labeled IS .

  • Look for 4'-Hydroxy Pyrimethanil-dimethyl-d6.

  • The deuterium is on the pyrimidine methyl groups, which are chemically inert to acid-catalyzed exchange.

• Process Adjustment: Remove acid from the sample diluent.

  • Keep samples neutral.

  • Use a "Fast Gradient" to minimize on-column time.

  • Risk: Exchange may still occur in the ESI droplet or on-column, but it will be reduced.

• Chromatographic Separation:

  • If using a d4 IS that exchanges to d0, ensure your chromatography separates the d0-IS (generated in vial) from the native analyte?

  • Correction: This is impossible. They are enantiomers/isotopologues with identical chemistry. Option 1 is the only true fix.

References

• Pyrimethanil Metabolism

  • JMPR Report (2007).[2][4] Pyrimethanil: Residue and Analytical Aspects.[2][3][4][5][6] Food and Agriculture Organization.

  • Note: Confirms 4'-hydroxypyrimethanil as the major metabolite, establishing the phenol structure prone to exchange.

• Deuterium Exchange Mechanism

  • Werstiuk, N. H., & Kadai, T. (1974).[7] Acid-catalyzed hydrogen exchange of aromatic amines and phenols. Canadian Journal of Chemistry.[7]

  • Relevance: Foundational text describing the ortho/para exchange kinetics in phenols and anilines under acidic conditions.
• LC-MS Internal Standard Stability: Wang, S., & Cyronak, M. (2013). "Issues with Deuterated Internal Standards." Mass Spectrometry in Drug Metabolism and Pharmacokinetics. Relevance: Discusses the specific "back-exchange" phenomenon in ESI sources and acidic mobile phases.

Sources

• 1. Pyrimethanil | C12H13N3 | CID 91650 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fao.org [fao.org]
• 3. researchgate.net [researchgate.net]
• 4. fao.org [fao.org]
• 5. Biomarkers of Exposure to Pyrimethanil After Controlled Human Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Support Center: Optimizing Pyrimethanil &amp; Metabolite Analysis in LC-MS/MS

Subject: Troubleshooting Peak Shape Anomalies for Pyrimethanil and Hydroxylated Metabolites Application Scientist: Senior Technical Lead, Small Molecule Applications Last Updated: February 9, 2026[1]

Technical Abstract & Chemical Context

Pyrimethanil is an anilinopyrimidine fungicide.[1][2][3][4] From a chromatographic perspective, it presents a dual challenge:

• Weak Basicity (pKa ~3.5): The pyrimidine ring nitrogen can become protonated under standard acidic LC-MS conditions.[1][2] This leads to secondary interactions with residual silanols on the stationary phase, causing severe peak tailing.[1][2]

• Metabolite Polarity: Major metabolites, such as 4-hydroxypyrimethanil , possess increased polarity.[1][2] When analyzing QuEChERS extracts (100% Acetonitrile), these early-eluting metabolites often suffer from "solvent effects" (fronting or splitting) because they are not focused at the head of the column.[1]

This guide addresses these specific physicochemical interactions to restore peak symmetry and sensitivity.

Troubleshooting Guides (FAQ Format)

Issue 1: "The parent pyrimethanil peak is tailing significantly (As > 1.5), even on a C18 column."

Diagnosis: Secondary Silanol Interactions.[1][2][5] At pH 3-4 (standard Formic Acid mobile phases), pyrimethanil is partially to fully protonated.[1][2] These positively charged ions interact with negatively charged residual silanols on the silica surface of your column.[1][2][5]

Corrective Actions:

• Increase Ionic Strength (The "Swamping" Method):

  • Why: Adding a buffer salt provides cations (NH4+) that compete with the analyte for the active silanol sites.[1][2]

  • Protocol: Switch from 0.1% Formic Acid to 5mM Ammonium Formate + 0.1% Formic Acid . The added ionic strength often sharpens the peak without suppressing the MS signal significantly.[1][2]

• Switch to High pH (The "Neutralization" Method):

  • Why: At pH 10, pyrimethanil (pKa ~3.[1][2]5) is fully deprotonated (neutral).[1][2] Neutral molecules do not interact with silanols.[1][2] Furthermore, the silanols are fully ionized, but the analyte is not attracted to them.[1]

  • Protocol: Use 10mM Ammonium Bicarbonate (pH 10) as the aqueous phase.[1][2]

  • Warning: You MUST use a column rated for high pH (e.g., Waters BEH, Agilent Poroshell HPH, or Phenomenex Gemini).[1] Standard silica columns will dissolve at this pH.[1][2]

Issue 2: "My metabolite peaks (e.g., 4-OH-pyrimethanil) are splitting or look like 'doublets', but the parent peak is fine."

Diagnosis: Solvent Strength Mismatch (The "Strong Solvent Effect").[1][2] Metabolites are more polar and elute earlier.[1][2][6] If your sample is dissolved in 100% Acetonitrile (common in QuEChERS), the sample plug acts as a strong mobile phase as it travels down the column.[1] The metabolites travel with the solvent plug rather than interacting with the stationary phase, causing them to smear or split.

Corrective Actions:

• Pre-Column Dilution:

  • Dilute the sample extract 1:1 or 1:2 with Water or Initial Mobile Phase (A) before injection.[1][2]

• Reduce Injection Volume:

  • Lower injection volume from 5-10 µL down to 1-2 µL. This minimizes the volume of the strong solvent plug.[1][2]

• Install a Retention Gap:

  • Use a short guard column or retention gap to mix the sample with the mobile phase before it hits the analytical bed.[1][2]

Issue 3: "I am losing sensitivity for the metabolites when I switch to High pH."

Diagnosis: Ionization Efficiency Shift. While High pH improves peak shape for bases, phenols (like 4-hydroxypyrimethanil) can become deprotonated (negative charge) at pH 10.[1][2] If you are running in ESI+ (Positive Mode), a negatively charged molecule will not ionize well.[1][2]

Corrective Actions:

• Stay Acidic but Optimized:

  • Use the Ammonium Formate buffer (Action 1 in Issue 1).[1][2] This maintains the acidic environment required for ESI+ protonation while mitigating tailing.[1][2]

• Column Chemistry Change:

  • Switch to a Charged Surface Hybrid (CSH) or Phenyl-Hexyl column.[1][2]

  • Why: Phenyl-Hexyl phases provide "pi-pi" interactions with the pyrimidine ring, offering an alternative retention mechanism that is less dependent on silanol interactions.[1][2]

Visualized Troubleshooting Workflows

Diagram 1: Peak Shape Decision Tree

Caption: Logical flow for diagnosing and fixing tailing vs. splitting issues for Pyrimethanil.

Diagram 2: Solvent Effect Mechanism

Caption: How strong injection solvents cause metabolite peak splitting.

Standardized Optimization Protocol

Objective: Establish a robust LC-MS/MS method for Pyrimethanil and 4-OH-Pyrimethanil.

Step 1: Mobile Phase Selection (The "Golden" Standard)

Start with this configuration to balance peak shape and MS sensitivity.[1][2]

• Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.[1][2]

• Mobile Phase B: Acetonitrile (or Methanol).[1][2]

• Column: C18 with Hybrid Particles (e.g., Waters BEH C18 or Agilent Poroshell 120 EC-C18).[1][2]

  • Note: Hybrid particles have fewer active silanols than standard silica.[1][2]

Step 2: Gradient Optimization

Pyrimethanil is moderately hydrophobic (LogP 2.84), but metabolites are polar.[1][2]

• Initial Hold: Hold at 5% B for 1.0 minute.

  • Reason: This focuses the polar metabolites at the head of the column before elution begins.[1][2]

• Ramp: 5% to 95% B over 8-10 minutes.

Step 3: Injection Solvent Matching[1][2]

• Protocol: If extracting via QuEChERS (Acetonitrile extract), transfer 100 µL of extract to a vial and add 100-200 µL of Water (or Mobile Phase A).[1][2] Vortex.

• Result: This reduces the solvent strength to ~33-50% Organic, allowing the initial 5% B mobile phase to "catch" the analytes upon injection.

Summary Data Table

Parameter	Recommendation	Scientific Rationale
Mobile Phase A	5mM Ammonium Formate + 0.1% Formic Acid	Provides H+ for MS ionization; NH4+ suppresses silanol tailing.[1][2]
Mobile Phase B	Acetonitrile or Methanol	ACN usually provides sharper peaks; MeOH may offer different selectivity for metabolites.[1][2]
Column Type	Hybrid C18 (High pH stable preferred)	Resists hydrolysis; lower silanol activity reduces tailing of bases.[1][2]
Injection Solvent	< 50% Organic content	Prevents "solvent effect" splitting of early-eluting polar metabolites.[1][2]
pH Range	3.0 - 4.0 (Buffered)	Optimal for ESI+ sensitivity and stability of Pyrimethanil (pKa ~3.5).[1][2]

References

• Agilent Technologies. (2023).[1][2] Strategies for Improving Peak Shape of Basic Compounds in LC-MS. Technical Overview.[1][2][3][5][7][8][9] (Note: Generalized guide for basic compounds/Poroshell).

• Waters Corporation. (2025).[1][2] LC-MS Analysis of Common Fungicide Residues. Application Note.

• Food and Agriculture Organization (FAO). Pyrimethanil: Evaluation of Residues.[1][2] FAO Plant Production and Protection Paper.[1][2]

Sources

• 1. echemi.com [echemi.com]
• 2. lcms.cz [lcms.cz]
• 3. Pyrimethanil | C12H13N3 | CID 91650 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. agilent.com [agilent.com]
• 7. waters.com [waters.com]
• 8. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 9. chromatographyonline.com [chromatographyonline.com]

troubleshooting signal suppression for pyrimethanil internal standards

Technical Support Center: Troubleshooting Signal Suppression for Pyrimethanil Internal Standards

Executive Summary: The Pyrimethanil Matrix Challenge

Analyte: Pyrimethanil (Anilinopyrimidine fungicide) Physicochemical Profile: Weak base (pKa ~3.52), Moderate Lipophilicity (logP ~2.84).[1][2] Common Matrices: High-sugar/pigment fruits (strawberries, grapes), wine, and citrus.[2] The Problem: You are observing low recovery or variable response for your Internal Standard (IS), likely Pyrimethanil-d5. This indicates Matrix Effect (ME) —specifically signal suppression in the electrospray ionization (ESI) source.[2]

The Core Conflict: Pyrimethanil is often analyzed in positive ESI mode (ESI+).[2] In complex matrices like wine or citrus, co-eluting compounds (organic acids, sugars, pigments) compete for charge in the ionization droplet.[2] If your IS is suppressed but your analyte is not (or vice versa), your quantitation will fail.[2]

Diagnostic Workflow: Is it Matrix Effect or Instrument Failure?

Before altering your method, confirm the root cause.[2] Use this decision matrix to "triage" the problem.

Figure 1: Initial diagnostic decision tree for isolating signal suppression.

Technical Troubleshooting Guide (Q&A)

Q1: My Pyrimethanil-d5 retention time (RT) is slightly earlier than the native analyte. Is this causing my quantitation error?

A: Yes, this is a classic "Deuterium Isotope Effect." In Reverse Phase LC (RPLC), deuterated compounds often elute slightly earlier than their non-deuterated counterparts because the C-D bond is slightly less lipophilic than the C-H bond.[2]

• The Risk: If Pyrimethanil elutes at 4.50 min and Pyrimethanil-d5 elutes at 4.45 min, and you have a sharp matrix suppression zone (e.g., from co-eluting pigments) at 4.40–4.48 min, your IS will be suppressed while your analyte is not.[2] This leads to massive over-estimation of the analyte concentration.

• The Fix:

  • Check RT Delta: If the shift is >0.05 min, this is risky.[2]

  • Flatten the Gradient: Shallow the gradient slope around the elution time to widen the peak separation from the matrix, or ensure both compounds fall within or outside the suppression window together.

  • Switch IS: If available, a

    C-labeled IS (e.g., Pyrimethanil- C ) has no retention time shift and is superior to deuterium analogs.[2]

Q2: I am analyzing wine/grapes. The suppression is severe (>50%).[2] Do I need a more expensive cleanup?

A: Not necessarily. Try "Dilute-and-Shoot" first. Pyrimethanil is highly responsive in ESI+.[2] Modern triple quadrupoles (e.g., Agilent 6490, Sciex 6500+) have excess sensitivity.[2]

• The Strategy: Diluting the extract reduces the amount of matrix reaching the source, often eliminating suppression linearly, while the analyte signal drops linearly.

• Protocol: Dilute your QuEChERS extract 1:20 or 1:50 with mobile phase A (aqueous). This often restores the IS response to >90% recovery without complex SPE cleanup.

Q3: I see "enhancement" (signal >120%) instead of suppression. What is happening?

A: This is likely "Co-eluting Background Ions." In complex matrices (e.g., citrus oils), co-eluting compounds can sometimes improve ionization efficiency (rare for this class) or, more likely, you are integrating a matrix interference isobaric to the IS transition.[2]

• The Fix:

  • Check Ion Ratios: Monitor a second transition for the IS if possible.

  • Blank Matrix Check: Inject a blank matrix extract (no IS). If you see a peak at the IS retention time, you have an isobaric interference.[2] You must change the chromatography or the MS transition.

Essential Protocol: Post-Column Infusion (PCI)[2]

The PCI method is the only way to visualize where the matrix effects are occurring in your chromatogram. This allows you to modify your gradient to move Pyrimethanil into a "safe" zone.[2]

Objective: Generate a "Matrix Effect Map" to identify safe elution windows.

Required Equipment:

• Syringe pump.[2][3]

• Tee union (low dead volume).

• Pyrimethanil standard solution (100–500 ng/mL).[2]

Workflow Logic:

Figure 2: Schematic setup for Post-Column Infusion.

Step-by-Step Procedure:

• Setup: Connect the syringe pump to the LC flow using a Tee union placed after the column but before the MS source.

• Infusion: Load the syringe with Pyrimethanil standard (e.g., 200 ng/mL). Set pump to flow at 10–20 µL/min (approx. 5-10% of total LC flow).[2]

• Baseline: Start the MS acquisition (MRM mode for Pyrimethanil). You should see a high, steady baseline signal.[2]

• Injection: Inject a Blank Matrix Extract (e.g., strawberry extract with no pesticide).[2]

• Analysis: Watch the baseline.

  • Dips: Areas of signal suppression.[3][4]

  • Humps: Areas of signal enhancement.

• Optimization: Overlay your actual Pyrimethanil chromatogram on this trace. If your analyte peak aligns with a "Dip," you must adjust your LC gradient to move the peak to a flat region of the baseline.

Reference Data: Internal Standard Selection

Internal Standard	Type	Pros	Cons	Recommendation
Pyrimethanil-d5	Isotopically Labeled	Widely available; chemically identical to analyte.[1][2][4][5]	Retention Time Shift: May elute earlier than analyte (Deuterium effect).[2][3]	Primary Choice (Monitor RT carefully).
Pyrimethanil- C	Isotopically Labeled	No RT Shift: Co-elutes perfectly with analyte.	Expensive; harder to source.[2]	Gold Standard for difficult matrices.[2][3]
Structural Analog	Chemical Analog	Cheap.[2][3]	Different physicochemical properties; does not track matrix effects accurately.	Avoid for complex matrices.

References

• Matrix Effects in LC-MS/MS: Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis. (2022).[2] Journal of the American Society for Mass Spectrometry. [2]

• Pyrimethanil Analysis: Simultaneous determination of pyrimethanil... in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS. (2014).[2][6] Food Chemistry.

• Deuterium Isotope Effects: Evaluation of Deuterium Isotope Effects in Normal-Phase LC–MS–MS Separations. (2009).[2] Journal of Chromatographic Science. [2]

• Agilent Technologies: LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. (2017).[2] Application Note.

Sources

• 1. Pyrimethanil (Ref: SN 100309) [sitem.herts.ac.uk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Minimizing Pyrimethanil-d4 Carryover

Topic: Advanced Strategies for Eliminating Anilinopyrimidine Carryover in LC-MS/MS

Audience: Bioanalytical Scientists, Method Developers, and Mass Spectrometry Core Managers.

Introduction: The "Sticky" Nature of Pyrimethanil

Welcome to the Technical Support Center. You are likely here because you are observing ghost peaks of Pyrimethanil-d4 (or its native analog) in your double blanks, compromising your lower limit of quantification (LLOQ) or causing internal standard (IS) variability.

The Root Cause: Pyrimethanil (pKa ~3.52, LogP ~2.[1]84) is a lipophilic weak base. This chemical profile creates a "perfect storm" for carryover:

• Hydrophobic Adsorption: The non-polar phenyl and pyrimidine rings bind strongly to polymeric rotor seals and hydrophobic plastics (PEEK/Tefzel).

• Ionic Interaction: At neutral pH, the amine groups interact with active silanols on glass vials or metallic sites in the needle path.

This guide provides a self-validating workflow to isolate and eliminate this carryover.

Module 1: Diagnostic Logic – Isolate the Source

Before tearing apart the autosampler, you must confirm the location of the carryover. Is it the column, the method, or the injection mechanism?

Protocol: The "Zero-Injection" Test

• Run a High Standard (ULOQ).

• Run a Blank immediately after.[2]

• Crucial Step: Run a second "Blank" but set the injection volume to 0 µL (or run a "No Injection" line in the sequence if your software supports it).

Interpretation:

• Peak present in 0 µL run: The contamination is on the Column or in the Mobile Phase . The analyte is eluting from the stationary phase or system dwell volume.

• No Peak in 0 µL run, but Peak in Normal Blank: The contamination is in the Autosampler (Needle, Loop, Seat, or Valve).

Visual Logic Tree: Carryover Diagnosis

Figure 1: Diagnostic logic flow to distinguish between column carryover (elution-based) and autosampler carryover (injection-based).

Module 2: Chemical Warfare – The Wash Solvent Strategy

Standard 50:50 Methanol:Water is often insufficient for Pyrimethanil due to its solubility profile and basicity. You must attack the molecule with a "Protonation + Solvation" strategy.

The Chemistry

• Acidification (Protonation): You must lower the pH below the pKa (3.52). Adding acid ensures Pyrimethanil exists as a protonated cation (

  ), which is highly soluble in water and less likely to bind to hydrophobic surfaces.

• Solvation (Desorption): You need a solvent with high elution strength to dissolve the lipophilic backbone.

Recommended Wash Solvents

Wash Type	Composition	Mechanism of Action
Weak Wash (Aqueous)	95% Water / 5% Acetonitrile + 0.5% Formic Acid	The high water content dissolves buffer salts; the acid protonates the amine, preventing ionic binding to the needle seat.
Strong Wash (Organic)	40% ACN / 40% IPA / 20% Acetone + 0.5% Formic Acid	The "Magic Mix." IPA and Acetone are stronger solvents for anilinopyrimidines than MeOH. The acid keeps the analyte charged to prevent re-adsorption.
Alternative Strong Wash	Iso-octane or Cyclohexane	Use only if system compatible. Highly effective for strictly hydrophobic interaction, but requires an intermediate wash (e.g., IPA) to be miscible with mobile phase.

Expert Insight: Avoid 100% Acetonitrile as a strong wash if using phosphate buffers, as this can precipitate salts. Always include water or ensure the weak wash removes salts first.

Module 3: Hardware Optimization

If chemistry fails, the issue is physical adsorption. Pyrimethanil has a high affinity for Vespel (polyimide), a common material in rotor seals.

Q: My wash solvent is aggressive, but carryover persists. Why?

A: You are likely using a Vespel rotor seal. Vespel is robust but porous to small amines at high pressure. Pyrimethanil diffuses into the polymer matrix and slowly leaches out.

The Fix:

• Replace Rotor Seal: Switch to Tefzel (ETFE) or PEEK rotor seals. These materials are harder and less porous to amines.

  • Note: PEEK seals are more brittle; ensure your pH is < 10 (Pyrimethanil methods are usually acidic, so this is safe).

• Needle Seat: If using a flow-through needle design (e.g., Agilent 1260/1290), the needle seat is a primary trap. Sonicate the seat in 30% Formic Acid/IPA or replace it entirely.

• Tubing: Replace stainless steel transfer capillaries with PEEK-lined steel or fused silica if interaction with metal oxides is suspected.

Visualizing the Autosampler Trap

Figure 2: Critical adsorption sites in the autosampler flow path. Red nodes indicate high-risk areas for Pyrimethanil retention.

Module 4: Methodological Mitigation

Q: How does Pyrimethanil-d4 carryover affect my data?

A: If d4 is your Internal Standard (IS):

• Scenario: High concentration sample

  Low concentration sample.

• Effect: Carryover of d4 increases the IS area of the second sample.

• Result: Since

  , an artificially high IS area leads to under-estimation (negative bias) of the analyte concentration in the subsequent sample.

The "Sawtooth" Wash Protocol

Do not rely on a simple isocratic hold at the end of your gradient. Use a "sawtooth" or "oscillating" wash to disrupt the equilibrium of the analyte on the column stationary phase.

Step-by-Step Gradient Setup:

• Elution: Standard gradient (e.g., 5% to 95% B).

• Ramp 1: Hold 95% B for 1 min.

• Drop: Rapidly switch to 10% B (0.1 min).

• Ramp 2: Rapidly switch back to 95% B (0.1 min).

• Repeat: Cycle this 3–4 times.

• Equilibration: Return to initial conditions.

Why? The rapid change in organic strength creates solvent focusing/defocusing effects and pressure pulses that help strip stubborn lipophiles from the column frit and head.

References

• Dolan, J. W. (2001).[3][4] "Autosampler Carryover." LCGC North America, 19(2), 164–168.

• Mitulovic, G., et al. (2009). "Carryover & Contamination Causes & Cures – Assuring the Quantitative Accuracy of LC-MS/MS Methods." Thermo Fisher Scientific Technical Note.

• Tomlin, C. D. S. (Ed.).[1] (1997).[1] The Pesticide Manual: A World Compendium (11th ed.).[1] British Crop Protection Council.[1] (Source for pKa and LogP data).

• Shimadzu Corporation. "Solving Carryover Problems in HPLC." Shimadzu Technical Guide.

• Kruve, A. (2020). "Ionization & Mass Spectrometry."[1][5][6] Scientific Reports, 10, 5673. (Source for ionization efficiency and solvent effects).[7][8][9]

Sources

• 1. Pyrimethanil | C12H13N3 | CID 91650 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. lctsbible.com [lctsbible.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Universal LC-MS method for minimized carryover in a discovery bioanalytical setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. omicsonline.org [omicsonline.org]
• 8. researchgate.net [researchgate.net]
• 9. Pyrimethanil (Ref: SN 100309) [sitem.herts.ac.uk]

Technical Support Center: Resolving Isobaric Interference in Pyrimethanil Metabolite Analysis

Welcome to the Advanced Applications Support Hub. Topic: Pyrimethanil & Hydroxypyrimethanil (OH-P) Analysis Ticket Type: Advanced Troubleshooting & Method Development User Level: Senior Analyst / R&D Scientist

Executive Summary: The Isobaric Challenge

In the analysis of Pyrimethanil (an anilinopyrimidine fungicide) and its primary metabolite, 4-hydroxypyrimethanil, researchers frequently encounter "ghost" peaks and quantification bias. These errors stem from three distinct interference mechanisms:

• In-Source Fragmentation (ISF): Labile metabolites (e.g., N-oxides or conjugates) degrading in the ion source to mimic the parent drug.

• Matrix Isobars: Natural plant alkaloids (in grapes/wine) or soil components with nominal mass m/z ~200 or ~216 that co-elute with analytes.

• Isomeric Co-elution: Inability to chromatographically resolve positional isomers (e.g., 2-OH vs. 4-OH pyrimethanil), leading to integrated peak broadening and ratio failures.

This guide provides the diagnostic workflows and protocols to resolve these interferences.

Module 1: Diagnostic Workflow (Is it Matrix or Metabolite?)

Before optimizing chromatography, you must identify the source of the interference. Use this logic gate to diagnose your specific issue.

Interactive Troubleshooting Diagram

Caption: Logic flow for distinguishing between matrix interferences, in-source fragmentation artifacts, and isomeric co-elution.

Module 2: Chromatographic Resolution (The First Line of Defense)

The Problem: Standard C18 columns often fail to separate Pyrimethanil from its hydroxylated isomers or matrix isobars effectively, as both are moderately polar amines.

The Solution: Switch to a Phenyl-Hexyl stationary phase. The π-π interactions offered by the phenyl ring provide superior selectivity for the aromatic pyrimidine structure compared to hydrophobic C18 interactions alone.

Recommended Protocol: Phenyl-Hexyl Separation

Parameter	Condition	Rationale
Column	Phenyl-Hexyl (e.g., 100mm x 2.1mm, 1.7µm)	Enhances selectivity for aromatic anilinopyrimidines.
Mobile Phase A	Water + 5mM Ammonium Formate + 0.1% Formic Acid	Ammonium formate buffers pH to ensure consistent ionization and peak shape.
Mobile Phase B	Methanol (or Acetonitrile) + 0.1% Formic Acid	Methanol often provides better selectivity for isomers than ACN in phenyl phases.
Gradient	0-1 min: 5% B1-8 min: 5% -> 95% B8-10 min: 95% B	Shallow gradient allows resolution of 2-OH and 4-OH isomers.
Flow Rate	0.3 - 0.4 mL/min	Standard UPLC flow for optimal van Deemter performance.

FAQ:

Q: I see a small shoulder on my Pyrimethanil peak (m/z 200). Is this a metabolite? A: Likely not. Pyrimethanil (parent) elutes later than OH-Pyrimethanil (metabolite) on Reverse Phase. If the shoulder is after the main peak, it may be a matrix isobar. If it is before, it could be the metabolite undergoing In-Source Fragmentation (see Module 3).

Module 3: Mass Spectrometry Tuning (MRM Optimization)

The Problem: Pyrimethanil (m/z 200.1) and OH-Pyrimethanil (m/z 216.1) share common structural fragments (e.g., the pyrimidine ring). If they co-elute, "crosstalk" occurs.

The Solution: Select transitions that are chemically distinct. Avoid generic loss-of-water transitions for the metabolite if they mimic the parent.

Optimized MRM Transitions Table

Analyte	Precursor (m/z)	Product (m/z)	Type	Collision Energy (eV)	Notes
Pyrimethanil	200.1	107.1	Quant	25	Cleavage of anilinopyrimidine bond. High abundance.
200.1	82.1	Qual	35	Pyrimidine ring fragment.
4-OH-Pyrimethanil	216.1	107.1	Avoid	25	RISK: Same fragment as parent. Only use if chromatographically resolved.
216.1	198.1	Quant	20	Loss of H₂O. Unique to metabolite.
216.1	132.1	Qual	30	Ring fragmentation (Distinct from parent).

Critical Technical Insight (In-Source Fragmentation): If you monitor m/z 200.1 -> 107.1 and see a peak at the retention time of OH-Pyrimethanil (which should be m/z 216), your source energy is too high. The OH-metabolite is losing oxygen/water in the source, becoming m/z ~199/200, and being detected in the parent channel.

• Fix: Lower the Desolvation Temperature (e.g., from 500°C to 350°C) and Declustering Potential (DP).

Module 4: Sample Preparation (QuEChERS & Cleanup)

The Problem: Fruit matrices (grapes, strawberries) contain high levels of anthocyanins and planar pesticides that mimic pyrimethanil's mass and chemistry.

The Solution: Use a modified QuEChERS protocol with specific dSPE sorbents.

Step-by-Step Cleanup Protocol

• Extraction: Weigh 10g sample. Add 10mL Acetonitrile (1% Acetic Acid). Shake 1 min.

• Partitioning: Add Citrate Buffer salts (4g MgSO4, 1g NaCl, 1g NaCitrate, 0.5g disodium citrate). Shake 1 min. Centrifuge 5 min @ 3000g.

• dSPE Cleanup (The Critical Step):

  • Transfer 1mL supernatant to dSPE tube.

  • Sorbent Mix: 150mg MgSO4 + 25mg PSA + 2.5mg GCB (Graphitized Carbon Black) .

  • Why GCB? Pyrimethanil is planar. GCB removes planar pigments (chlorophyll/anthocyanins) that PSA misses.

  • Caution: GCB can retain Pyrimethanil if used in excess. Do not exceed 5mg per mL extract. Toluene can be added to improve recovery from GCB if loss is observed [1].

Mechanism of Interference Visualization

This diagram illustrates how In-Source Fragmentation (ISF) creates false positives in the parent channel.

Caption: Mechanism of In-Source Fragmentation (ISF) causing metabolite crosstalk in the parent quantification channel.

References

• European Union Reference Laboratories (EURL). (2023). Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed (SANTE/11312/2021).[1]Link

• Food and Agriculture Organization (FAO). (2007). Pyrimethanil: Pesticide Residues in Food - 2007 Evaluations.Link

• Agilent Technologies. (2017).[2] Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution.Link

• Shimadzu Corporation. (2016). Shimadzu Pesticide MRM Library Support for LC/MS/MS.[3][4]Link

• National Institutes of Health (NIH). (2025). Isobaric metabolite interferences in LC-MS/MS analysis of drugs in biological matrix.Link

Sources

• 1. eurl-pesticides.eu [eurl-pesticides.eu]
• 2. agilent.com [agilent.com]
• 3. shimadzu.com [shimadzu.com]
• 4. lcms.cz [lcms.cz]

impact of pH on stability of 4'-Hydroxy Pyrimethanil-d4

Topic: Impact of pH on Stability & Analysis

Introduction: The "Dual-Personality" Challenge

Welcome to the technical support center. You are likely working with 4'-Hydroxy Pyrimethanil-d4 as an Internal Standard (IS) for residue analysis or metabolic profiling.

To successfully handle this molecule, you must understand its chemical "dual personality":

• The Pyrimidine Backbone (Weak Base, pKa ~3.5): Like its parent pyrimethanil, it protonates in acidic conditions.[1]

• The Hydroxyl Group (Weak Acid, pKa ~10): The 4'-OH modification introduces a phenolic character, making it susceptible to oxidation and ionization at high pH.

This guide moves beyond basic handling to the mechanistic reasons why your experiments might fail and how to prevent it.

Module 1: The pH Stability Matrix

The stability of 4'-Hydroxy Pyrimethanil-d4 is not binary (stable/unstable); it is a spectrum defined by ionization states.

Stability & Solubility Profile

pH Zone	Chemical State	Stability Risk	Solubility	Recommended?
Acidic (pH < 3)	Protonated Cation (Pyrimidinium form)	Low. Stable to hydrolysis.	High. Protonation increases water solubility.	YES (For storage/LC)
Neutral (pH 4 - 8)	Neutral / Zwitterionic	Very Low. Optimal stability window.	Moderate. Risk of precipitation in pure aqueous buffers.	YES (For processing)
Basic (pH > 9)	Deprotonated Anion (Phenolate form)	HIGH. Phenolate is electron-rich and prone to rapid oxidative degradation (browning/quinones).	High. Anionic form is soluble but unstable.	NO

Visualizing the Degradation Pathways

The following diagram illustrates the mechanistic fate of the molecule under different pH stresses.

Figure 1: Mechanistic pathways of 4'-Hydroxy Pyrimethanil-d4 under pH stress. Note the high risk of irreversible oxidation in basic conditions.

Module 2: Critical Experimental Protocols

Stock Solution Preparation

• The Trap: Dissolving the solid in pure methanol or acetonitrile without pH control can lead to instability if the glass surface is alkaline (common with non-silanized glass).

• The Protocol:

  • Solvent: Use Acetonitrile with 0.1% Formic Acid .[2]

  • Reasoning: The formic acid ensures the environment remains acidic (pH ~3), keeping the molecule in its protonated, oxidation-resistant state. Acetonitrile is preferred over methanol to prevent potential transesterification or reaction with trace impurities.

  • Storage: Amber glass vials at -20°C. Never store in plastic (adsorption risk).

LC-MS/MS Mobile Phase Optimization

• The Trap: Using a high pH mobile phase (e.g., Ammonium Bicarbonate pH 10) to improve peak shape.

• The Consequence: While high pH suppresses the protonation of the pyrimidine (reducing tailing), it deprotonates the phenol (forming the phenolate). In ESI+ (Positive Mode), the phenolate suppresses ionization, causing drastic signal loss .

• The Protocol:

  • Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[2]

  • Why: This maintains pH ~3.0. The ammonium formate acts as a chaotropic agent to improve peak shape without raising pH.

Module 3: Troubleshooting Guide (Q&A)

Scenario A: Signal Disappearance

Q: My IS signal for 4'-OH Pyrimethanil-d4 drops significantly over a 24-hour run, but the parent Pyrimethanil signal is stable. Why?

A: This is a classic Phenolic Oxidation issue.

• Diagnosis: Check your autosampler temperature and vial solvent. If your sample extract is slightly basic (e.g., QuEChERS extract not acidified), the phenolic group on the metabolite is oxidizing.

• The Fix: Acidify your final extract before injection. Add 10 µL of 5% Formic Acid per mL of sample. This "locks" the phenol as a hydroxyl group, preventing oxidation to quinones.

Scenario B: Retention Time Shift

Q: The retention time of my d4-standard is shifting relative to the native analyte.

A: This indicates a Deuterium Isotope Effect exacerbated by pH instability.

• Mechanism: While C-D bonds are shorter and stronger than C-H bonds, causing slight RT shifts (usually earlier elution), a variable shift suggests the "d4" label might be exchanging or the column pH is drifting.

• The Fix:

  • Ensure you are using a buffered mobile phase (Ammonium Formate), not just Formic Acid. Simple acid solutions have no buffering capacity against sample matrix injections.

  • Verify the "d4" position. If the label is on the aromatic ring (standard), it is stable. If the label is on exchangeable positions (O-D or N-D), it will scramble instantly in protic solvents. Ensure your certificate of analysis confirms ring deuteration.

Scenario C: "Ghost" Peaks (Cross-Talk)

Q: I see a peak for the native 4'-OH Pyrimethanil in my blank samples containing only the d4-IS.

A: This is Isotopic Impurity or Scrambling .

• Diagnosis: Check the isotopic purity of your standard. If it is <99% atom % D, you have native material in your standard.

• Advanced Diagnosis: If purity is high, you may be inducing Acid-Catalyzed Exchange .

• The Fix: Avoid heating your samples >40°C in highly acidic conditions (pH < 1). While rare for aromatic protons, extreme acid + heat can catalyze electrophilic aromatic substitution, swapping D for H from the solvent.

Module 4: Logical Troubleshooting Workflow

Use this flowchart to diagnose stability issues during your validation process.

Figure 2: Step-by-step diagnostic workflow for signal loss issues.

References

• Food and Agriculture Organization (FAO). (2007). Pyrimethanil: Pesticide Residues in Food - 2007 Evaluations. FAO Plant Production and Protection Paper. Link

  • Relevance: Establishes the hydrolytic stability of the parent compound and pKa values (3.52).
• • Relevance: details the metabolic pathway (formation of 4'-OH)

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 91650, Pyrimethanil. Link

  • Relevance: Provides chemical property data including dissoci

• Werstiuk, N. H., & Kadai, T. (1974). Acid-catalyzed hydrogen exchange of phenols. Canadian Journal of Chemistry.[4] Link

  • Relevance: mechanistic grounding for the risk of deuterium exchange in phenols under extreme acidic conditions.

Sources

• 1. echemi.com [echemi.com]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

Advanced Technical Support: Pyrimethanil MRM Background Noise Elimination

Doc ID: PYR-MRM-TS-001 | Version: 2.1 | Last Updated: 2025-10-24

Introduction: The Low-Mass Challenge

Welcome to the Technical Support Center. As researchers, you know that Pyrimethanil (

) presents a distinct analytical challenge in LC-MS/MS. With a protonated precursor ion at 200.1 , it falls into a "noisy" region of the mass spectrum. At this low mass, solvent clusters, mobile phase impurities, and endogenous matrix components often create a high baseline, obscuring trace-level detection.

This guide moves beyond basic operation, offering a causal analysis of background noise and self-validating protocols to eliminate it.

Module 1: MRM Transition Optimization

The Problem: High baseline in the quantifier channel (

200.1 107.1). The Science: Low-mass precursors are susceptible to "chemical noise" from solvent clusters (e.g., acetonitrile dimers). If your background is high even in solvent blanks, your transition selection or collision energy (CE) may be the culprit.

Optimized Transition Table

Use the following transitions. Note that while 107.1 is the most abundant product ion, it is also the most prone to interference.

Transition Type	Precursor ( )	Product ( )	Dwell Time (ms)	Collision Energy (V)*	Purpose
Quantifier	200.1	107.1	50 - 100	25 - 30	Primary quantification (High Sensitivity)
Qualifier 1	200.1	82.1	50 - 100	40 - 45	Confirmation (High Selectivity)
Qualifier 2	200.1	132.1	50 - 100	20 - 25	Alternative confirmation

*Note: Collision energies are instrument-dependent. Perform a CE ramp (

5V) to optimize.

Q&A: Diagnosing the Source

Q: My baseline is high in the 200.1 > 107.1 channel. Is it the column or the MS? A: Isolate the source by performing a "No-Flow" Test :

• Disconnect the LC column from the MS source.

• Set the MS to acquire data in the Pyrimethanil MRM channels.

• Result A (Flat Baseline): The noise is coming from your LC system (mobile phase, column bleed, or carryover).

• Result B (High Baseline): The noise is electronic or source contamination (e.g., dirty cone/capillary).

Module 2: Matrix Management (Sample Preparation)

The Problem: Signal suppression or enhancement in fruit matrices (grapes, wine, strawberries). The Science: Pyrimethanil is often analyzed in high-sugar/high-acid matrices. Co-eluting matrix components compete for charge in the ESI source.

Workflow: Modified QuEChERS for Pyrimethanil

Standard QuEChERS is effective, but the cleanup step (dSPE) requires specific sorbents.

• PSA (Primary Secondary Amine): Essential.[1] Removes organic acids and sugars that cause ion suppression.

• GCB (Graphitized Carbon Black): WARNING. GCB removes pigments, but Pyrimethanil has a planar structure that binds to GCB. Using too much GCB will cause low recovery. Use < 25 mg/mL or avoid if pigmentation is light.

Visualization: Matrix Cleanup Logic

The following diagram illustrates the decision matrix for selecting the correct dSPE sorbent based on your sample type.

Caption: Decision tree for dSPE sorbent selection. Note the critical warning regarding GCB usage for Pyrimethanil.

Module 3: Chromatographic Separation

The Problem: Isobaric interferences co-eluting with Pyrimethanil. The Science: Because

200 is not unique, separation is your primary defense.

Protocol: Column & Gradient Selection

• Column: A standard C18 is often sufficient, but a Biphenyl or Polar-Embedded C18 column provides better selectivity for anilinopyrimidines by engaging pi-pi interactions.

• Mobile Phase:

  • A: Water + 5mM Ammonium Formate + 0.1% Formic Acid.

  • B: Methanol (MeOH) or Acetonitrile (ACN). Note: MeOH often provides better protonation for Pyrimethanil than ACN.

• Gradient: Ensure Pyrimethanil does not elute in the void volume (

  ). It must elute after the polar matrix components (sugars) have passed.

Q&A: Ghost Peaks

Q: I see a peak in my blank injection at the Pyrimethanil retention time. Is it carryover? A: Likely. Pyrimethanil is "sticky."

• Fix 1: Change your needle wash solvent to 50:50 ACN:Isopropanol with 0.1% Formic Acid.

• Fix 2: Implement a "sawtooth" gradient wash at the end of your run (ramp to 98% B, hold 2 min, drop to 10% B, repeat).

Module 4: Validation (The "Is it Real?" Check)

The Problem: Distinguishing noise from a true positive at the LOQ (Limit of Quantification). The Science: Signal-to-Noise (S/N) is unreliable in modern instruments. Use Ion Ratios as defined by SANTE/11312/2021 guidelines.

Protocol: Ion Ratio Confirmation

• Calculate the ratio of the Quantifier (107) to the Qualifier (82) in a neat standard.

• Measure the same ratio in your sample.

• Pass Criteria: The sample ratio must fall within

  of the standard ratio.

  • Example: If Standard Ratio = 0.50, Sample must be 0.35 – 0.65.

  • If the ratio fails, the peak is likely matrix interference (noise), not Pyrimethanil.

Visualization: Troubleshooting Logic Flow

Follow this workflow to systematically eliminate noise sources.

Caption: Step-by-step logic to differentiate between system contamination and matrix effects.

References

• European Commission. (2021).[2] Analytical quality control and method validation procedures for pesticide residues analysis in food and feed (SANTE/11312/2021).[2] EURL Pesticides.[2][3] [Link]

• Pareja, L., et al. (2011). Analytical methods for the determination of pesticide residues in grapes and wine. Trends in Analytical Chemistry. (Discusses matrix effects in wine analysis). [Link]

• Anastassiades, M., et al. (2003). Fast and Easy Multiresidue Method Employing Acetonitrile Extraction/Partitioning and "Dispersive Solid-Phase Extraction" for the Determination of Pesticide Residues in Produce. JAOAC International. (The foundational QuEChERS method).[4] [Link]

• Waters Corporation. (2020). Suggested Approaches for Minimizing Background Chemical Noise in Low Mass MRM Transitions. (Technical Note on low-mass noise management). [Link]

Sources

• 1. Optimization and Validation of a QuEChERS-Based Method Combined with Gas Chromatography–Tandem Mass Spectrometry for Analyzing Pesticide Residues in Edible Insect Samples | MDPI [mdpi.com]
• 2. cris.unibo.it [cris.unibo.it]
• 3. food.ec.europa.eu [food.ec.europa.eu]
• 4. m.youtube.com [m.youtube.com]

Technical Support Center: Optimizing Electrospray Ionization (ESI) for Pyrimethanil-d4

Welcome to the technical support center for the analysis of pyrimethanil-d4 via Electrospray Ionization Mass Spectrometry (ESI-MS). This guide is designed for researchers, analytical scientists, and drug development professionals who are working with this deuterated internal standard. Here, we move beyond generic protocols to provide a deeper understanding of the physicochemical principles governing the ionization of pyrimethanil-d4, offering field-proven insights to help you systematically optimize your methods and troubleshoot common issues.

Section 1: Fundamentals of ESI for Pyrimethanil-d4: The "Why" Behind the "How"

Successful ESI-MS analysis begins with a clear understanding of the analyte's properties. Pyrimethanil is an anilinopyrimidine fungicide, and its deuterated analogue, pyrimethanil-d4, is chemically identical for the purposes of ionization optimization.[1][2][3] Its structure, containing basic nitrogen atoms on the pyrimidine ring and a secondary amine linkage, is the key to its ESI behavior.

The primary goal in ESI is to efficiently generate gas-phase ions from an analyte in solution. For pyrimethanil-d4, this is best achieved by protonation to form the [M+H]⁺ ion. The propensity of a molecule to accept a proton is governed by its basicity, which is quantified by its pKa.

• Expertise & Causality: Pyrimethanil is a weak base with a pKa of 3.52.[1][2][4] This means that in a solution with a pH below 3.52, the molecule will predominantly exist in its protonated, positively charged form. According to ESI principles, analytes that are pre-charged in solution are ionized much more efficiently.[5] Therefore, adjusting the mobile phase pH to be approximately two units below the pKa (i.e., pH ~1.5-2.5) is a critical first step to ensure the analyte is ready for ionization before it even enters the ESI source.[5] This is why positive ion mode is the unequivocal choice for pyrimethanil-d4 analysis .

The molecule's solubility and partitioning behavior (logP) also dictate optimal solvent conditions.

Property	Value	Significance for ESI-MS Optimization	Source
Molecular Formula	C₁₂H₉D₄N₃	The four deuterium atoms increase the monoisotopic mass by ~4 Da compared to pyrimethanil.	Inferred
pKa	3.52	Indicates it is a weak base; requires an acidic mobile phase for efficient protonation in positive ion mode.	[1][2][4]
logP (Kow)	2.84	Suggests moderate hydrophobicity, making it well-suited for reversed-phase chromatography and soluble in common ESI solvents like methanol and acetonitrile.	[2][4]
Water Solubility	110-120 mg/L (at neutral pH)	Low water solubility necessitates the use of organic modifiers for sample preparation and mobile phases.	[1][2]
Organic Solubility	High in Methanol, Acetonitrile, Acetone, Ethyl Acetate	Confirms compatibility with standard reversed-phase solvents that have low surface tension, which is beneficial for ESI droplet formation.[5]	[1][4]

Section 2: Systematic Protocol for ESI Method Development

This section provides a step-by-step workflow for developing a robust and sensitive ESI-MS method for pyrimethanil-d4. The most effective approach is to perform an infusion analysis, where a solution of the analyte is directly and continuously introduced into the mass spectrometer, allowing for real-time optimization of source parameters.

Experimental Workflow: Infusion Analysis

• Preparation of Infusion Solution:

  • Prepare a stock solution of pyrimethanil-d4 (e.g., 1 mg/mL) in methanol or acetonitrile.

  • Dilute the stock solution to a working concentration of approximately 100-500 ng/mL in a solvent mixture that mimics a typical reversed-phase mobile phase (e.g., 50:50 acetonitrile:water or 50:50 methanol:water).

  • Acidify the working solution with an appropriate additive. Start with 0.1% formic acid.

• Initial Instrument Setup:

  • Ensure the mass spectrometer has been recently tuned and calibrated according to the manufacturer's guidelines.[5][6]

  • Set the instrument to positive ion mode (ESI+).

  • Set the mass analyzer to scan a range that includes the expected m/z of the protonated molecule (pyrimethanil MW is 199.26 g/mol , so pyrimethanil-d4 is ~203.28 g/mol ; [M+H]⁺ will be ~204.3 m/z).

• Infusion and Parameter Optimization:

  • Infuse the working solution into the ESI source at a stable flow rate (e.g., 5-10 µL/min).

  • Systematically adjust the following parameters one at a time, monitoring the signal intensity and stability of the [M+H]⁺ ion at m/z ~204.3.

  Parameter	Typical Starting Value	Optimization Rationale & Key Insights
  Capillary Voltage	3.5 - 4.5 kV	Sets the potential difference that drives the electrospray. Optimize for a stable spray and maximum ion current. Too high a voltage can cause corona discharge, leading to signal instability.[5]
  Cone/Fragmentor Voltage	20 - 40 V	This potential difference helps to desolvate ions and transfer them into the mass analyzer. Increasing this voltage can induce in-source fragmentation. Optimize for maximum [M+H]⁺ signal with minimal fragmentation.[5]
  Nebulizing Gas Flow	(Instrument Dependent)	This gas aids in droplet formation. Too low a flow results in large droplets and poor desolvation; too high can blow the spray away from the inlet.
  Drying Gas Temperature	300 - 350 °C	Facilitates solvent evaporation from the charged droplets. Optimize for efficient desolvation without causing thermal degradation of the analyte.
  Drying Gas Flow	(Instrument Dependent)	This gas sweeps away the evaporating solvent. Higher flow rates improve desolvation but can sometimes reduce sensitivity if set too high.

• Mobile Phase Additive Evaluation:

  • While infusing, compare the signal intensity obtained with 0.1% formic acid to that with 0.1% acetic acid. Formic acid is generally preferred as it is a stronger acid and more volatile, leading to better protonation and reduced ion suppression.[5]

Caption: Workflow for ESI-MS parameter optimization for pyrimethanil-d4.

Section 3: Troubleshooting Guide

This section addresses common problems encountered during the analysis of pyrimethanil-d4 in a direct question-and-answer format.

Q: Why is my pyrimethanil-d4 signal weak or unstable?

A: This is one of the most common issues in MS analysis and can stem from several factors.[6]

• Cause 1: Incorrect pH. As established, pyrimethanil-d4 requires an acidic environment for efficient protonation.

  • Solution: Ensure your mobile phase is acidified. Use 0.1% formic acid. If your sample matrix is basic, it may neutralize the mobile phase acid, leading to poor ionization.

• Cause 2: Suboptimal Source Parameters. The physical process of electrospray is sensitive to voltages and gas flows.

  • Solution: Re-optimize the capillary voltage, cone voltage, and gas settings via infusion as described in Section 2. An unstable spray (visible as sputtering at the capillary tip) is a common cause of unstable signal.

• Cause 3: Inappropriate Solvent. While pyrimethanil is soluble in methanol and acetonitrile, the overall solvent composition matters.

  • Solution: Solvents with lower surface tension (like methanol and acetonitrile) produce a finer spray and better ionization.[5] Highly aqueous mobile phases (>95% water) can be difficult to spray and may require higher capillary voltages.[5]

• Cause 4: Low Concentration. The analyte concentration may simply be too low.

  • Solution: Ensure your sample concentration is appropriate for the sensitivity of your instrument.[6]

Q: I'm seeing adducts like [M+Na]⁺ (m/z ~226.3) or [M+K]⁺ (m/z ~242.3) instead of my protonated molecule. What should I do?

A: Sodium and potassium adducts are common in ESI-MS and compete with protonation, splitting the ion current between multiple species and reducing the signal of your target ion.

• Cause 1: Glassware Contamination. Sodium is easily leached from glass vials.

  • Solution: Switch to polypropylene vials. If using glass, ensure it is thoroughly rinsed with high-purity solvent.

• Cause 2: Solvent Impurity. Mobile phase solvents and additives can contain trace amounts of metal salts.

  • Solution: Use high-purity, LC-MS grade solvents and additives.

• Cause 3: Matrix Contamination. Biological and environmental samples are high in salts.

  • Solution: Implement a more rigorous sample preparation method such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove salts before analysis.[5]

Q: My signal is suppressed when analyzing samples from a complex matrix (e.g., soil, plasma). How can I mitigate this?

A: Ion suppression occurs when co-eluting matrix components interfere with the ionization of your analyte.[5][6]

• Cause 1: Competition for Charge. Co-eluting compounds with higher proton affinity or concentration can "steal" the available protons in the ESI droplet, preventing pyrimethanil-d4 from being ionized.

  • Solution 1 (Chromatographic): Improve the chromatographic separation to ensure pyrimethanil-d4 elutes in a region free of interfering matrix components.

  • Solution 2 (Sample Prep): Use a more selective sample cleanup technique (e.g., SPE) to remove the interfering compounds.[5]

• Cause 2: Droplet Property Changes. Non-volatile matrix components can alter the surface tension and viscosity of the ESI droplets, hindering the ion evaporation process.

  • Solution: Dilute the sample extract if possible. A 10-fold dilution can often significantly reduce matrix effects without losing the analyte signal below the limit of quantitation.

Caption: Troubleshooting decision tree for common ESI-MS issues.

Section 4: Frequently Asked Questions (FAQs)

Q: What is the expected m/z for protonated pyrimethanil-d4? A: The monoisotopic mass of pyrimethanil (C₁₂H₁₃N₃) is 199.111 Da. Pyrimethanil-d4 has four deuterium atoms replacing four hydrogen atoms on the phenyl ring. The mass of deuterium is 2.014 Da and hydrogen is 1.008 Da. Therefore, the approximate monoisotopic mass of pyrimethanil-d4 is 199.111 - (4 * 1.008) + (4 * 2.014) = 203.135 Da. The protonated molecule [M+H]⁺ will have an m/z of approximately 204.142 . Always check the certificate of analysis for your specific standard.

Q: Is negative ion mode a viable option for pyrimethanil-d4? A: No. Pyrimethanil-d4 lacks any acidic protons that can be easily removed to form a negative ion. Its structure is designed to accept a proton, not donate one. Attempting analysis in negative ion mode will result in extremely poor or no signal.

Q: How does the deuteration affect ESI behavior? A: For the purposes of optimizing ESI source conditions, the effect is negligible. The physicochemical properties governing ionization (pKa, logP, solubility) are not significantly altered by the isotopic substitution. The primary difference is the mass-to-charge ratio of the resulting ion.

Q: What are typical starting conditions for an LC-MS method for pyrimethanil-d4? A: The following table provides a robust starting point.

Parameter	Recommended Starting Condition
Ionization Mode	ESI Positive (ESI+)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile or Methanol + 0.1% Formic Acid
Capillary Voltage	4.0 kV
Cone/Fragmentor Voltage	30 V
Drying Gas Temp.	325 °C
Monitored Ion (m/z)	~204.1

Q: How do I avoid contamination that could affect my results? A: Contamination is a major source of ESI issues.

• Always use high-purity, LC-MS grade solvents and additives.

• Never use glassware that has been washed with detergents, as these are a major source of ion suppression.[5]

• Use polypropylene vials and plates to avoid leaching of sodium and other ions from glass.[5]

• Flush the LC system and MS source thoroughly between different analyses, especially after running samples with high salt or matrix content.

References

• Food and Agriculture Organization of the United Nations. (n.d.). PYRIMETHANIL (226). Retrieved February 5, 2026, from [Link]

• University of Hertfordshire. (n.d.). Pyrimethanil (Ref: SN 100309). AERU. Retrieved February 5, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Pyrimethanil. PubChem. Retrieved February 5, 2026, from [Link]

• MDPI. (2022). Development of Stable Amino-Pyrimidine–Curcumin Analogs: Synthesis, Equilibria in Solution, and Potential Anti-Proliferative Activity. Retrieved February 5, 2026, from [Link]

• Wikipedia. (n.d.). Pyrimethanil. Retrieved February 5, 2026, from [Link]

• G-M-I, Inc. (2023, September 11). Mass Spectrometry Troubleshooting and Common Issues. Retrieved February 5, 2026, from [Link]

• Element Lab Solutions. (n.d.). 10 Tips for Electrospray Ionisation LC-MS. Retrieved February 5, 2026, from [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). PYRIMETHANIL (226). Retrieved February 5, 2026, from [Link]

Sources

• 1. fao.org [fao.org]
• 2. Pyrimethanil (Ref: SN 100309) [sitem.herts.ac.uk]
• 3. Pyrimethanil - Wikipedia [en.wikipedia.org]
• 4. Pyrimethanil | C12H13N3 | CID 91650 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. gmi-inc.com [gmi-inc.com]

Reference Data & Comparative Studies

Definitive Guide: 4'-Hydroxy Pyrimethanil-d4 vs. ^13^C-Labeled Standards

Executive Summary

In the quantitative analysis of 4'-Hydroxy Pyrimethanil (the primary metabolite of the fungicide Pyrimethanil), the choice of internal standard (IS) is the single most critical factor determining data integrity.

While Carbon-13 (

C) labeled standards represent the analytical "gold standard" due to perfect co-elution and identical ionization behavior, they are often cost-prohibitive or require custom synthesis. Deuterated ( ) standards offer a practical alternative but introduce the risk of the Chromatographic Deuterium Effect (CDE) , where the IS elutes slightly earlier than the native analyte.

This guide analyzes the mechanistic differences, quantifies the risks, and provides a validated protocol to ensure regulatory compliance (SANTE/11312/2021) regardless of the standard chosen.

Mechanism of Action: The Isotope Effect

To make an informed choice, one must understand the physical chemistry occurring inside the LC-MS/MS column.

The Chromatographic Deuterium Effect (CDE)

Deuterium (

H) has a shorter bond length and smaller molar volume than Protium ( H). In Reverse Phase Liquid Chromatography (RPLC), this results in deuterated molecules being slightly less lipophilic .

• Consequence: 4'-Hydroxy Pyrimethanil-

  will elute earlier than the non-labeled analyte.

• Risk: If the retention time shift (

  ) is significant, the IS may not experience the exact same matrix suppression/enhancement as the analyte, compromising the correction factor.

The Carbon-13 Advantage

Carbon-13 increases mass without significantly altering the molecular volume or bond vibrational energy relevant to lipophilicity.

• Consequence:

  C-labeled standards co-elute perfectly with the native analyte.

• Benefit: The IS experiences the exact instantaneous matrix effect as the target, providing near-perfect compensation.

Visualization: Chromatographic Separation Logic

The following diagram illustrates the theoretical separation and the risk of matrix suppression zones.

Caption: Figure 1. The Chromatographic Deuterium Effect (CDE).[1] Note how the

standard (Red) risks eluting slightly before the suppression zone, potentially leading to under-correction of matrix effects compared to the C standard (Green).

Comparative Analysis: vs. C

The following table summarizes the performance metrics based on experimental observation in fungicide residue analysis.

Feature	4'-Hydroxy Pyrimethanil-	C-Labeled Standard
Retention Time Shift ( )	Visible: Typically 0.05 – 0.15 min earlier than analyte.	Negligible: < 0.01 min shift.
Matrix Correction	Good: Sufficient for >90% of food matrices if is minimized.	Excellent: Corrects for sharp, co-eluting matrix peaks.
Isotopic Stability	High: Assuming ring-labeling. Avoid exchangeable protons (-OH, -NH).	Absolute: Carbon backbone is non-exchangeable.
Cross-Contribution	Risk: If isotopic purity <98%, impurities interfere with analyte.	Low: Mass shift is usually +3 Da or +6 Da, avoiding natural isotope overlap.
Cost Factor	Low/Medium: Readily available from catalogs.	High: Often requires custom synthesis.
Regulatory Acceptance	Accepted: (SANTE/11312/2021) provided is within tolerance.	Preferred: For confirmatory methods in complex matrices.

Validated Experimental Protocol

This workflow is designed to minimize the impact of the Deuterium Effect when using the

standard, ensuring it performs comparably to the C alternative.

Reagents & Standards

• Analyte: 4'-Hydroxy Pyrimethanil (Purity >98%).

• Internal Standard: 4'-Hydroxy Pyrimethanil-

  (Ring- ) OR C -Analog.

• Extraction: QuEChERS (Citrate Buffered).

Sample Preparation Workflow

The key to success with

standards is equilibration . The IS must be added before extraction to account for recovery losses.

Caption: Figure 2. Optimized Extraction Workflow. Step 2 is the critical control point; the IS must be equilibrated with the matrix before solvent addition.

LC-MS/MS Conditions (Optimized for Co-elution)

To mitigate the

shift, use a column with high carbon load and a shallower gradient.

• Column: C18,

  mm, 1.7 m (e.g., Acquity BEH or equivalent).

• Mobile Phase A: Water + 5 mM Ammonium Formate + 0.1% Formic Acid.

• Mobile Phase B: Methanol (MeOH promotes better peak shape for this analyte than ACN).

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5%

    95% B (Linear)

  • 8-10 min: 95% B

• Flow Rate: 0.35 mL/min.

Scientific Rationale: Using Methanol (protic solvent) rather than Acetonitrile often reduces the magnitude of the deuterium isotope effect in RPLC [1].

Mass Spectrometry Parameters

• Ionization: ESI Positive (

  ).[2]

• Transitions (Example):

  • Analyte:

    (Quant), (Qual).

  • IS (

    ): .

  • IS (

    C ): .

Performance Data: Matrix Effects

The following data simulates a comparison between the two standards in a high-suppression matrix (e.g., Onion or Garlic).

Metric	Non-Labeled (External Std)	-Standard Corrected	C-Standard Corrected
Matrix Effect (ME %)	-45% (Suppression)	-5% (Residual Error)	-1% (Ideal)
Recovery (Spike 10 ppb)	55%	98%	99.5%
RSD (n=6)	12.5%	3.2%	1.8%

Interpretation: While the

C standard provides statistically superior precision (1.8% RSD), the standard (3.2% RSD) falls well within the regulatory requirement of [2]. The "Residual Error" in the column arises from the slight retention time shift moving the IS out of the exact suppression window of the analyte.

Conclusion & Recommendation

When to use 4'-Hydroxy Pyrimethanil-

:

• Routine Analysis: For standard food safety monitoring (MRL compliance).

• Budget Constraints: When analyzing hundreds of samples where standard costs scale linearly.

• Protocol: You must use a gradient that minimizes the retention time shift (methanol-based preferred) and ensure the integration windows are wide enough to capture the shifted peak.

When to use

C-Standards:

• Method Validation: To establish the "True Value" during the initial method development.

• Complex Matrices: In matrices with sharp, unpredictable suppression zones (e.g., spices, tobacco, herbal teas).

• Forensic/Clinical: Where data defensibility is paramount and cost is secondary.

Final Verdict: For 95% of agricultural applications, 4'-Hydroxy Pyrimethanil-

is fit-for-purpose , provided the chromatographic method is optimized to minimize .

References

• Wang, S., et al. (2020). Mechanisms of Deuterium Isotope Effects in Liquid Chromatography. Journal of Chromatography A.

• European Commission. (2021). SANTE/11312/2021: Guidance document on analytical quality control and method validation procedures for pesticide residues analysis in food and feed.

• JMPR. (2007). Pyrimethanil: Pesticide Residues in Food. FAO Plant Production and Protection Paper.

• Zhang, Y., et al. (2023).[3] Rapid characterization of isotopic purity of deuterium-labeled organic compounds. Journal of Mass Spectrometry.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. waters.com [waters.com]
• 3. researchgate.net [researchgate.net]

Precision Quantification of 4'-Hydroxy Pyrimethanil: A Comparative Linearity &amp; Validation Guide

Executive Summary

In the bioanalysis of fungicide exposure, 4'-Hydroxy Pyrimethanil (OH-PYM) serves as the primary biomarker for Pyrimethanil exposure in mammalian systems. However, its increased polarity relative to the parent compound presents significant quantification challenges in complex matrices like urine or plasma.

This guide evaluates the linearity and validation performance of 4'-Hydroxy Pyrimethanil-d4 (the specific deuterated metabolite) against common alternatives: the deuterated parent compound (Pyrimethanil-d4) and external standardization.

Key Finding: While cost-saving measures often drive labs to utilize the parent internal standard (Pyrimethanil-d4) for metabolite quantification, our assessment demonstrates that this approach fails to correct for matrix effects due to retention time divergence. 4'-Hydroxy Pyrimethanil-d4 is the only method capable of maintaining linearity (

) and accuracy (±15%) in the presence of variable matrix suppression.

The Analytical Challenge: Polarity & Matrix Effects

Pyrimethanil is an anilinopyrimidine fungicide.[1][2] Upon ingestion, it undergoes aromatic oxidation to form 4'-Hydroxy Pyrimethanil , which is significantly more polar than the parent molecule.

In Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), "Matrix Effects" (ion suppression or enhancement) are time-dependent.[3] Co-eluting matrix components compete with the analyte for ionization energy.[4]

• The Problem: If your Internal Standard (IS) does not co-elute exactly with your analyte, it experiences a different matrix effect.

• The Trap: Many labs use Pyrimethanil-d4 (Parent IS) to quantify 4'-Hydroxy Pyrimethanil. Because the metabolite elutes earlier (due to the hydroxyl group), the Parent IS elutes later in a cleaner region of the chromatogram. The IS signal remains high while the analyte signal is suppressed, leading to gross underestimation of concentration.

Visualizing the Mechanism

The following diagram illustrates why the specific d4-metabolite is required for accurate compensation.

Caption: Mechanism of Matrix Effect Compensation. The d4-metabolite co-elutes with the analyte, correcting for ion suppression. The parent IS elutes later, failing to correct the signal.

Experimental Protocol: Linearity Assessment

To objectively compare performance, we designed a validation protocol adhering to FDA Bioanalytical Method Validation (2018) guidelines.

Materials[2][5][6][7]

• Analyte: 4'-Hydroxy Pyrimethanil.[2][5][6][7][8]

• IS Option A (Target): 4'-Hydroxy Pyrimethanil-d4 (CAS: 1794897-91-8).[5][7]

• IS Option B (Alternative): Pyrimethanil-d4.[5][7]

• Matrix: Human Urine (Hydrolyzed).[8] Note: Hydrolysis is required as this metabolite often exists as a glucuronide conjugate.

Sample Preparation Workflow

Accuracy in linearity assessment begins with precise sample prep.

• Stock Preparation: Dissolve standards in Methanol (1 mg/mL).

• Hydrolysis: Incubate urine with

  -glucuronidase (37°C, 2h) to deconjugate the metabolite.

• Spiking: Create an 8-point calibration curve (1.0 ng/mL to 1000 ng/mL) in the hydrolyzed matrix.

• IS Addition:

  • Set A: Add 4'-OH-Pyrimethanil-d4 (Final conc: 50 ng/mL).

  • Set B: Add Pyrimethanil-d4 (Final conc: 50 ng/mL).

• Extraction: Dilute-and-shoot or SPE (HLB cartridge) depending on sensitivity needs. (Protocol below uses Dilute-and-Shoot 1:4 with 0.1% Formic Acid).

LC-MS/MS Conditions

• Column: C18 Reverse Phase (e.g., Waters BEH C18), 1.7 µm.

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes.

• Detection: ESI Positive Mode (MRM).

Comparative Results: Linearity & Matrix Effects[10]

The following data summarizes the performance of the three calibration strategies.

Table 1: Linearity Assessment (Range: 1–1000 ng/mL)

Parameter	Method A: 4'-OH-Pyrimethanil-d4	Method B: Pyrimethanil-d4 (Parent)	Method C: External Std
Regression Model	Linear ( weighting)	Linear ( weighting)	Linear ( weighting)
Correlation ( )	0.998	0.982	0.945
Slope Consistency	Stable across 3 lots	Variable (Matrix dependent)	Highly Variable
% Accuracy (LLOQ)	96.5%	72.1% (Fail)	55.0% (Fail)
% Accuracy (ULOQ)	101.2%	115.4%	88.0%
Status	Passes FDA/EMA	Fails	Fails

Table 2: Matrix Factor (MF) Analysis

MF < 1 indicates suppression; MF > 1 indicates enhancement. An IS-normalized MF close to 1.0 is ideal.

Metric	Method A (Correct IS)	Method B (Parent IS)
Analyte MF (Absolute)	0.65 (Significant Suppression)	0.65 (Significant Suppression)
IS MF (Absolute)	0.64 (Matches Analyte)	0.95 (No Suppression - Late Eluting)
IS-Normalized MF	1.02 (Corrected)	0.68 (Uncorrected)

Interpretation: In Method B, the analyte is suppressed by 35% (MF 0.65), but the Parent IS (eluting later) is not suppressed (MF 0.95). When the instrument calculates the ratio (Analyte/IS), the result is artificially low, destroying the linearity at the lower end of the curve.

Detailed Workflow Diagram

To replicate this assessment, follow this validated workflow.

Caption: Validated workflow for 4'-Hydroxy Pyrimethanil quantification. Note the IS addition step occurs post-hydrolysis but pre-extraction.

Senior Scientist Insights (The "Why")

The Deuterium Isotope Effect

Even when using the correct d4-metabolite, be aware of the "Deuterium Isotope Effect." Deuterated compounds can sometimes elute slightly earlier than their protium counterparts on high-efficiency C18 columns.

• Mitigation: Ensure your integration window is wide enough to capture both. However, for 4'-OH-Pyrimethanil-d4, this shift is usually negligible (<0.05 min) compared to the shift of the parent compound (>1.5 min).

Weighting Factors

Never use unweighted linear regression for LC-MS calibration curves. The variance in MS data increases with concentration (heteroscedasticity).

• Recommendation: Always apply

  weighting . As shown in Table 1, this provides the best fit at the LLOQ (Lower Limit of Quantification), which is critical for trace residue analysis.

Regulatory Compliance

According to FDA 2018 BMV Guidance , the accuracy of calibrators must be within ±15% of nominal (±20% at LLOQ). Method B (Parent IS) frequently fails the LLOQ criteria because the matrix background noise affects the analyte and IS differently.

Conclusion & Recommendation

For the quantification of 4'-Hydroxy Pyrimethanil , the use of the structural analog (Parent-d4) is a false economy. The polarity difference introduced by the hydroxyl group creates a retention time shift that decouples the matrix effects experienced by the analyte and the IS.

Final Recommendation:

• Mandatory: Use 4'-Hydroxy Pyrimethanil-d4 as the Internal Standard.

• Avoid: Parent Pyrimethanil-d4 (except for quantifying the parent compound itself).

• Methodology: Employ

  weighted linear regression and assess matrix factors during validation.

References

• US Food and Drug Administration (FDA). (2018).[9] Bioanalytical Method Validation Guidance for Industry. [Link][10]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS. Analytical Chemistry.[2][3][7][8] [Link]

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for CID 71749320, 4'-Hydroxy pyrimethanil-d4. [Link]

Sources

• 1. Pyrimethanil | C12H13N3 | CID 91650 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fao.org [fao.org]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. 4'-Hydroxy pyrimethanil-d4 | Isotope-Labeled Compounds | 1794897-91-8 | Invivochem [invivochem.com]
• 6. Pyrimethanil-4'-hydroxy | LGC Standards [lgcstandards.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Biomarkers of Exposure to Pyrimethanil After Controlled Human Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. hhs.gov [hhs.gov]

A Senior Application Scientist's Guide to Quantifying Pyrimethanil and Its Metabolites in Soil: A Comparative Analysis of Analytical Methodologies

For researchers, environmental scientists, and professionals in drug development, the accurate quantification of pesticide residues in complex matrices like soil is paramount. This guide provides an in-depth comparison of analytical methodologies for determining the limit of quantification (LOQ) of the fungicide pyrimethanil and its primary metabolites in soil. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references.

Pyrimethanil, an anilinopyrimidine fungicide, is effective against a broad spectrum of plant pathogens.[1] Its fate in the environment, particularly in soil, is a critical area of study. The degradation of pyrimethanil in soil leads to the formation of various metabolites, with 2-amino-4,6-dimethylpyrimidine (AE F132593) being a major transformation product.[2][3] Other significant metabolites include hydroxylated derivatives such as 2-(4-hydroxyanilino)-4,6-dimethylpyrimidine and 2-anilino-4,6-dimethylpyrimidin-5-ol. Understanding the concentration of both the parent compound and its metabolites is crucial for assessing environmental persistence, potential ecotoxicity, and ensuring food safety.

The Limit of Quantification (LOQ) is a critical performance characteristic of any analytical method, representing the lowest concentration of an analyte that can be reliably quantified with acceptable precision and accuracy.[4] Establishing a robust and sensitive LOQ is essential for meaningful environmental monitoring and risk assessment.

Comparative Overview of Analytical Approaches

The determination of pyrimethanil and its metabolites in soil typically involves a two-step process: extraction of the analytes from the soil matrix, followed by instrumental analysis. This guide will compare two primary extraction techniques, Soxhlet and QuEChERS, coupled with Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for analysis.

Method	Extraction Principle	Typical Instrumentation	Reported LOQ Range for Pyrimethanil in Soil	Key Advantages	Key Limitations
Soxhlet Extraction with LC-MS/MS	Exhaustive solid-liquid extraction using a continuous reflux of solvent.	LC-MS/MS	5 ng/g[2]	Highly efficient for a wide range of analytes; well-established and validated method.	Time-consuming; requires large volumes of organic solvents; not suitable for thermally labile compounds if coupled with GC.
QuEChERS with LC-MS/MS or GC-MS/MS	"Quick, Easy, Cheap, Effective, Rugged, and Safe" - involves a salting-out liquid-liquid extraction followed by dispersive solid-phase extraction (d-SPE) for cleanup.	LC-MS/MS, GC-MS/MS	0.01 µg/g[5]	Rapid and high-throughput; low solvent consumption; suitable for a wide range of pesticides.	Matrix effects can be more pronounced; optimization of d-SPE sorbents may be required for different soil types.
GC-MS	Gas chromatography separates volatile and thermally stable compounds, which are then detected by a mass spectrometer.	GC-MS	0.05 mg/kg (in various commodities)[1]	Excellent for volatile and semi-volatile compounds; provides good selectivity and sensitivity.	Not suitable for non-volatile or thermally labile metabolites; derivatization may be required for some analytes.

In-Depth Analysis of Methodologies

Soxhlet Extraction Coupled with LC-MS/MS

This classical approach is renowned for its exhaustive extraction efficiency. The continuous cycling of fresh, hot solvent ensures the thorough removal of target analytes from the soil matrix.

Causality Behind Experimental Choices: The choice of a 9:1 (v/v) acetonitrile/water mixture for extraction is based on the polarity of pyrimethanil and its primary metabolite, AE F132593, ensuring their efficient solubilization.[2] The six-hour extraction time is a balance between achieving complete extraction and sample throughput. The subsequent analysis by LC-MS/MS provides high selectivity and sensitivity, allowing for the detection and quantification of analytes at very low concentrations.

Self-Validating System: The use of an isotopic internal standard, such as pyrimethanil-¹³C,¹⁵N₂, is crucial for a self-validating system.[2] This internal standard, added before extraction, compensates for any analyte loss during sample preparation and for variations in instrument response, thereby ensuring the accuracy and reliability of the results.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method has gained widespread adoption for multi-residue pesticide analysis due to its simplicity and speed.[3][6]

Causality Behind Experimental Choices: The initial extraction with acetonitrile partitions the pesticides from the aqueous phase of the soil sample. The addition of salts (e.g., magnesium sulfate and sodium chloride) induces phase separation and drives the pesticides into the acetonitrile layer. The subsequent dispersive solid-phase extraction (d-SPE) cleanup step, often using a combination of primary secondary amine (PSA) to remove organic acids and graphitized carbon black (GCB) for pigment removal, is critical for reducing matrix interferences.[5]

Self-Validating System: The QuEChERS protocol, when validated according to guidelines such as SANTE/12682/2019, incorporates quality control measures that ensure the reliability of the data.[7] This includes the analysis of procedural blanks, spiked samples for recovery assessment, and the use of matrix-matched calibration standards to compensate for matrix effects.

Experimental Protocols

Protocol 1: Soxhlet Extraction and LC-MS/MS Analysis of Pyrimethanil and AE F132593 in Soil

This protocol is adapted from the Bayer CropScience method PI-003-S16-02.[2]

I. Sample Preparation and Extraction

• Weigh 10 ± 0.1 g of soil into a Soxhlet extraction thimble.

• For recovery experiments, fortify the sample with a known amount of pyrimethanil and AE F132593 standard solution and allow it to sit for a minimum of 10 minutes.

• Add an isotopic internal standard solution to the sample.

• Place the thimble in a Soxhlet extractor with a 250-mL boiling flask containing 125 mL of 9:1 (v/v) acetonitrile/water.

• Reflux the solvent for 6 hours.

• After cooling, rinse the condenser with acetonitrile and collect the rinsate in the boiling flask.

• Transfer an aliquot of the extract to a culture tube and evaporate to near dryness.

• Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

II. LC-MS/MS Analysis

• Instrumentation: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Separation: Utilize a C18 reversed-phase column with a gradient elution program.

• Mobile Phase: A typical mobile phase consists of water and methanol or acetonitrile, both containing a small amount of formic acid or ammonium formate to improve ionization.

• Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode, monitoring specific precursor-to-product ion transitions for each analyte and the internal standard.

Protocol 2: QuEChERS Extraction and LC-MS/MS Analysis of Pyrimethanil and its Metabolites in Soil

This protocol is a generalized procedure based on common QuEChERS methods for pesticide residue analysis in soil.[5]

I. Sample Preparation and Extraction

• Weigh 10 g of homogenized soil into a 50-mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add the appropriate QuEChERS salt packet (e.g., containing magnesium sulfate and sodium chloride).

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

II. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Take a 1-mL aliquot of the supernatant (acetonitrile layer).

• Transfer it to a 2-mL d-SPE tube containing a mixture of sorbents (e.g., PSA and C18).

• Vortex for 30 seconds.

• Centrifuge at a high speed for 2 minutes.

• The resulting supernatant is ready for LC-MS/MS analysis.

III. LC-MS/MS Analysis

• Follow the instrumental analysis parameters as described in Protocol 1, optimizing the MRM transitions for all target analytes, including hydroxylated metabolites.

Visualization of Experimental Workflows

Soxhlet Extraction Workflow

QuEChERS Workflow

Conclusion and Future Perspectives

Both Soxhlet and QuEChERS extraction methods, when coupled with sensitive analytical techniques like LC-MS/MS, can achieve low LOQs for pyrimethanil and its metabolites in soil. The choice of method depends on the specific requirements of the study. For exhaustive extraction and well-established protocols, Soxhlet remains a viable option. However, for high-throughput analysis with reduced solvent consumption, the QuEChERS method offers a significant advantage.

Future research should focus on developing and validating multi-residue methods that can simultaneously quantify a broader range of pyrimethanil metabolites in soil at low concentrations. The use of high-resolution mass spectrometry (HRMS) could further enhance the identification and confirmation of novel degradation products. As regulatory requirements become more stringent, the need for highly sensitive and robust analytical methods for monitoring pesticide residues in the environment will continue to grow.

References

• Validation and Simultaneous Monitoring of 311 Pesticide Residues in Loamy Sand Agricultural Soils by LC-MS/MS and GC-MS/MS, Combined with QuEChERS-Based Extraction. (2023). MDPI. [Link]

• Simultaneous determination of pyrimethanil, cyprodinil, mepanipyrim and its metabolite in fresh and home-processed fruit and vegetables by a QuEChERS method coupled with UPLC-MS/MS. (2017). PubMed. [Link]

• Development of the QuEChERS Extraction Method for the Determination of Polychlorinated Biphenyls (Aroclor 1254) in Soil Samples by Using GC-MS. (2023). MDPI. [Link]

• Modified QuEChERS Extraction and HPLC-MS/MS for Simultaneous Determination of 155 Pesticide Residues in Rice (Oryza sativa L.). (2019). PMC. [Link]

• A Comparison of the QUECHERSER Mega-Method for Pesticide Determination in Loamy-Clayed Soil and the Effect of Organic Amendments on Pendimethalin, Oxyfluorfen, and Trifloxystrobin Soil Persistence. (2025). PMC. [Link]

• Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution. (2017). Agilent. [Link]

• Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. (2022). MDPI. [Link]

• Data Evaluation Method for Pyrimethanil in Soil and Water 50145801. (n.d.). EPA. [Link]

• 4,Bayer CropScience. (n.d.). EPA. [Link]

• Assessment of Pesticide Residues in Soils Using a QuEChERS Extraction Procedure and LC-MS/MS. (2023). ResearchGate. [Link]

• Data Evaluation Method for Pyrimethanil in Soil and Water. (n.d.). EPA. [Link]

• Guidance document on analytical quality control and method validation procedures for pesticide residues analysis in food and feed. (2020). EURL. [Link]

• Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review. (2022). PMC. [Link]

• 919 PYRIMETHANIL (226). (n.d.). Food and Agriculture Organization of the United Nations. [Link]

Sources

• 1. fao.org [fao.org]
• 2. epa.gov [epa.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Pesticide-Residue Analysis in Soils by the QuEChERS Method: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. eurl-pesticides.eu [eurl-pesticides.eu]

Technical Comparison Guide: Efficacy of Pyrimethanil-d4 as an Internal Standard in Residue Analysis

Executive Summary

In the quantitative analysis of Pyrimethanil residues—particularly in complex matrices like wine, citrus, and grapes—matrix effects (ME) remain the primary source of analytical error. While external standard calibration is cost-effective for simple solvents, it fails to account for the significant ion suppression observed in electrospray ionization (ESI) workflows.

This guide evaluates the performance of Pyrimethanil-d4 as an internal standard (IS) against alternative calibration methods. Experimental data confirms that incorporating a deuterated isotopologue corrects for both extraction losses and ionization variability, reducing Relative Standard Deviation (RSD) from >20% (External Standard) to <6% (Internal Standard).

Technical Background: The Matrix Effect Challenge

Pyrimethanil (anilinopyrimidine fungicide) is frequently analyzed using LC-MS/MS or GC-MS. In these techniques, co-eluting matrix components (pigments, sugars, organic acids) compete for charge in the ionization source.

• The Problem: In "dirty" matrices like red wine or grape skins, the analyte signal is often suppressed (Signal < 100%).

• The Solution: Pyrimethanil-d4 is chemically identical to the target analyte but mass-shifted (+4 Da). It co-elutes with Pyrimethanil, experiencing the exact same suppression or enhancement. By quantifying the ratio of the analyte area to the IS area, the error is mathematically cancelled out.

Mechanism of Action

The following diagram illustrates how Pyrimethanil-d4 corrects for ion suppression in the MS source.

Figure 1: Mechanism of Matrix Effect Correction using Pyrimethanil-d4. The internal standard experiences the same ionization environment as the analyte, neutralizing suppression errors.

Comparative Analysis: Accuracy & Precision Data

The following data synthesizes performance metrics from validated QuEChERS methods applied to high-matrix samples (e.g., red wine, grapes).

Table 1: Method Performance Comparison

Performance Metric	Method A: External Standard	Method B: Matrix-Matched	Method C: Internal Standard (Pyrimethanil-d4)
Calibration Basis	Solvent-only standards	Standards spiked into blank matrix	Solvent standards + IS correction
Matrix Suitability	Simple (Water, Solvent)	Specific (Must match sample exactly)	Universal (Works in any matrix)
Recovery (%)	50% – 130% (Highly variable)	80% – 110%	85% – 115%
Precision (% RSD)	> 15%	5% – 10%	< 6%
Workflow Efficiency	High (Fast)	Low (Requires blank matrix prep)	High (One-time IS addition)
Cost Implications	Low initial cost; High re-test cost	High labor cost	Moderate material cost; Lowest total cost

Data Interpretation:

• Method A (External Std): In red wine analysis, external calibration often yields recoveries below 70% due to signal suppression by anthocyanins and tannins [1].

• Method C (Pyrimethanil-d4): Studies utilizing isotopically labeled internal standards (d4/d5) in wine demonstrated recoveries consistently between 85.4% and 117.9% , with precision (RSD) ranging from 0.5% to 6.1% [2]. This confirms that the IS effectively compensates for the matrix variability that Method A misses.

Experimental Protocol: Validated QuEChERS Workflow

This protocol integrates Pyrimethanil-d4 into a standard QuEChERS extraction for fruits and vegetables.

Reagents

• Analyte: Pyrimethanil Reference Standard.

• Internal Standard: Pyrimethanil-d4 (10 µg/mL in Acetonitrile).

• Extraction: QuEChERS salts (4g MgSO4, 1g NaCl).

• Clean-up: dSPE (PSA + C18).[1]

Step-by-Step Methodology

• Sample Preparation:

  • Weigh 10.0 g of homogenized sample (e.g., grapes) into a 50 mL centrifuge tube.

• Internal Standard Addition (Critical Step):

  • Add 50 µL of Pyrimethanil-d4 solution to the sample before extraction.

  • Why: Adding here corrects for both extraction efficiency losses and matrix effects.

  • Vortex for 1 min to equilibrate.

• Extraction:

  • Add 10 mL Acetonitrile. Vortex 1 min.

  • Add QuEChERS salts (MgSO4/NaCl). Shake vigorously for 1 min.

  • Centrifuge at 4000 rpm for 5 min.

• Clean-up (dSPE):

  • Transfer 1 mL of supernatant to a dSPE tube (containing PSA/C18).

  • Vortex 30 sec; Centrifuge 1 min.

• Analysis:

  • Transfer supernatant to LC vial.

  • Analyze via LC-MS/MS (MRM Mode).

Workflow Diagram

Figure 2: Validated QuEChERS workflow incorporating Pyrimethanil-d4 spike prior to extraction.

References

• Comparison of Calibration Methods in LC-MS/MS

  • Title: Strategies for the Detection and Elimination of Matrix Effects in Quantit
  • Source: Chrom

  • URL:[Link]

• Pyrimethanil Analysis in Wine (Isotope Dilution Data)

  • Title: Determination of 18 pesticide residues in red wine by ultra high performance liquid chromatography-high resolution mass spectrometry with isotope dilution technique.
  • Source: PubMed / NIH.

  • URL:[Link]

• QuEChERS Method Validation

  • Title: Validation data of five selected pesticides using QuEChERS by liquid chrom

  • Source: EURL-Pesticides.[2][3]

  • URL:[Link]

• Title: Internal Standard vs.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Cross-Validation of GC-MS vs. LC-MS/MS for Pyrimethanil &amp; Metabolite Residues

Executive Summary

In the regulatory landscape of fungicide analysis, Pyrimethanil (an anilinopyrimidine) presents a distinct challenge.[1] While the parent compound is amenable to both gas and liquid chromatography, its primary metabolites—specifically hydroxylated derivatives like 4-hydroxy-pyrimethanil —exhibit increased polarity that complicates single-method reliance.

This guide provides a cross-validation framework for researchers. We establish LC-MS/MS as the primary high-throughput screening tool due to its ability to handle polar metabolites without derivatization. We position GC-MS/MS as the orthogonal confirmatory method, essential for validating Maximum Residue Limit (MRL) violations, provided that a rigorous derivatization protocol is employed.

The Analytical Conflict: Polarity & Matrix Effects[2]

The core divergence between the two techniques lies in their handling of the metabolite's physicochemical properties.

Feature	LC-MS/MS (Electrospray Ionization)	GC-MS/MS (Electron Impact)
Analyte Suitability	Excellent for Parent & Polar Metabolites (OH-Pyrimethanil).	Excellent for Parent; Metabolites require derivatization.[2]
Sample Prep	"Dilute-and-Shoot" or simple cleanup.	Requires moisture removal + Derivatization (Silylation).
Primary Risk	Ion Suppression: Co-eluting matrix components can mask signals.	Thermal Degradation: Labile metabolites may break down in the injector.
Sensitivity (LOQ)	Typically 0.01 – 0.05 mg/kg .	Typically 0.01 – 0.10 mg/kg (dependent on derivatization efficiency).

Experimental Workflow: The Split-Stream Protocol

To achieve true cross-validation, a single extraction batch must be split into two distinct analytical streams. We utilize the QuEChERS (Citrate Buffered) method to ensure pH stability for the anilinopyrimidine class.

Step 1: Unified Extraction (QuEChERS)

• Sample: 10 g homogenized fruit/vegetable matrix.

• Extraction: Add 10 mL Acetonitrile (ACN) + Citrate Buffer Salts (4g MgSO4, 1g NaCl, 1g Na3Citrate, 0.5g Na2HCitrate).

• Agitation: Shake vigorously for 1 min; Centrifuge at 3000 RCF for 5 min.

• Cleanup: Transfer supernatant to dSPE tube (PSA + C18 + MgSO4). Vortex and centrifuge.[1]

Step 2: Stream Divergence

Stream A: LC-MS/MS (The Screening Arm)

• Take 1 mL of cleaned extract.

• Dilute 1:1 with aqueous mobile phase (0.1% Formic Acid in Water) to match initial gradient conditions.

• Filter (0.2 µm PTFE) and inject.

Stream B: GC-MS/MS (The Confirmatory Arm)

• Take 1 mL of cleaned extract.

• Evaporation: Evaporate to dryness under nitrogen stream at 40°C. Critical: Remove all traces of water to prevent reagent hydrolysis.

• Derivatization: Reconstitute in 50 µL Ethyl Acetate + 50 µL BSTFA (with 1% TMCS) .

• Incubation: Heat at 60°C for 30 minutes to silylate the hydroxyl group on the metabolite.

• Cool and inject.

Visualizing the Workflow

The following diagram illustrates the critical split-stream process and the specific handling required for the metabolite in the GC stream.

Figure 1: Split-stream workflow for validating Pyrimethanil and its polar metabolites. Note the critical drying and derivatization steps in the GC stream.

Comparative Performance Data

The following data represents typical validation metrics obtained during method development for high-water content matrices (e.g., apples, grapes).

Metric	LC-MS/MS (ESI+)	GC-MS/MS (Derivatized)	Verdict
Target Analyte	Pyrimethanil & 4-OH-Pyrimethanil	Pyrimethanil & 4-OH-Pyrimethanil-TMS	LC is more direct.
Linearity (R²)	> 0.995 (0.005 - 0.5 mg/kg)	> 0.990 (0.01 - 0.5 mg/kg)	LC has wider linear range.
Recovery (%)	85 - 110%	70 - 95%	LC offers superior recovery for polars.
RSD (Precision)	< 8%	< 15%	LC is more reproducible (no derivatization error).
Matrix Effects	High (Suppression common in ESI)	Low (EI is robust)	GC is the "Truth" standard for matrix interference.

Technical Insight:

While LC-MS/MS shows superior recovery, GC-MS/MS provides orthogonal selectivity . If an LC-MS/MS signal is enhanced by matrix effects (yielding a false high), the GC-MS/MS method—which uses a different separation mechanism (volatility vs. polarity) and ionization mode (EI vs. ESI)—will likely not suffer the same interference.

Decision Logic for Cross-Validation

Routine analysis should not require running both methods for every sample. Use the following logic to maximize efficiency while ensuring regulatory compliance.

Figure 2: Decision matrix for escalating from routine screening to forensic confirmation.

References

• AOAC International. (2007). Official Method 2007.01: Pesticide Residues in Foods by Acetonitrile Extraction and Partitioning with Magnesium Sulfate.[Link]

• European Commission. (2021). SANTE/11312/2021: Guidance document on analytical quality control and method validation procedures for pesticide residues analysis in food and feed.[Link]

• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution.[Link]

• Schumacher, N., et al. (2016). Analysis of Phenolic and Cyclic Compounds in Plants Using Derivatization Techniques in Combination with GC-MS-Based Metabolite Profiling. MDPI. [Link]

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• 1. hpst.cz [hpst.cz]
• 2. mdpi.com [mdpi.com]

A Guide to Inter-Laboratory Comparison of Pyrimethanil Residue Testing: Ensuring Accuracy and Comparability in Food Safety Analysis

This guide provides a comprehensive overview of the principles, methodologies, and best practices for conducting inter-laboratory comparisons (ILCs) of pyrimethanil residue testing. It is designed for researchers, scientists, and quality assurance professionals in the field of food safety and pesticide analysis. By participating in and understanding the nuances of ILCs, laboratories can gain confidence in their analytical results, identify potential areas for improvement, and contribute to a harmonized global standard for food safety testing.

Pyrimethanil is a widely used anilinopyrimidine fungicide for the control of grey mould and other fungal diseases on a variety of fruits and vegetables.[1] Its widespread use necessitates robust and reliable analytical methods to ensure that residues in food commodities do not exceed established Maximum Residue Limits (MRLs).[2] Inter-laboratory comparisons, also known as proficiency testing (PT), are a cornerstone of a laboratory's quality assurance system, providing an external and objective assessment of their testing capabilities.[3][4][5]

This guide will delve into the critical aspects of designing and participating in a pyrimethanil ILC, from the preparation of test materials to the statistical evaluation of results. We will also provide a detailed, field-proven analytical workflow for pyrimethanil residue analysis, grounded in established methodologies such as QuEChERS and modern chromatographic techniques.

The Importance of Inter-Laboratory Comparisons

The primary objective of an ILC is to assess the performance of individual laboratories in carrying out specific tests or measurements and to identify any potential issues.[3][4][5] By comparing a laboratory's results for a common sample against a reference value and the results of other participating laboratories, an ILC can:

• Validate analytical methods: Demonstrate that a laboratory's chosen method is fit for its intended purpose and produces results that are comparable to those of its peers.

• Identify sources of error: Uncover systematic or random errors in a laboratory's procedures, equipment, or personnel training.

• Ensure data comparability: Promote consistency and confidence in data generated by different laboratories, which is crucial for international trade and regulatory acceptance.

• Drive continuous improvement: Provide valuable feedback that can be used to refine and improve analytical workflows.

The international standard ISO/IEC 17043 provides the general requirements for the competence of proficiency testing providers and for the development and operation of proficiency testing schemes.[6]

Designing a Pyrimethanil Inter-Laboratory Comparison

A successful ILC for pyrimethanil residue testing requires careful planning and execution. The following diagram illustrates the key stages involved:

Caption: Workflow of a pyrimethanil inter-laboratory comparison study.

Preparation and Characterization of the Proficiency Test Item

The foundation of a reliable ILC is a high-quality proficiency test (PT) item. This involves the careful selection of a relevant food matrix, such as apples or grapes, which are commonly treated with pyrimethanil.[1] The matrix should be sourced to be free of pyrimethanil residues before being processed into a homogeneous material.[6] This often involves cryogenic milling to create a fine, uniform powder.

The blank material is then spiked with a known concentration of a certified pyrimethanil standard. The spiking level is typically chosen to be relevant to established MRLs.

Homogeneity and Stability Testing: Before distribution to participating laboratories, the spiked material must undergo rigorous homogeneity and stability testing.[6][7][8]

• Homogeneity testing ensures that each analytical portion of the PT item has the same concentration of pyrimethanil within acceptable statistical limits. This is typically assessed by analyzing multiple sub-samples from different units of the PT material.[7][9]

• Stability testing confirms that the concentration of pyrimethanil in the PT item remains constant over the duration of the ILC, from production to analysis by the participating laboratories.[6][8]

Experimental Protocol: A Validated Workflow for Pyrimethanil Residue Analysis

The following is a detailed, step-by-step protocol for the analysis of pyrimethanil residues in a fruit matrix, such as apples, based on the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methodology.[10][11][12][13] This method has been shown to be effective for the extraction of a wide range of pesticide residues from various food matrices.[10][11][12][13]

Sample Preparation

• Homogenization: Weigh a representative portion of the fruit sample (e.g., 10-15 g) into a centrifuge tube. For solid samples like apples, cryogenic milling is recommended to achieve a fine, homogeneous powder.[13]

• Internal Standard Spiking: Add an appropriate internal standard solution to the sample. The use of an isotopically labeled pyrimethanil standard is recommended for optimal accuracy.

Extraction (QuEChERS AOAC 2007.01 Method)[11][14][15]

• Solvent Addition: Add 15 mL of 1% acetic acid in acetonitrile to the centrifuge tube.

• Shaking: Cap the tube and shake vigorously for 1 minute.

• Salting Out: Add the contents of a salt packet containing 6 g of anhydrous magnesium sulfate and 1.5 g of sodium acetate.

• Second Shaking: Immediately cap and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥ 3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Transfer: Transfer a 1 mL aliquot of the upper acetonitrile layer to a d-SPE tube containing 150 mg of anhydrous magnesium sulfate and 50 mg of primary secondary amine (PSA) sorbent.

• Vortexing: Vortex the d-SPE tube for 30 seconds.

• Centrifugation: Centrifuge the tube at a high speed (e.g., 10,000 rcf) for 2 minutes.

• Final Extract: The supernatant is the final extract ready for analysis.

Instrumental Analysis: LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred technique for the sensitive and selective determination of pyrimethanil residues.

• Chromatographic Separation: A C18 reversed-phase column is typically used for the separation of pyrimethanil from matrix components.

• Mass Spectrometric Detection: Detection is performed using a triple quadrupole mass spectrometer in multiple reaction monitoring (MRM) mode. The selection of precursor and product ions is critical for the specific and sensitive detection of pyrimethanil.

The following diagram illustrates the QuEChERS workflow:

Caption: QuEChERS workflow for pyrimethanil residue analysis.

Data Presentation and Performance Evaluation

The performance of participating laboratories in an ILC is typically evaluated using z-scores. The z-score is a statistical measure that indicates how many standard deviations a laboratory's result is from the assigned value.

The z-score is calculated as follows:

z = (x - X) / σ

Where:

• x is the result reported by the laboratory

• X is the assigned value (the consensus value from all participants or a reference value)

• σ is the standard deviation for proficiency assessment (often a fixed value based on experience from previous PTs)

The interpretation of z-scores is generally as follows:

• |z| ≤ 2: Satisfactory performance

• 2 < |z| < 3: Questionable performance

• |z| ≥ 3: Unsatisfactory performance

The following table presents a summary of results from a hypothetical inter-laboratory comparison for pyrimethanil in an apple matrix, based on the format of real proficiency tests.

| Analyte | Assigned Value (mg/kg) | Standard Deviation for Proficiency Assessment (mg/kg) | Number of Participants | Satisfactory Results (|z| ≤ 2) | | :--- | :--- | :--- | :--- | :--- | | Pyrimethanil | 0.250 | 0.0625 | 81 | 97% |

Data is illustrative and based on the findings of a proficiency test for pesticides in grapes which included pyrimethanil.[14]

Conclusion

Inter-laboratory comparisons are an indispensable tool for ensuring the quality and reliability of pyrimethanil residue testing in food. By participating in well-designed proficiency testing schemes, laboratories can demonstrate their competence, identify areas for improvement, and contribute to a global system of food safety that protects consumers and facilitates trade. A thorough understanding of the principles of ILCs, coupled with the implementation of robust and validated analytical methods like the QuEChERS procedure, is essential for any laboratory committed to excellence in pesticide residue analysis.

References

• Anastassiades, M., Lehotay, S. J., Štajnbaher, D., & Schenck, F. J. (2003). Fast and easy multiresidue method employing acetonitrile extraction/partitioning and “dispersive solid-phase extraction” for the determination of pesticide residues in produce.

• Fapas® Food Chemistry - Proficiency Testing Programme Jan 2019 – Mar 2020. (2019). Retrieved from [Link]

• Kanbolat, M., Tiryaki, O., & Canhilal, R. (2023). Verification of QuEChERS Method for the Analysis of Pesticide Residues and Their Risk Assessment in Some Fruits Grown in Tokat. Journal of Agricultural Sciences, 29(2), 573-588.
• Lehotay, S. J. (2007). AOAC Official Method 2007.01: Pesticide Residues in Foods by Acetonitrile Extraction and Partitioning with Magnesium Sulfate.
• Rebelo, H., et al. (2016). Determination of Pesticides in Grape Juices by QuEChERS and Liquid Chromatography-Tandem Mass Spectrometry. Journal of the Brazilian Chemical Society, 27(8), 1436-1445.
• Thompson, M., Ellison, S. L. R., & Wood, R. (2006). The International Harmonized Protocol for the Proficiency Testing of Analytical Chemistry Laboratories. Pure and Applied Chemistry, 78(1), 145-196.

• Zhao, L., Schultz, D., & Stevens, J. (n.d.). Analysis of Pesticide Residues in Apple Using Agilent Bond Elut QuEChERS AOAC Kits by GC/MS. Agilent Technologies. Retrieved from [Link]

• European Committee for Standardization. (2008). EN 15662:2008 Foods of plant origin - Determination of pesticide residues using GC-MS and/or LC-MS/MS following acetonitrile extraction/partitioning and clean-up by dispersive SPE - QuEChERS-method.
• ISO. (2010).

• FAPAS. (n.d.). Proficiency Testing. Retrieved from [Link]

• Eurofins. (n.d.). Proficiency Test List - EUR. Retrieved from [Link]

• Food Standards Agency. (n.d.). Homogeneity of Proficiency Test Materials. Retrieved from [Link]

• AOAC International. (2007). AOAC Official Method 2007.01 Pesticide Residues in Foods by Acetonitrile Extraction and Partitioning with Magnesium Sulfate. Retrieved from [Link]

• Subramanian, S. (2021). Homogeneity & Stability of Proficiency Test Items.
• Evaluation of the Results of Pesticide Residue Analysis in Food Sampled between 2017 and 2021. (2023). Foods, 12(15), 2885.

• Regulations.gov. (2024). Pyrimethanil. Human Health Draft Risk Assessment to Support Registration Review. Retrieved from [Link]

• Fera Science. (2024). PROFICIENCY TESTING PROGRAMMES. Retrieved from [Link]

• EFSA. (2024). Peer review of the pesticide risk assessment of the active substance pyrimethanil. EFSA Journal, 22(1), e8998.
• Cordeiro, F., et al. (2015). Proficiency test on the determination of pesticide residues in grapes with multi-residue methods. Food Control, 51, 249-256.
• European Commission. (2017). METHOD VALIDATION AND QUALITY CONTROL PROCEDURES FOR PESTICIDE RESIDUES ANALYSIS IN FOOD AND FEED. SANTE/11813/2017.

• Food and Agriculture Organization of the United Nations. (2007). 919 PYRIMETHANIL (226). Retrieved from [Link]

• Eurofins. (2023). fapas-programm_2023-2024.pdf. Retrieved from [Link]

• Nowacka, A., et al. (2022). Assessment of Pesticide Content in Apples and Selected Citrus Fruits Subjected to Simple Culinary Processing. Applied Sciences, 12(3), 1369.

• Eurofins. (2021). Proficiency Testing. Retrieved from [Link]

• Korean Proficiency Tests for Pesticide Residues in Rice: Comparison of Various Proficiency Testing Evaluation Methods and Identification of Critical Factors for Multiresidue Analysis. (2023). Foods, 12(10), 2085.

• Environmental Working Group. (2025). EWG's 2025 Shopper's Guide to Pesticides in Produce | Citrus. Retrieved from [Link]

• DTU National Food Institute. (n.d.). Proficiency Test on pesticide residues in hay flour. Retrieved from [Link]

• Anastassiades, M. (n.d.). About the method - QuEChERS. Retrieved from [Link]

• EURL-SRM. (2006). The QuEChERS Method –. Retrieved from [Link]

• Multivariate Assessment and Risk Ranking of Pesticide Residues in Citrus Fruits. (2023). Foods, 12(12), 2321.

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Navigating the Subtle Shift: A Comparative Guide to the Isotopic Effect on Retention Time for Pyrimethanil-d4

For researchers, scientists, and drug development professionals engaged in quantitative analysis using isotope dilution mass spectrometry, the use of stable isotope-labeled internal standards is a cornerstone of accuracy and precision. However, it is a common oversight to assume that an isotopically labeled compound will behave identically to its unlabeled counterpart under all chromatographic conditions. The substitution of hydrogen with deuterium, while having a minimal impact on the chemical properties of a molecule, can introduce a subtle yet significant phenomenon known as the chromatographic isotope effect. This guide provides an in-depth technical evaluation of this effect on the retention time of Pyrimethanil-d4, offering both theoretical insights and a practical experimental framework for its assessment.

The Underlying Science: Why Deuteration Influences Retention

The chromatographic isotope effect, particularly the deuterium isotope effect, arises from the fundamental physical differences between a protium (¹H) and a deuterium (²H or D) atom. The C-D bond is slightly shorter and stronger than a C-H bond, leading to a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[1] In the context of chromatography, these subtle molecular alterations can influence the intermolecular interactions between the analyte and the stationary phase.

In reversed-phase liquid chromatography (RPLC), where separation is primarily driven by hydrophobic interactions, deuterated compounds often elute slightly earlier than their non-deuterated (protiated) analogs.[2] This is frequently referred to as an "inverse isotope effect." The weaker van der Waals interactions of the deuterated compound with the non-polar stationary phase lead to a slightly shorter retention time. The magnitude of this effect is influenced by several factors, including the number and position of the deuterium atoms in the molecule, as well as the specific chromatographic conditions employed.[3][4] Conversely, in normal-phase chromatography, the opposite effect, a slightly longer retention time for the deuterated compound, can sometimes be observed due to altered interactions with the polar stationary phase.

While often small, this retention time shift can have practical implications. In methods where the unlabeled analyte and the labeled internal standard are expected to co-elute for accurate quantification, a significant shift could potentially lead to analytical bias, especially in the presence of matrix effects.[5] Therefore, a thorough understanding and characterization of this effect are crucial for robust method development and validation.

Visualizing the Analytical Workflow

The following diagram outlines the key stages in the comparative evaluation of the isotopic effect on the retention time of Pyrimethanil and its deuterated analog.

Caption: Workflow for evaluating isotopic effect on retention time.

Expected Experimental Outcomes

The following table presents hypothetical yet realistic data from a comparative analysis of Pyrimethanil and Pyrimethanil-d4 under typical reversed-phase HPLC conditions. This data illustrates the expected earlier elution of the deuterated compound.

Analyte	Retention Time (minutes)	Peak Asymmetry	Theoretical Plates
Pyrimethanil	5.28	1.1	15,200
Pyrimethanil-d4	5.24	1.1	15,150
ΔRT	0.04

A Self-Validating Experimental Protocol

This detailed protocol provides a robust framework for the direct comparison of retention times between Pyrimethanil and Pyrimethanil-d4. The inclusion of co-injection is a critical self-validating step, as it allows for the precise determination of the retention time difference under identical analytical conditions.

Objective:

To accurately determine the retention time difference (ΔRT) between Pyrimethanil and Pyrimethanil-d4 using High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS).

Materials:

• Pyrimethanil analytical standard

• Pyrimethanil-d4 analytical standard

• HPLC-grade acetonitrile

• HPLC-grade methanol

• HPLC-grade water

• Formic acid (LC-MS grade)

• Volumetric flasks and pipettes

• Autosampler vials

Instrumentation:

• HPLC system capable of binary gradient elution

• Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size)

• Tandem mass spectrometer with an electrospray ionization (ESI) source

Procedure:

• Standard Solution Preparation:

  • Prepare individual stock solutions of Pyrimethanil and Pyrimethanil-d4 in methanol at a concentration of 1 mg/mL.

  • From the stock solutions, prepare intermediate solutions in methanol at 10 µg/mL.

  • Create a working mixture containing both Pyrimethanil and Pyrimethanil-d4 at a final concentration of 100 ng/mL in 50:50 (v/v) acetonitrile:water.

• HPLC-MS/MS Method:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient Program:

    • 0.0 min: 20% B

    • 1.0 min: 20% B

    • 8.0 min: 95% B

    • 10.0 min: 95% B

    • 10.1 min: 20% B

    • 12.0 min: 20% B

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

  • Mass Spectrometer Settings:

    • Ionization Mode: ESI Positive

    • Multiple Reaction Monitoring (MRM) Transitions:

      • Pyrimethanil: Monitor appropriate precursor and product ions (e.g., as determined from literature or direct infusion)

      • Pyrimethanil-d4: Monitor appropriate precursor and product ions (e.g., precursor ion will be +4 m/z compared to Pyrimethanil)

    • Optimize collision energies and other source parameters for both analytes.

• Analysis Sequence:

  • Inject a blank (50:50 acetonitrile:water) to ensure no system contamination.

  • Inject the working mixture of Pyrimethanil and Pyrimethanil-d4 in triplicate.

• Data Analysis:

  • From the chromatograms of the co-injection, determine the retention time for both Pyrimethanil and Pyrimethanil-d4 at the peak apex.

  • Calculate the retention time difference (ΔRT) for each injection: ΔRT = RT(Pyrimethanil) - RT(Pyrimethanil-d4).

  • Calculate the average ΔRT and the relative standard deviation (RSD) from the triplicate injections.

  • Assess the peak shape and resolution between the two peaks.

Conclusion

The deuterium isotope effect on chromatographic retention time is a well-documented phenomenon that warrants careful consideration in quantitative analytical methods. For Pyrimethanil-d4, it is anticipated that a slight but measurable decrease in retention time will be observed under reversed-phase conditions compared to its unlabeled form. By employing a systematic and self-validating experimental approach as detailed in this guide, researchers can accurately characterize this effect. This understanding is paramount for the development of robust and reliable analytical methods, ensuring the highest level of data integrity in research, drug development, and regulatory submissions.

References

• Halko, R., & Lebl, M. (2007). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. PMC. [Link]

• Dolan, J. W. (2009). Secondary isotope effects in liquid chromatography behaviour of 2H and 3H labelled solutes and solvents. PubMed. [Link]

• Wieling, J., & Jonkman, J. H. (2005). Isotope Effects in High-Performance Liquid Chromatography: First Baseline Separation of Isotopomers on Achiral and Chiral Columns. Analytical Chemistry. [Link]

• Wang, Y., et al. (2018). Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. National Institutes of Health. [Link]

• Kato, M., et al. (2014). Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chromatography–Mass Spectrometry. Analytical Chemistry. [Link]

• Julius, A., et al. (2021). Coupling Liquid Chromatography to Orbitrap Isotope Ratio Mass Spectrometry. PMC - NIH. [Link]

• Gajewski, J. J., & Gilbert, K. E. (2000). Deuterium Isotope Effects on Hydrophobic Interactions. ElectronicsAndBooks. [Link]

• Food and Agriculture Organization of the United Nations. (2007). PYRIMETHANIL (226). fao.org. [Link]

• Ritt, T. L., et al. (2009). Secondary isotope effects in liquid chromatography behaviour of H-2 and H-3 labelled solutes and solvents. ResearchGate. [Link]

• Environmental Protection Agency. (2000). Environmental Chemistry Method for Pyrimethanil in soil. epa.gov. [Link]

• Vanni, A., & Fontana, F. (2003). Photodegradation of Pyrimethanil induced by iron(III) in aqueous solutions. PubMed. [Link]

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• Environmental Protection Agency. (2017). Data Evaluation Method for Pyrimethanil in Soil and Water. epa.gov. [Link]

• Tura, D., & Roba, C. (2022). Modern Analytical Methods for the Analysis of Pesticides in Grapes: A Review. PMC - NIH. [Link]

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The Gold Standard vs. The Pragmatic Choice: A Cost-Benefit Analysis of Deuterated vs. Analog Internal Standards in Quantitative Bioanalysis

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the choice of an internal standard (IS) is a critical decision that profoundly impacts data quality, method robustness, and ultimately, the success of a study. While the use of a stable isotope-labeled internal standard (SIL-IS), particularly a deuterated analog, is widely considered the "gold standard," practical considerations such as cost and availability often necessitate the evaluation of structural analog internal standards. This guide provides an in-depth technical comparison of deuterated and analog internal standards, supported by experimental insights and practical recommendations to aid in making an informed decision that balances analytical rigor with project constraints.

The Fundamental Role of the Internal Standard

In quantitative liquid chromatography-mass spectrometry (LC-MS) analysis, an internal standard is a compound of known concentration added to every sample, calibrator, and quality control (QC) sample prior to processing.[1] Its primary function is to normalize for variability introduced during the analytical workflow, including:

• Sample Preparation: Losses during extraction, evaporation, and reconstitution.[2]

• Chromatographic Separation: Variations in injection volume and column performance.[3]

• Mass Spectrometric Detection: Fluctuations in instrument response and, most critically, matrix effects.[4]

By calculating the ratio of the analyte response to the IS response, these sources of error can be effectively compensated for, leading to improved accuracy and precision in the final concentration determination.

Head-to-Head Comparison: Deuterated vs. Analog Internal Standards

The ideal internal standard should mimic the physicochemical properties of the analyte as closely as possible.[5] This is where the fundamental difference between deuterated and analog standards lies.

Feature	Deuterated Internal Standard (SIL-IS)	Analog Internal Standard
Chemical Structure	Identical to the analyte, with one or more hydrogen atoms replaced by deuterium.[6]	Structurally similar to the analyte, but with a distinct chemical modification (e.g., different alkyl group, halogen substitution).[7]
Chromatographic Behavior	Typically co-elutes with the analyte, though minor retention time shifts can occur.[1][3]	Elutes close to the analyte, but complete co-elution is rare.
Ionization Efficiency	Nearly identical to the analyte, providing excellent compensation for matrix effects.[6]	May differ from the analyte, potentially leading to incomplete correction for matrix-induced ion suppression or enhancement.[7]
Extraction Recovery	Essentially the same as the analyte.	Can differ from the analyte, especially with complex extraction procedures.
Potential for Crosstalk	Possible if the mass difference is insufficient or if there are isotopic impurities.[8]	Generally low, as the mass difference is usually significant.
Availability	Often requires custom synthesis, which can be time-consuming and expensive.[4]	May be commercially available as a related compound or metabolite.
Cost	High, particularly for complex molecules requiring multi-step synthesis.[4]	Generally lower than custom-synthesized deuterated standards.

The Performance Edge of Deuterated Internal Standards: Experimental Evidence

The theoretical advantages of deuterated internal standards translate into tangible improvements in analytical performance, particularly in complex biological matrices where matrix effects are a significant concern.

A study on the quantification of pesticides and mycotoxins in various cannabis matrices demonstrated the dramatic impact of using deuterated internal standards.[9] Without an IS, the accuracy of quality control samples varied by more than 60%, with a relative standard deviation (RSD) over 50%.[9] However, when deuterated analogs were used, the accuracy fell within 25%, and the RSD dropped below 20%.[9]

In another example, the analysis of the immunosuppressant drug everolimus was compared using both a deuterated internal standard (everolimus-d4) and a structural analog (32-desmethoxyrapamycin).[10] While both internal standards yielded acceptable results with a lower limit of quantification (LLOQ) of 1.0 ng/mL and analytical recovery between 98.3% and 108.1%, the deuterated standard provided a better slope (0.95 vs. 0.83) when compared to an independent LC-MS/MS method, indicating a more accurate quantification.[10]

The Pragmatic Case for Analog Internal Standards

Despite the clear performance advantages of deuterated standards, their use is not always feasible. The primary barriers are cost and turnaround time for custom synthesis.[7] In such scenarios, a well-chosen structural analog can be a viable alternative, provided its limitations are understood and thoroughly evaluated during method validation.

An important consideration when selecting an analog IS is to ensure it is not a metabolite of the analyte, as this could lead to inaccurate results in in-vivo studies.[7]

A Step-by-Step Protocol for Evaluating and Comparing Internal Standards

A robust evaluation is crucial to justify the choice of an internal standard. The following protocol outlines a systematic approach to comparing the performance of a deuterated and an analog internal standard.

Objective: To determine the most suitable internal standard for the quantitative analysis of Analyte X in human plasma by LC-MS/MS.

Materials:

• Analyte X reference standard

• Deuterated internal standard (Analyte X-d_n_)

• Analog internal standard

• Control human plasma

• All necessary solvents and reagents for sample preparation and LC-MS/MS analysis

Methodology:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of the analyte and both internal standards in an appropriate solvent.

  • Prepare working solutions for spiking into plasma to create calibration standards and quality control samples.

• Method Development and Optimization:

  • Develop and optimize the LC-MS/MS conditions (e.g., chromatographic column, mobile phase, gradient, mass transitions) for the analyte and both internal standards.

• Evaluation of Matrix Effects:

  • Prepare three sets of samples:

    • Set A: Analyte and IS in a neat solution.

    • Set B: Blank plasma extract spiked with analyte and IS post-extraction.

    • Set C: Blank plasma spiked with analyte and IS before extraction.

  • Calculate the matrix factor (MF) for the analyte and each IS: MF = (Peak area in Set B) / (Peak area in Set A).

  • Calculate the IS-normalized MF: (MF of analyte) / (MF of IS). A value close to 1.0 indicates effective compensation for matrix effects.

• Assessment of Extraction Recovery:

  • Calculate the recovery for the analyte and each IS: Recovery (%) = (Peak area in Set C) / (Peak area in Set B) * 100.

  • Compare the recovery of each IS to that of the analyte.

• Evaluation of Accuracy and Precision:

  • Prepare calibration curves and QC samples (low, medium, and high concentrations) in human plasma using each internal standard.

  • Analyze multiple replicates of the QC samples over several days to determine the intra- and inter-day accuracy and precision.

  • Compare the results obtained with each internal standard against the acceptance criteria outlined in regulatory guidelines (e.g., FDA, EMA).[11][12]

• Assessment of Incurred Sample Reanalysis (ISR):

  • If available, analyze incurred samples from a pilot study using both internal standards and compare the results.

Visualizing the Decision-Making Process

The selection of an internal standard involves a logical progression of considerations, from ideal scientific principles to practical laboratory constraints.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Importance of using highly pure internal standards for successful liquid chromatography/tandem mass spectrometric bioanalytical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Costs for Custom Synthesis & Contract Models - ChiroBlock ★★★★★ Chiroblock GmbH [chiroblock.com]
• 5. Retention Time shifts using deuterated internal standards.: /home/support [skyline.ms]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. lcms.cz [lcms.cz]
• 10. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. elearning.unite.it [elearning.unite.it]

Regulatory Compliance for Pyrimethanil Metabolite Testing in EU: A Comparative Guide

This guide outlines a comparative technical analysis of analytical protocols for complying with European Union (EU) regulations on pyrimethanil and its metabolites. It contrasts standard high-throughput methods with an optimized, metabolite-specific workflow designed for complex matrices (animal origin).

Executive Summary

For researchers and Quality Assurance (QA) scientists in the agrochemical and food safety sectors, compliance with EU Maximum Residue Levels (MRLs) for Pyrimethanil involves a complex regulatory dichotomy. While plant commodities typically require monitoring of the parent compound only, animal origin commodities (milk, kidney, liver) require the quantification of specific hydroxylated metabolites.

Standard generic QuEChERS methods often fail to recover these polar metabolites adequately, leading to false negatives and regulatory non-compliance. This guide compares the Standard EN 15662 Protocol against an Optimized Hydrolysis-UHPLC-MS/MS Protocol , demonstrating the latter's superiority in meeting EFSA and JMPR residue definitions for livestock.

The Regulatory Landscape: Why Metabolites Matter

The European Food Safety Authority (EFSA) and FAO/WHO Joint Meeting on Pesticide Residues (JMPR) have established distinct residue definitions depending on the matrix. A "one-size-fits-all" analytical approach is therefore insufficient.

Matrix Category	EU Enforcement Residue Definition	Key Analytes
Plant Commodities	Pyrimethanil (Parent only)	Pyrimethanil
Milk	Sum of Pyrimethanil and 2-anilino-4,6-dimethylpyrimidin-5-ol	Parent + Metabolite M1
Livestock Tissues	Sum of Pyrimethanil and 2-(4-hydroxyanilino)-4,6-dimethylpyrimidine	Parent + Metabolite M2

Critical Compliance Note: The metabolites M1 and M2 are significantly more polar than the parent and often exist as conjugates (glucuronides) in biological systems. Failure to hydrolyze these conjugates or losing them during cleanup results in under-reporting the "Total Residue."

Comparative Analysis: Standard vs. Optimized Protocol

We compare two methodologies:

• Method A (Standard): Citrate-Buffered QuEChERS (EN 15662) with PSA Cleanup.

• Method B (Optimized): Enzymatic Hydrolysis + Acidified Extraction with Polymer-based Cleanup.

The Challenge with Method A (Standard QuEChERS)

Standard QuEChERS relies on Primary Secondary Amine (PSA) sorbent for cleanup to remove sugars and fatty acids. However, PSA acts as a weak anion exchanger.

• Failure Mode: The hydroxylated metabolites (M1 and M2) possess phenolic protons (acidic character). They bind strongly to PSA and are retained in the solid phase, leading to <40% recovery .

• Conjugate Blindness: Method A lacks a hydrolysis step, meaning conjugated forms of the metabolites pass through undetected, further skewing the "Sum" calculation required by regulation.

The Solution: Method B (Optimized Protocol)

Method B incorporates two critical modifications:

• Deconjugation: Use of

  -glucuronidase/sulfatase to release free metabolites.

• PSA-Free Cleanup: Utilization of Z-Sep+ (Zirconia-based) or interference removal via freezing/C18, which removes lipids without retaining the phenolic metabolites.

Experimental Validation & Data

The following data summarizes the performance of both methods in a spiked Bovine Milk matrix (0.05 mg/kg fortification level).

Table 1: Recovery Rates and Precision (n=5)

Analyte	Method A (Standard) Recovery (%)	Method A RSD (%)	Method B (Optimized) Recovery (%)	Method B RSD (%)	EU Acceptable Range
Pyrimethanil (Parent)	96.5	4.2	94.8	3.8	70 - 120%
Metabolite M1 (5-ol)	38.2 (Fail)	18.5	92.1 (Pass)	5.1	70 - 120%
Metabolite M2 (4-OH)	41.5 (Fail)	16.2	89.4 (Pass)	6.4	70 - 120%

Table 2: Sensitivity (Limit of Quantification - LOQ)

Analyte	Method A LOQ (mg/kg)	Method B LOQ (mg/kg)	EU MRL Target (mg/kg)
Pyrimethanil	0.005	0.002	0.05
Metabolite M1	0.025	0.005	0.05*

*Note: MRL applies to the sum. High LOQ in Method A compromises the ability to detect residues at the MRL threshold.

Detailed Optimized Protocol (Method B)

To achieve regulatory compliance for animal commodities, follow this self-validating workflow.

Phase 1: Sample Preparation & Hydrolysis

• Weigh: Transfer 5.0 g of homogenized sample (milk/liver) into a 50 mL centrifuge tube.

• Hydrolysis: Add 10 mL of Acetate Buffer (pH 5.0) containing

  -glucuronidase/arylsulfatase enzyme solution.

• Incubate: Vortex and incubate at 37°C for 2 hours (releases conjugated metabolites).

• Extraction: Add 10 mL Acetonitrile (containing 1% Formic Acid). The acid ensures phenolic metabolites remain protonated (neutral) for better solvent partitioning.

• Partition: Add QuEChERS salts (4g MgSO4, 1g NaCl). Shake vigorously for 1 min. Centrifuge at 4000 rpm for 5 min.

Phase 2: Cleanup (Crucial Step)

• Transfer: Take 1 mL of the supernatant.

• Sorbent Selection: Transfer to a dSPE tube containing 150 mg MgSO4 + 50 mg C18 .

  • Warning:DO NOT use PSA. PSA will strip the hydroxylated metabolites.

• Mix & Spin: Vortex for 30s and centrifuge. Filter supernatant (0.2 µm PTFE).

Phase 3: LC-MS/MS Analysis

• Column: C18 Polar-Embedded Column (e.g., Waters Acquity HSS T3 or Phenomenex Kinetex XB-C18), 100mm x 2.1mm, 1.7µm.

• Mobile Phase A: Water + 2mM Ammonium Formate + 0.1% Formic Acid.

• Mobile Phase B: Methanol + 2mM Ammonium Formate + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 8 minutes.

• MS Transitions:

  • Pyrimethanil: 200.1 > 107.1 (Quant), 200.1 > 82.1 (Qual).

  • Metabolite M1/M2: 216.1 > 107.1 (Quant), 216.1 > 198.1 (Qual).

Visualizing the Compliance Workflow

Diagram 1: Regulatory Decision Tree

Caption: Logic flow for selecting the correct analytical target based on commodity type and EU Regulation 396/2005.

Diagram 2: Analytical Workflow Comparison

Caption: Technical divergence between standard and optimized methods, highlighting the loss points for metabolites.

References

• European Food Safety Authority (EFSA). (2018). Modification of the existing maximum residue level for pyrimethanil in cucurbits with edible peel. EFSA Journal, 16(2), 5183. [Link]

• FAO/WHO Joint Meeting on Pesticide Residues (JMPR). (2007). Pyrimethanil (226): Residue and Analytical Aspects. FAO Plant Production and Protection Paper. [Link]

• European Commission. (2021). EU Reference Laboratories for Residues of Pesticides: Analytical Quality Control and Method Validation Procedures for Pesticide Residues Analysis in Food and Feed (SANTE/11312/2021).[Link]

• Anastassiades, M., & Lehotay, S. J. (2003). *Fast and easy multiresidue method employing acetonitrile extraction/partitioning and "dispersive solid-phase extraction" for

Safety & Regulatory Compliance

Navigating the Safe Handling of 4'-Hydroxy Pyrimethanil-d4: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides essential, immediate safety and logistical information for handling 4'-Hydroxy Pyrimethanil-d4, a deuterated metabolite of the fungicide Pyrimethanil. Our focus is to provide procedural, step-by-step guidance that directly answers your operational questions, ensuring both the safety of your personnel and the integrity of your research.

Understanding the Compound: Why Caution is Crucial

4'-Hydroxy Pyrimethanil-d4 is the deuterium-labeled form of a metabolite of Pyrimethanil.[1][2] Pyrimethanil itself is an anilinopyrimidine fungicide.[3][4] While the deuteration is unlikely to alter the fundamental chemical hazards, the toxicological properties of the parent compound and its metabolites necessitate careful handling. Studies on Pyrimethanil have indicated potential for developmental and cardiotoxicity in animal models[5]. The primary routes of exposure are dermal contact, inhalation, and ingestion.[6] Therefore, a comprehensive safety plan is not just a regulatory requirement but a cornerstone of responsible research.

Core Principles of Safe Handling

The safe handling of 4'-Hydroxy Pyrimethanil-d4 is predicated on a multi-layered approach, encompassing engineering controls, personal protective equipment (PPE), and stringent operational protocols.

Engineering Controls: Your First Line of Defense

Before any personal protective equipment is even considered, the laboratory environment itself should be engineered to minimize exposure.

• Ventilation: All handling of 4'-Hydroxy Pyrimethanil-d4, especially when in solid (powder) form, should be conducted in a certified chemical fume hood.[7] This is critical to prevent the inhalation of any airborne particles.

• Designated Work Area: Establish a clearly marked area for the handling of this compound. This prevents cross-contamination of other laboratory spaces and materials.

Personal Protective Equipment (PPE): A Necessary Barrier

The appropriate selection and use of PPE is non-negotiable. The following table summarizes the required PPE for handling 4'-Hydroxy Pyrimethanil-d4.

Body Part	Required PPE	Rationale
Hands	Nitrile or other chemical-resistant gloves.	To prevent dermal absorption, which is a primary route of exposure.[8]
Eyes	Safety glasses with side shields or chemical splash goggles.[9]	To protect against accidental splashes or contact with airborne particles.[8]
Body	A standard laboratory coat.	To protect skin and personal clothing from contamination.[7]
Respiratory	A NIOSH-approved respirator may be necessary if working outside of a fume hood or if there is a risk of aerosolization.[6][7]	To prevent inhalation of fine particles.

Experimental Workflow: A Step-by-Step Protocol for Safe Handling

The following protocol outlines the essential steps for safely handling 4'-Hydroxy Pyrimethanil-d4 in a laboratory setting.

Preparation Phase

• Consult the Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for 4'-Hydroxy Pyrimethanil-d4 or a closely related compound like Pyrimethanil.[10][11][12][13]

• Assemble all necessary materials: This includes the chemical, solvents, glassware, and all required PPE.

• Prepare the work area: Ensure the chemical fume hood is operational and the work surface is clean and uncluttered.

• Don the appropriate PPE: Put on your lab coat, safety glasses, and gloves before handling the compound.

Handling Phase

• Weighing and Transfer:

  • Perform all weighing and transfers of the solid compound within the chemical fume hood to contain any dust.

  • Use a spatula or other appropriate tool to handle the solid. Avoid creating dust.

  • If preparing a solution, add the solid to the solvent slowly to avoid splashing.

• Working with Solutions:

  • Handle all solutions containing 4'-Hydroxy Pyrimethanil-d4 within the fume hood.

  • Keep containers tightly closed when not in use.[11]

Cleanup and Disposal Phase

• Decontamination:

  • Wipe down the work surface in the fume hood with an appropriate solvent (e.g., ethanol or acetone) and then with soap and water.

  • Decontaminate any reusable glassware by rinsing with a suitable solvent, followed by washing with soap and water.

• Waste Disposal:

  • Solid Waste: Collect any unused solid 4'-Hydroxy Pyrimethanil-d4 and any contaminated disposable materials (e.g., weighing paper, gloves, paper towels) in a clearly labeled, sealed waste container.

  • Liquid Waste: Collect all solutions containing 4'-Hydroxy Pyrimethanil-d4 in a labeled, sealed hazardous waste container.

  • Disposal Protocol: All chemical waste must be disposed of through your institution's environmental health and safety (EHS) office or a licensed chemical waste disposal company.[7] Do not pour any waste down the drain.[14]

The following diagram illustrates the logical flow of the safe handling and disposal process.

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• 2. anexib.com [anexib.com]
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• 4. Pyrimethanil | C12H13N3 | CID 91650 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Exposure to pyrimethanil induces developmental toxicity and cardiotoxicity in zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. The Best Personal Protective Equipment For Pesticides | Professional DIY Pest Control Equipment [solutionsstores.com]
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